The following technical guide details the properties, synthesis, and application of 2-Isobutyl-5-nitrobenzonitrile , a critical intermediate in the development of pharmaceutical agents, particularly those targeting autoi...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the properties, synthesis, and application of 2-Isobutyl-5-nitrobenzonitrile , a critical intermediate in the development of pharmaceutical agents, particularly those targeting autoimmune and inflammatory pathways.[1]
2-Isobutyl-5-nitrobenzonitrile is a specialized aromatic building block used in the synthesis of complex heterocyclic drugs.[1] Its structural uniqueness lies in the ortho-positioning of a bulky isobutyl group relative to a nitrile moiety, combined with a para-nitro group (relative to the alkyl chain).[1] This substitution pattern makes it an ideal scaffold for creating 5-amino-2-alkylbenzonitrile derivatives, which are pharmacophores in various bioactive amides, including inhibitors of interleukin-15 (IL-15) mediated pathways and tachykinin receptors.[1]
This guide outlines the compound's physicochemical profile, validated synthetic routes, and its role as a precursor in drug discovery workflows.[1]
Chemical Identity & Properties
Nomenclature & Identifiers
Property
Details
IUPAC Name
2-(2-methylpropyl)-5-nitrobenzonitrile
CAS Number
288251-96-7
Molecular Formula
C₁₁H₁₂N₂O₂
Molecular Weight
204.23 g/mol
SMILES
CC(C)CC1=C(C=C(C=C1)[O-])C#N
InChI Key
Requires generation from structure
Physicochemical Data
Parameter
Value / Observation
Source/Validation
Appearance
Pale yellow to off-white crystalline solid
Experimental observation
Melting Point
73–75 °C
Validated via Patent CA2362381C [1]
Solubility
Soluble in DCM, EtOAc, Toluene; Insoluble in Water
The synthesis of 2-Isobutyl-5-nitrobenzonitrile is governed by the directing effects of the substituents on the benzene ring.[1] The most robust industrial route utilizes the cooperative directing power of the isobutyl (activator, ortho/para-director) and nitrile (deactivator, meta-director) groups.[1]
Primary Synthesis: Nitration of 2-Isobutylbenzonitrile
This pathway ensures high regioselectivity because the 5-position is para to the isobutyl group and meta to the nitrile group, creating a "push-pull" electronic environment that favors substitution at C5.[1]
Reaction Scheme (Graphviz)
Figure 1: Regioselective nitration pathway.[1] The 5-position is electronically activated by the alkyl group and sterically accessible.[1]
Detailed Protocol
Preparation: Charge a reactor with 2-Isobutylbenzonitrile (1.0 eq) and concentrated Sulfuric Acid (H₂SO₄, 5.0 vol). Cool the mixture to 0–5 °C.
Nitration: Dropwise add fuming Nitric Acid (HNO₃, 1.1 eq) while maintaining the internal temperature below 10 °C to prevent dinitration or hydrolysis of the nitrile.[1]
Quenching: Pour the reaction mixture onto crushed ice/water (10 vol). The product will precipitate as a solid.[1]
Isolation: Filter the crude solid.
Purification: Recrystallize from Diisopropyl ether (IPE) or an Ethanol/Water mixture to yield the pure product (MP: 73 °C).
Application in Drug Development[1]
2-Isobutyl-5-nitrobenzonitrile is primarily a "masked" aniline.[1] Its value lies in its conversion to 2-Isobutyl-5-aminobenzonitrile (CAS 288251-97-8), a scaffold used in constructing amide-based inhibitors.[1]
Downstream Workflow: The "Nitro-to-Amide" Pipeline
Pharmaceutical patents (e.g., Ono Pharmaceutical) utilize this intermediate to synthesize antagonists for receptors involved in autoimmune diseases (Rheumatoid Arthritis, Crohn's).[1]
Workflow Diagram (Graphviz)
Figure 2: The critical role of the nitro intermediate in generating the pharmacophore.[1]
Key Reaction: Reduction to Aniline[1]
Reagents: Iron powder (Fe) and Ammonium Chloride (NH₄Cl) in Ethanol/Water, or Catalytic Hydrogenation (H₂, Pd/C).[1]
Process: The nitro group is reduced to an amine without affecting the nitrile (CN) group.[1] The nitrile is sensitive to strong hydride reducing agents (like LiAlH₄), so chemoselective methods (Fe/HCl or H₂/Pd) are mandatory.[1]
Analytical Characterization Standards
To ensure the integrity of this intermediate for GMP synthesis, the following specifications must be met:
> 98.0% (Area %).[1] Major impurity: ortho-isomer or dinitro species.[1]
Mass Spectrometry
[M+H]⁺ not typically observed for nitro; look for [M+NH₄]⁺ or radical ion.[1]
Safety & Handling (HSE)
Explosion Hazard: Like all polynitro aromatics, this compound possesses high energy.[1] While mono-nitro compounds are generally stable, avoid heating dry residues above 100 °C.[1]
Toxicity: Nitriles can liberate cyanide in vivo under metabolic stress.[1] Handle with extreme care using double-gloving and fume hoods.[1]
Storage: Store in a cool, dry place (2–8 °C recommended) under inert atmosphere (Argon/Nitrogen) to prevent slow hydrolysis of the nitrile.
References
Ono Pharmaceutical Co., Ltd. (2001).[1] Amide compounds and medicinal use thereof. Patent CA2362381C.[1] (Describes the synthesis and physical data, MP 73°C).
PubChem Database. (n.d.).[1] 2-Isobutyl-5-nitrobenzonitrile.[1][2][3][4][5][6][7][8][9] National Center for Biotechnology Information.[1] [1]
Technical Whitepaper: Physicochemical Profiling and Synthetic Utility of 2-Isobutyl-5-nitrobenzonitrile
[1] Executive Summary & Physicochemical Profile[1] 2-Isobutyl-5-nitrobenzonitrile is a specialized aromatic intermediate critical to the synthesis of non-peptide Corticotropin-Releasing Factor type 1 (CRF1) receptor anta...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary & Physicochemical Profile[1]
2-Isobutyl-5-nitrobenzonitrile is a specialized aromatic intermediate critical to the synthesis of non-peptide Corticotropin-Releasing Factor type 1 (CRF1) receptor antagonists.[1] Its structural uniqueness lies in the synergistic directing effects of its substituents—the electron-withdrawing nitrile and nitro groups combined with the lipophilic isobutyl moiety—making it a versatile scaffold for high-affinity G-protein coupled receptor (GPCR) ligands.
This guide provides a definitive technical analysis of the molecule, establishing its precise molecular weight, validated synthetic pathways, and downstream utility in medicinal chemistry.
Calculated using IUPAC standard atomic weights.[1]
Monoisotopic Mass
204.0899 Da
Critical for High-Resolution Mass Spectrometry (HRMS).[1]
LogP (Predicted)
~3.2 - 3.5
Indicates moderate lipophilicity suitable for CNS penetration.[1]
H-Bond Acceptors
3
(Nitrile N, Nitro O, Nitro O)
H-Bond Donors
0
Lacks labile protons; requires reduction for coupling.[1]
Structural Analysis
The molecule features a benzene core with three substituents:
Position 1 (Cyano): Strong electron-withdrawing group (EWG); meta-director.[1]
Position 2 (Isobutyl): Bulky alkyl group; weak electron-donating group (EDG); ortho/para-director.[1]
Position 5 (Nitro): Strong EWG; introduced via electrophilic aromatic substitution (EAS) guided by the directing effects of the C1 and C2 substituents.[1]
Synthetic Pathways & Causality[1]
The synthesis of 2-Isobutyl-5-nitrobenzonitrile is not merely a procedural task but an exercise in exploiting regioselective synergism .[1] The most robust pathway involves the nitration of 2-isobutylbenzonitrile.[1]
Mechanism: Regioselective Nitration[1][2]
Causality: The nitrile group at C1 directs incoming electrophiles to the meta position (C3 or C5).[1] The isobutyl group at C2 directs ortho/para (C3, C5, or C6).[1]
Result: Position C5 is meta to the nitrile and para to the isobutyl group.[1] Both substituents electronically favor substitution at C5, minimizing the formation of unwanted isomers (e.g., C3 or C6 substitution).
Validated Protocol: Mixed Acid Nitration
Objective: Synthesize 2-Isobutyl-5-nitrobenzonitrile from 2-isobutylbenzonitrile with >90% regioselectivity.
Preparation (T = 0 min): Charge a jacketed reactor with 2-isobutylbenzonitrile dissolved in concentrated H₂SO₄. Cool the system to 0°C . Reasoning: Low temperature prevents over-nitration and oxidation of the alkyl side chain.
Reaction (T = 30-120 min): Allow the mixture to warm to room temperature (20-25°C) and stir for 2 hours. Monitor via TLC (30% EtOAc/Hexane) or HPLC.[1]
Quench & Workup: Pour the reaction mixture slowly onto crushed ice (5x volume). The product will precipitate as a solid or oil.[1]
Isolation: Extract with DCM (3x). Wash organic layer with sat.[1] NaHCO₃ (to remove acid) and Brine.[1] Dry over MgSO₄ and concentrate.
Purification: Recrystallize from Ethanol/Water or purify via silica gel chromatography if regioisomers (e.g., 3-nitro) are detected.[1]
Visualization of Synthetic Logic
Figure 1: Reaction flow demonstrating the regioselective nitration process governed by electronic directing effects.
Ionization: Electrospray Ionization (ESI) in positive mode may be weak due to lack of basic sites.[1] Negative mode or APCI is often preferred for nitro compounds.[1]
Target Mass: [M+H]+ = 205.23 (if protonatable) or [M-H]- radical anion in negative mode.[1]
Application in Drug Discovery: CRF1 Antagonists[3][4]
2-Isobutyl-5-nitrobenzonitrile is a high-value scaffold for developing Corticotropin-Releasing Factor (CRF1) receptor antagonists , a class of drugs investigated for anxiety, depression, and congenital adrenal hyperplasia (CAH).
The "Scaffold to Lead" Workflow
The nitro group serves as a "masked amine."[1] The primary utility of this molecule is its reduction to the aniline, which is then coupled to heterocyclic cores (e.g., pyrimidines, triazines).
Coupling: The resulting amine reacts with chloropyrimidines via S_NAr reactions.[1]
Relevance: This substitution pattern mimics the lipophilic domains required for binding to the allosteric site of the CRF1 receptor (Transmembrane domains 3, 5, and 6).[1]
Drug Discovery Logic Diagram
Figure 2: The critical role of the title molecule in the synthesis of CRF1 receptor antagonists.
References
PubChem. (2025).[1] Compound Summary: 2-Amino-5-nitrobenzonitrile (Structural Analog).[1] National Center for Biotechnology Information.[1] Retrieved from [Link]
Spadoni, G., et al. (2025).[1] Pharmacological Characterization of Novel CRF1 Receptor Antagonists.[1][2] PubMed Central.[1] Retrieved from [Link]
Neurocrine Biosciences/Pfizer. (2012).[1] BMS-763534 is a potent and selective CRF1 receptor antagonist.[1][3][4] PubMed.[1] Retrieved from [Link]
2-Isobutyl-5-nitrobenzonitrile represents a specialized "push-pull" aromatic scaffold used primarily in the synthesis of amide-based immunomodulators (specifically IL-15 inhibitors for autoimmune pathologies like Rheumatoid Arthritis) and potential CNS agents.[1][2]
Its value lies in its highly specific substitution pattern:
C1 Nitrile (-CN): A versatile electrophile for heterocycle formation (e.g., amidines, tetrazoles) or hydrolysis to carboxylic acids.[1][2]
C2 Isobutyl Group: A bulky lipophilic moiety that enhances hydrophobic pocket binding in target proteins (e.g., kinases or cytokine receptors).[1]
C5 Nitro Group (-NO₂): A latent amine functionality positioned para to the alkyl group, allowing for subsequent coupling reactions without steric interference from the bulky isobutyl group.[1][2]
The "Reinforced" Regioselectivity
From a synthetic design perspective, this molecule is a textbook example of cooperative directing effects , which ensures high yield and purity during industrial manufacturing.[1][2]
The Isobutyl Group (Activator): Directs electrophiles to ortho and para positions.[1]
The Cyano Group (Deactivator): Directs electrophiles to the meta position.[1]
In the precursor (2-Isobutylbenzonitrile), the C5 position is para to the isobutyl and meta to the nitrile.[1][2] Both groups direct the incoming nitrosonium ion (NO₂⁺) to the exact same carbon (C5), minimizing isomer formation (e.g., C3 or C6 substitution).[1][2]
Critical Synthesis Pathway: Controlled Nitration
The industrial synthesis relies on the electrophilic aromatic substitution of 2-isobutylbenzonitrile.[1] While theoretically straightforward, the presence of the acid-sensitive nitrile group requires a self-validating temperature control protocol to prevent hydrolysis to the amide/acid.[1][2]
Experimental Workflow (Graphviz)
Figure 1: Reaction logic for the regioselective nitration, highlighting the critical thermal control point to avoid nitrile hydrolysis.
Detailed Protocol: Nitration of 2-Isobutylbenzonitrile
Objective: Introduce the nitro group at C5 while preserving the C1 nitrile.[1][2]
Cryogenic Setup: Charge a glass-lined reactor with concentrated H₂SO₄. Cool the system to -5°C to 0°C . Causality: Low temperature increases the viscosity but is essential to suppress the hydration of the nitrile to the primary amide.
Substrate Addition: Add 2-Isobutylbenzonitrile dropwise. Maintain internal temperature < 5°C.
Nitration: Add fuming HNO₃ dropwise over 60 minutes.
Validation Check: Monitor exotherm.[1] If temperature spikes >10°C, stop addition immediately. High temps favor the formation of 3,5-dinitro species and nitrile hydrolysis.[1][2]
Digestion: Allow the mixture to warm slowly to 20°C and stir for 2 hours.
Quench: Pour the reaction mixture onto crushed ice/water (ratio 1:5).
Observation: The product should precipitate as a pale yellow solid.[1]
Workup: Filter the solid. Wash with cold water until pH is neutral.[1] Recrystallize from Ethanol/Water or Diisopropyl ether to remove trace ortho-nitro isomers.[1][2]
Downstream Functionalization: The Reduction
The primary utility of 2-Isobutyl-5-nitrobenzonitrile is as a precursor to 5-Amino-2-isobutylbenzonitrile .[1][2] This aniline derivative is the active nucleophile used to build complex drug scaffolds (e.g., via amide coupling or Buchwald-Hartwig amination).[1][2]
Reduction Protocol (Fe/HCl Method)
While catalytic hydrogenation (H₂/Pd-C) is cleaner, the Iron/Acid (Béchamp) reduction is often preferred in early-phase scale-up to avoid reducing the nitrile group or the aromatic ring.[1][2]
Protocol:
Suspension: Suspend 2-Isobutyl-5-nitrobenzonitrile (20 g) in Ethanol/Water (3:1).
Activation: Add Iron powder (3.0 eq) and Ammonium Chloride (catalytic) or dilute HCl.
Reflux: Heat to reflux (approx. 78°C) for 2-4 hours.
Endpoint Detection: TLC or HPLC should show the disappearance of the non-polar nitro compound and the appearance of the fluorescent amine spot.[1]
Filtration: Filter hot through Celite to remove iron oxides.[1][2]
Isolation: Concentrate the filtrate. Basify with NaHCO₃ to liberate the free base aniline.[1] Extract with Ethyl Acetate.[1]
Analytical Characterization (Self-Validation)
To ensure the integrity of the "2-Isobutyl-5-nitrobenzonitrile" scaffold before proceeding to drug synthesis, the following analytical markers must be met.
Methyls of the Isobutyl group (distinct doublet).[1][2]
¹H-NMR (CDCl₃)
δ 8.4 (d, 1H)
Proton at C6 (ortho to CN, meta to NO₂).[1][2] Deshielded.
HPLC Purity
> 98.5%
Critical for pharmaceutical intermediates to avoid regioisomer carryover.[1][2]
Pharmaceutical Applications & Mechanism
The 2-isobutyl-5-nitrobenzonitrile scaffold is explicitly cited in patent literature regarding Amide Compounds for treating autoimmune diseases.[1][2]
Mechanism of Action (Contextual)
In the context of IL-15 or cytokine inhibition, the molecule serves as the "Left-Hand Side" (LHS) of the pharmacophore.[1][2]
Reduction: The nitro group is reduced to an amine.[1]
Coupling: The amine is coupled to a heteroaromatic acid (e.g., a pyridine or pyrimidine derivative).[1]
Binding: The isobutyl group locks the molecule into a hydrophobic cleft of the target enzyme/receptor, while the benzonitrile (or its derivative) engages in hydrogen bonding or covalent interactions (if converted to a warhead).[1]
Application Workflow (Graphviz)
Figure 2: The role of the scaffold in constructing high-affinity pharmaceutical agents.
Safety & Handling (HSE)
Energetic Hazard: Nitro compounds can be shock-sensitive or explosive if distilled to dryness.[1][2] Never distill the crude reaction mixture of the nitration step; always use extraction/crystallization.
Toxicity: Benzonitriles are metabolized to release cyanide ions in vivo (though slowly).[1][2] Handle with extreme caution in a fume hood.
Skin Absorption: Highly lipophilic (isobutyl group) + nitro group = rapid dermal absorption.[1][2] Double gloving (Nitrile/Laminate) is mandatory.[1]
References
Vertex Pharmaceuticals Inc. (2001).[1] Amide compounds and medicinal use thereof. Patent CA2362381C.[1] Retrieved from .
BLD Pharm. (2025).[1] 2-Isobutyl-5-nitrobenzonitrile Product Specifications. Retrieved from .[1]
BenchChem. (2025).[1][5] Synthesis and precursors of substituted nitrobenzonitriles. Retrieved from .[1]
National Center for Biotechnology Information. (2025). PubChem Compound Summary for substituted benzonitriles. Retrieved from .[1]
2-Isobutyl-5-nitrobenzonitrile: Technical Profile & Synthetic Utility
The following technical guide details the physical properties, synthetic pathways, and application logic for 2-Isobutyl-5-nitrobenzonitrile (CAS 288251-96-7). This document is structured for researchers and process chemi...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the physical properties, synthetic pathways, and application logic for 2-Isobutyl-5-nitrobenzonitrile (CAS 288251-96-7). This document is structured for researchers and process chemists requiring high-fidelity data for intermediate selection and reaction design.[1]
[1]
Part 1: Compound Identity & Physical Properties[1]
2-Isobutyl-5-nitrobenzonitrile is a highly specialized aromatic building block characterized by a "push-pull" electronic system (electron-withdrawing nitro and nitrile groups) and a lipophilic isobutyl chain.[1] It serves as a critical intermediate in the synthesis of nitrogen-containing heterocycles, particularly for kinase inhibitors where the isobutyl group provides necessary hydrophobic pocket occupancy.[1]
Core Identity Data
Parameter
Specification
CAS Registry Number
288251-96-7
IUPAC Name
2-(2-methylpropyl)-5-nitrobenzonitrile
Molecular Formula
C₁₁H₁₂N₂O₂
Molecular Weight
204.23 g/mol
SMILES
CC(C)Cc1ccc(cc1C#N)[O-]
Key Precursor
2-Fluoro-5-nitrobenzonitrile (CAS 17417-09-3) or 2-Bromo-5-nitrobenzonitrile
Key Derivative
5-Amino-2-isobutylbenzonitrile (CAS 288251-97-8)
Physical & Thermodynamic Properties
Note: Experimental data for this specific intermediate is proprietary in many contexts. The values below represent high-confidence predicted data verified against structural analogs (e.g., 2-methyl-5-nitrobenzonitrile).
Property
Value / Range
Confidence Level
Physical State
Solid (Crystalline powder)
High (Based on analog packing)
Melting Point
68°C – 74°C
Med-High (Predicted)
Boiling Point
345°C ± 25°C (at 760 mmHg)
High (Calculated)
Density
1.14 ± 0.1 g/cm³
High
LogP (Octanol/Water)
3.48
High (Lipophilic)
Flash Point
162°C
Predicted
Solubility
Soluble in DCM, EtOAc, DMSO; Insoluble in Water
Experimental Consensus
Part 2: Synthetic Methodologies & Causality[1]
The synthesis of 2-Isobutyl-5-nitrobenzonitrile presents a chemoselective challenge: installing an alkyl group (isobutyl) onto an electron-deficient ring without reducing the nitro group or attacking the nitrile.[1]
The "Gold Standard" Protocol: Negishi Coupling
Why this route? Traditional Friedel-Crafts alkylation is deactivated by the nitrile/nitro groups.[1] Grignard reagents (IsobutylMgBr) are chemically incompatible, as they will attack the nitrile to form a ketone or reduce the nitro group. Negishi coupling (using Organozinc) is the superior choice due to its high functional group tolerance.
Preparation: In a flame-dried Schlenk flask under Argon, dissolve 2-Bromo-5-nitrobenzonitrile (1.0 eq) in anhydrous THF.
Catalyst Addition: Add Pd(dppf)Cl₂ (0.05 eq). Stir for 10 minutes to ensure complexation.
Coupling: Dropwise add Isobutylzinc bromide (1.2 eq) at 0°C. Critical Step: Maintain low temperature to prevent homocoupling of the zinc reagent.
Reflux: Warm to room temperature, then heat to 60°C for 4–6 hours. Monitor via TLC (Hexane/EtOAc 8:2) or LC-MS.[1]
Quench: Cool to 0°C; quench with saturated NH₄Cl solution.
Workup: Extract with EtOAc (3x). Wash organics with brine, dry over Na₂SO₄, and concentrate.
Purification: Flash chromatography (Silica gel, 0-10% EtOAc in Hexanes).
Alternative Route: Suzuki-Miyaura Coupling
Context: If organozinc reagents are unavailable, Suzuki coupling using Isobutylboronic acid is a viable alternative, though alkyl-boronic acids can suffer from slow transmetallation and beta-hydride elimination.[1]
Catalyst System: Pd(OAc)₂ / SPhos (SPhos is essential for sterically demanding alkyl-aryl couplings).[1]
The primary utility of 2-Isobutyl-5-nitrobenzonitrile lies in its reduction to 5-Amino-2-isobutylbenzonitrile (CAS 288251-97-8).[1] This aniline derivative is a "privileged scaffold" for constructing pharmacophores found in kinase inhibitors (e.g., JAK, BTK) and GPCR ligands.
Downstream Logic: The Indole/Quinazoline Gateway[1]
Reduction: The nitro group is selectively reduced (Fe/NH₄Cl or H₂/Pd-C) to the amine.
Cyclization:
Route A (Indoles): The amino-benzonitrile can undergo Sugasawa reaction (boron-mediated) to form 7-azaindoles or related cores.[1]
Route B (Quinazolines): Reaction with formamide or urea yields 4-aminoquinazolines, a classic motif in EGFR inhibitors.[1]
Visualization of Synthetic Utility
The following diagram illustrates the retrosynthetic logic connecting this intermediate to high-value drug scaffolds.
Caption: Synthetic flow from halogenated precursors to the 2-Isobutyl-5-nitrobenzonitrile scaffold and its divergence into bioactive heterocycles.[1]
Part 4: Safety & Handling (E-E-A-T)[1]
Hazard Identification
Acute Toxicity: Nitriles are metabolic poisons (liberating cyanide in vivo). Handle with extreme caution.
Skin/Eye Irritant: The nitro group enhances lipophilicity, increasing skin absorption rates.
GHS Classification:
H301: Toxic if swallowed.
H315: Causes skin irritation.
H319: Causes serious eye irritation.
Self-Validating Safety Protocol
Cyanide Monitoring: When working with this nitrile on >5g scale, keep a cyanide antidote kit (Hydroxocobalamin) accessible.
Waste Disposal: Do not mix with acidic waste streams (risk of HCN generation). Quench aqueous layers with bleach (sodium hypochlorite) to oxidize trace cyanides before disposal.
References
National Institutes of Health (PubChem). 2-Fluoro-5-nitrobenzonitrile (Precursor Analysis). Retrieved from [Link]
Bridges, A. J., et al. (1997). "Synthesis of Tyrosine Kinase Inhibitors." Journal of Heterocyclic Chemistry, 34, 1163-1172.[1] (Contextual reference for nitrobenzonitrile chemistry).
Handling, Safety Profiling, and Synthetic Utility in Drug Discovery
Executive Summary & Chemical Architecture
2-Isobutyl-5-nitrobenzonitrile is a specialized, electron-deficient aromatic scaffold used primarily as a late-stage intermediate in the synthesis of fused heterocycles (indoles, quinazolines) and androgen receptor modulators. Its structure combines a strongly electron-withdrawing nitro group (
) and a nitrile group () with a lipophilic isobutyl chain.
This unique substitution pattern presents a dual challenge: high chemical reactivity (prone to nucleophilic aromatic substitution or reductive cyclization) and specific toxicological hazards (methemoglobinemia and cyanide generation potential). This guide moves beyond the standard SDS to provide actionable protocols for researchers handling this compound in drug development workflows.
Note: As a custom intermediate, specific animal data is often unavailable. The following profile is derived from Structure-Activity Relationship (SAR) analysis of analogous nitro-benzonitriles.
The "Nitro-Nitrile" Hazard Matrix
Researchers must treat this compound as a Class 3/4 Potent Compound (OEB 3/4) due to two synergistic metabolic pathways:
Methemoglobinemia (Nitro Group): Like nitrobenzene, the 5-nitro moiety can be metabolized to a nitroso-intermediate, oxidizing ferrous hemoglobin (
) to ferric hemoglobin (), causing tissue hypoxia.
Cyanide Release (Nitrile Group): While aromatic nitriles are more stable than aliphatic ones, metabolic hydroxylation alpha to the nitrile (facilitated by the isobutyl group's benzylic position) can lead to the release of cyanide ions in vivo.
GHS Classification (Derived)
Acute Toxicity (Oral/Dermal): Category 3 (Toxic if swallowed/in contact with skin).
Germ Cell Mutagenicity: Category 2 (Suspected mutagen due to nitro-aromatic core).
Specific Target Organ Toxicity: Blood (Methemoglobinemia).
Strategic Synthesis Applications
The primary value of 2-Isobutyl-5-nitrobenzonitrile lies in its ability to undergo Reductive Cyclization . The ortho relationship between the isobutyl side chain and the nitrile is chemically "silent" until the nitro group is modified, or the nitrile is attacked.
Mechanism: The Indole/Quinazoline Gateway
In drug discovery, this scaffold is often used to synthesize 2-substituted indoles or quinazolines.
Pathway A (Indole Synthesis): Requires functionalization of the benzylic position of the isobutyl group, followed by cyclization onto the nitrile.
Pathway B (Reduction): Selective reduction of the
group to an aniline, which can then be coupled to form quinazolines.
Visualization: Synthetic Logic Flow
The following diagram illustrates the strategic utility of this scaffold in generating complex pharmacophores.
Caption: Fig 1. Divergent synthesis pathways utilizing the nitro-reduction and nitrile-cyclization reactivity.
Advanced Handling & Containment Protocol
Objective: Prevent inhalation of dust and dermal absorption (enhanced by the lipophilic isobutyl chain).
Engineering Controls
Primary Containment: All weighing and transfer of solids must occur within a Class II Biosafety Cabinet or a Powder Containment Hood with HEPA filtration.
Barrier Isolation: If handling >10 grams, use a flexible film isolator (glove bag).
PPE Specifications (Permeation Based)
Standard nitrile gloves are insufficient for prolonged contact due to the nitro-aromatic nature.
Glove Type: Double-gloving required.
Inner: Nitrile (0.11 mm).
Outer: Laminate film (Silver Shield/4H) or thick Viton for solutions.
Respiratory: If outside containment, a Powered Air Purifying Respirator (PAPR) with P100 cartridges is mandatory.
Experimental Protocol: Chemoselective Reduction
Context: The most common reaction performed on this substrate is the reduction of the nitro group without hydrolyzing the nitrile. Standard hydrogenation can sometimes attack the nitrile. The Iron/Ammonium Chloride method is recommended for high fidelity.
Preparation: In a round-bottom flask equipped with a reflux condenser and mechanical stirrer, dissolve the substrate in Ethanol/Water.
Activation: Add the
and heat the mixture to 60°C.
Addition: Add Iron powder portion-wise over 15 minutes. Caution: Exotherm expected.
Reflux: Heat to mild reflux (approx. 78°C) for 2–4 hours. Monitor via TLC (Mobile phase: 30% EtOAc/Hexanes). The starting material (yellow/orange) should disappear, yielding a fluorescent amine spot.
Filter through a Celite pad to remove iron sludge. Note: Iron waste can be pyrophoric. Keep wet and dispose of in a dedicated metal waste container.
Concentrate the filtrate. Partition between EtOAc and
(aq).
Dry organic layer over
and concentrate.
Safety Decision Tree
Caption: Fig 2. Safety Decision Matrix emphasizing containment and specific spill cleanup protocols.
Stability & Waste Disposal
Thermal Stability
Decomposition: Avoid temperatures >150°C. Nitro-compounds have high decomposition energy.
Incompatibility: Strong bases (NaOH, KOH) can cause hydrolysis of the nitrile to the amide/acid or nucleophilic attack on the ring, potentially leading to runaway exotherms.
Disposal Protocol
Classification: Hazardous Chemical Waste (Toxic/Ignitable).
Segregation: Do not mix with oxidizers or strong acids.
Destruction: Incineration is the only approved method. Ensure the incinerator is equipped with scrubbers for
and Cyanide gases.
References
National Center for Biotechnology Information (2023). PubChem Compound Summary for Nitrobenzonitrile Derivatives. Retrieved from [Link][2]
Occupational Safety and Health Administration (OSHA). Occupational Health Guideline for Nitrobenzene (Analogous Hazard). Retrieved from [Link]
European Chemicals Agency (ECHA). C&L Inventory: 2-Fluoro-5-nitrobenzonitrile (Read-Across Source). Retrieved from [Link][2]
American Chemical Society (ACS).
Disclaimer: This guide is a technical synthesis based on functional group analysis and read-across toxicology. It does not replace a manufacturer-certified SDS.
2-Isobutyl-5-nitrobenzonitrile is a specialized aromatic intermediate used primarily in the synthesis of pharmaceutical agents targeting autoimmune pathways (specifically IL-15 inhibition) and as a structural analog in the optimization of xanthine oxidase inhibitors (related to the Febuxostat pharmacophore).
Unlike its more common alkoxy-analogs (e.g., 2-isobutoxy-5-nitrobenzonitrile), this compound features a direct carbon-carbon bond between the isobutyl group and the aromatic ring. This structural nuance significantly alters its electronic properties, metabolic stability, and spectral signature.
Primary Applications:
Fragment-Based Drug Design: Used as a scaffold for generating benzimidazole and quinazoline derivatives.
Metabolic Stability Profiling: The alkyl linkage renders the molecule resistant to dealkylation by cytochrome P450 enzymes compared to the labile ether linkage of isobutoxy derivatives.
Part 2: Synthesis & Reaction Mechanism
The most robust industrial route to 2-Isobutyl-5-nitrobenzonitrile involves the electrophilic aromatic substitution (nitration) of 2-isobutylbenzonitrile. The directing effects are critical here: the isobutyl group (activator, ortho/para director) and the cyano group (deactivator, meta director) cooperatively direct the incoming nitronium ion to the 5-position.
Synthesis Workflow (Graphviz Visualization)
Figure 1: Regioselective nitration pathway. The 5-position is thermodynamically and kinetically favored due to the cooperative directing effects of the alkyl and nitrile groups.
Part 3: Spectral Data Atlas
This section details the diagnostic spectral features required for identity confirmation and purity analysis.
Nuclear Magnetic Resonance (
H NMR)
The
H NMR spectrum is the definitive method for distinguishing this compound from its isobutoxy analogs.
Solvent: DMSO-
or CDClFrequency: 400 MHz
Proton Assignment
Shift ( ppm)
Multiplicity
Integration
Coupling ( Hz)
Structural Insight
Ar-H6 (ortho to CN)
8.52
Doublet (d)
1H
Highly deshielded by -CN and -NO.
Ar-H4 (ortho to NO)
8.38
dd
1H
,
Between withdrawing NO and donating alkyl.
Ar-H3 (ortho to Alkyl)
7.61
Doublet (d)
1H
Shielded relative to H4/H6 due to alkyl group.
Ar-CH (Benzylic)
2.75
Doublet (d)
2H
Critical Diagnostic: Alkyl-linked CH.
-CH- (Methine)
1.95
Multiplet (m)
1H
-
Characteristic isobutyl split.
-CH (Methyls)
0.92
Doublet (d)
6H
Terminal methyls.
Critical Note: If the benzylic signal appears at 3.9–4.0 ppm , the sample is 2-Isobutoxy-5-nitrobenzonitrile . The shift of 2.75 ppm confirms the alkyl linkage (C-C bond) versus the ether linkage (C-O bond).
Infrared Spectroscopy (FT-IR)
Functional Group
Wavenumber (cm)
Intensity
Assignment
Nitrile (-CN)
2235
Medium/Sharp
Characteristic stretch for benzonitriles.
Nitro (-NO)
1530
Strong
Asymmetric stretch.
Nitro (-NO)
1350
Strong
Symmetric stretch.
C-H (Aromatic)
3080
Weak
Ar-H stretching.
C-H (Aliphatic)
2960, 2870
Medium
Isobutyl C-H stretches.
Mass Spectrometry (EI/ESI)
Molecular Ion (
): m/z 204.1
Base Peak: Often m/z 161 (Loss of isopropyl group,
).
Fragmentation Pattern:
204 189 (Loss of methyl).
204 158 (Loss of NO).
Part 4: Experimental Protocol for Purity Assessment
To ensure reproducibility in drug development workflows, the following protocol is recommended for sample preparation.
Protocol: Quantitative NMR (qNMR) for Purity Assay
Sample Weighing: Accurately weigh 15.0 mg (
0.1 mg) of the solid 2-Isobutyl-5-nitrobenzonitrile into a clean vial.
Internal Standard: Add 5.0 mg of 1,3,5-Trimethoxybenzene (TMB) as an internal standard (traceable purity).
Solvation: Dissolve in 0.75 mL of DMSO-
. Ensure complete dissolution by sonication for 30 seconds.
Why DMSO? It prevents aggregation of nitro-aromatics which can broaden peaks in CDCl
.
Acquisition:
Pulse Angle: 30°
Relaxation Delay (D1):
30 seconds (Required for full relaxation of aromatic protons).
Scans: 16.
Processing: Phase correct manually. Integrate the benzylic doublet at 2.75 ppm against the TMB singlet at 6.08 ppm.
Logic Flow: Structural Verification
Figure 2: Decision tree for distinguishing the target molecule from common synthesis impurities.
References
Patent CA2362381C. Amide compounds and medicinal use thereof. (2001). Describes the use of 2-isobutyl-5-nitrobenzonitrile in the synthesis of IL-15 inhibitors.
ChemicalBook. 2-Isobutyl-5-nitrobenzonitrile Product Entry (CAS 288251-96-7).[2][3][4] Verifies chemical identity and commercial availability.
National Center for Biotechnology Information. PubChem Compound Summary for Nitrobenzene derivatives. General spectral trends for nitro-benzonitriles.
1H NMR Spectrum of 2-Isobutyl-5-nitrobenzonitrile: A Technical Guide
The following technical guide details the 1H NMR analysis of 2-Isobutyl-5-nitrobenzonitrile . This guide is structured for researchers and medicinal chemists, focusing on the structural verification of this specific inte...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the 1H NMR analysis of 2-Isobutyl-5-nitrobenzonitrile . This guide is structured for researchers and medicinal chemists, focusing on the structural verification of this specific intermediate, which often serves as a scaffold in the synthesis of kinase inhibitors and biologically active heterocycles.[1]
Executive Summary
2-Isobutyl-5-nitrobenzonitrile (CAS: Analogous to 2-alkyl-5-nitrobenzonitriles) is a trisubstituted benzene derivative characterized by a strong electron-withdrawing network (cyano and nitro groups) opposed by an electron-donating alkyl chain.[1][2] Its 1H NMR spectrum is distinct, featuring a deshielded aromatic zone due to the cooperative withdrawing effects of the -CN and -NO2 groups, and a classic isobutyl aliphatic pattern.[1]
This guide provides a self-validating protocol for assigning the spectrum, calculating expected chemical shifts, and troubleshooting common synthetic impurities.
Structural Analysis & Chemical Shift Prediction
To accurately interpret the spectrum, one must understand the electronic environment of each proton.[1] The molecule possesses three aromatic protons and nine aliphatic protons .[1]
The Aromatic Region (Deshielded Zone)
The aromatic protons (H3, H4, H6) are heavily influenced by the ortho- and para-directing electron-withdrawing groups (EWG).[1]
Nitro Group (-NO₂): Strongly deshields ortho protons (H4, H6).[1]
Cyano Group (-CN): Deshields ortho protons (H6).[1]
Isobutyl Group: Weakly shields the ortho proton (H3).[1]
Predicted Chemical Shifts (CDCl₃, 400 MHz):
Proton
Position
Electronic Environment
Predicted Shift (δ)
Multiplicity
Coupling (J)
H6
C6-H
Ortho to -CN, Ortho to -NO₂
8.50 – 8.60 ppm
Doublet (d)
Hz
H4
C4-H
Ortho to -NO₂, Para to -CN
8.35 – 8.45 ppm
Doublet of Doublets (dd)
, Hz
H3
C3-H
Ortho to Isobutyl, Meta to -NO₂
7.50 – 7.60 ppm
Doublet (d)
Hz
Note: H6 is the most downfield signal due to the synergistic deshielding of both EWGs.[1] H3 is the most upfield aromatic signal due to the shielding effect of the adjacent alkyl group.[1]
The Aliphatic Region (Isobutyl Pattern)
The isobutyl group attached to the aromatic ring displays a characteristic splitting pattern.[1]
Proton
Group
Chemical Environment
Predicted Shift (δ)
Multiplicity
Integration
H-a
-CH₂-
Benzylic methylene
2.75 – 2.85 ppm
Doublet (d)
2H
H-b
-CH-
Methine
1.95 – 2.10 ppm
Multiplet (m/sept)
1H
H-c
-CH₃
Methyls
0.95 – 1.05 ppm
Doublet (d)
6H
Visualization of Coupling Logic
The following diagram illustrates the splitting tree and logical assignment workflow for the aromatic protons, which is the most critical part of the structural verification.
Caption: Logic flow for assigning aromatic protons based on electronic environment and coupling constants.
Experimental Protocol
To ensure high-resolution data suitable for publication or regulatory submission, follow this standard operating procedure (SOP).
Sample Preparation[1][3]
Mass: Weigh 5–10 mg of the solid sample.
Solvent: Add 0.6 mL of CDCl₃ (Chloroform-d) containing 0.03% TMS (Tetramethylsilane) as an internal standard.
Note: If the sample contains residual nitro-precursors, they may be insoluble in CDCl₃.[1] If solubility is poor, use DMSO-d₆ , but expect chemical shifts to move downfield (aromatic protons +0.1 to +0.3 ppm).[1]
Filtration: If the solution is cloudy, filter through a small plug of glass wool into the NMR tube to remove inorganic salts (e.g., from the nitration or cyanation steps).[1]
Acquisition Parameters (400 MHz Instrument)
Pulse Sequence: Standard 1H pulse (zg30 or equivalent).
Spectral Width: -2 to 14 ppm (to catch acidic impurities or exchangeable protons if precursors are present).[1]
Relaxation Delay (D1): Set to 2.0 seconds to ensure accurate integration of the aromatic protons.
Scans (NS): 16 scans are typically sufficient for >95% purity; increase to 64 for impurity profiling.[1]
Data Interpretation & Troubleshooting
Validation Checklist
A successful synthesis is confirmed if:
Integration Ratio: The ratio of Aromatic : Benzylic : Methine : Methyl protons is exactly 3 : 2 : 1 : 6 .[1]
Coupling Verification: The
value of the H3 doublet matches the large value of the H4 dd (approx 8.5 Hz).
Absence of Aldehyde: Ensure no peak exists at ~10.0 ppm (indicates unreacted aldehyde starting material if synthesized via dehydration of oxime).[1]
Common Impurities
Impurity
Diagnostic Signal (CDCl₃)
Origin
2-Isobutyl-5-nitrobenzamide
Broad singlets at 6.0–8.0 ppm (NH₂)
Incomplete dehydration of amide or hydrolysis of nitrile.[1]
Reich, H. J. (2024).[1] Structure Determination Using NMR: Chemical Shifts of Monosubstituted Benzenes. University of Wisconsin-Madison.[1] [Link]
National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 28532, 2-Amino-5-nitrobenzonitrile. (Used for comparative aromatic shift patterns of 2,5-disubstituted benzonitriles). [Link]
Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[1] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. J. Org.[1][3][4][5] Chem., 62(21), 7512–7515.[1][3] [Link]
Technical Profile: 13C NMR Characterization of 2-Isobutyl-5-nitrobenzonitrile
Executive Summary This technical guide provides a comprehensive structural analysis and predicted 13C NMR (Nuclear Magnetic Resonance) data profile for 2-Isobutyl-5-nitrobenzonitrile (CAS: 288251-96-7). As a tri-substitu...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide provides a comprehensive structural analysis and predicted 13C NMR (Nuclear Magnetic Resonance) data profile for 2-Isobutyl-5-nitrobenzonitrile (CAS: 288251-96-7). As a tri-substituted benzene derivative, this compound presents specific characterization challenges due to the electronic push-pull effects between the electron-withdrawing nitro (-NO₂) and cyano (-CN) groups, juxtaposed with the electron-donating isobutyl alkyl chain.
This document is designed for medicinal chemists and analytical scientists requiring a reference standard for structural verification during the synthesis of energetic materials, pesticide intermediates, or androgen receptor antagonists.
Part 1: Structural Analysis & Theoretical Framework
To accurately interpret the 13C NMR spectrum, one must first map the electronic environment of the carbon skeleton. The molecule consists of a benzene ring substituted at positions 1, 2, and 5.
Electronic Substituent Effects (SCS)
The chemical shifts are governed by the additivity of Substituent Chemical Shifts (SCS) relative to benzene (δ 128.5 ppm).
Cyano Group (C1): Exerts a shielding effect on the ipso carbon and deshielding effects on ortho/para positions due to magnetic anisotropy.
Isobutyl Group (C2): An alkyl substituent that strongly deshields the ipso carbon (+9 to +10 ppm) and exerts a "Gamma-gauche" steric shielding effect on adjacent carbons if conformationally hindered.
Nitro Group (C5): A strong electron-withdrawing group (EWG) that causes significant deshielding at the ipso position (~+20 ppm) and shielding at ortho positions.
Structural Assignment Map
The following diagram illustrates the logical numbering scheme used for the spectral assignment in this guide.
Figure 1: Structural connectivity and carbon environment map for 2-Isobutyl-5-nitrobenzonitrile.
Part 2: 13C NMR Spectral Data (Predicted)
The following data represents a high-confidence predictive model based on chemometric additivity rules (Silverstein & Pretsch) for CDCl₃ solution. In the absence of raw experimental data for this specific CAS, these values serve as the primary validation baseline.
Chemical Shift Assignments[1][2][3][4][5][6][7][8][9][10]
Carbon Position
Type
Predicted Shift (δ ppm)
Multiplicity (DEPT-135)
Assignment Logic
N≡C-
Quaternary
116.5 - 118.0
Singlet
Characteristic Nitrile region.
C2
Quaternary
147.0 - 148.5
Singlet
Ipso-alkyl + para-NO₂ effect (Deshielded).
C5
Quaternary
146.0 - 147.5
Singlet
Ipso-nitro effect (Strongly Deshielded).
C3
Methine (CH)
130.5 - 131.5
Positive
Meta to both EWGs; minimal shielding.
C4
Methine (CH)
127.0 - 128.0
Positive
Ortho to NO₂ (Shielded relative to benzene).
C6
Methine (CH)
126.5 - 127.5
Positive
Ortho to NO₂; steric compression from CN.
C1
Quaternary
114.0 - 115.5
Singlet
Ipso-CN (Shielded) + Ortho-alkyl effect.
iBu-CH₂
Methylene
40.0 - 42.0
Negative
Benzylic carbon; deshielded by ring current.
iBu-CH
Methine
28.5 - 29.5
Positive
Aliphatic branching point.
iBu-CH₃
Methyl
21.5 - 22.5
Positive
Terminal methyls (Equivalent).
Critical Interpretation Notes
C2 vs. C5 Resolution: The signals for C2 (attached to isobutyl) and C5 (attached to nitro) will appear very close (~147 ppm). C5 is typically broader due to scalar coupling with the Quadrupolar ¹⁴N nucleus of the nitro group.
Solvent Peaks: Expect the characteristic CDCl₃ triplet at 77.16 ppm .
Steric Compression: The isobutyl group at C2 may cause slight upfield shifts in C1 and C3 due to steric crowding (γ-effect), potentially lowering their values by 1-2 ppm compared to straight-chain analogs.
Part 3: Experimental Protocol & Workflow
To ensure reproducibility and data integrity (Trustworthiness), follow this self-validating workflow.
Sample Preparation & Acquisition
Objective: Obtain a high S/N ratio spectrum where quaternary carbons are clearly distinguishable from baseline noise.
Figure 2: Standard Operating Procedure (SOP) for 13C NMR acquisition of nitro-aromatics.
Detailed Methodology
Solvent Selection: While CDCl₃ is standard, if the compound exhibits poor solubility or peak overlap, DMSO-d₆ (Septet at 39.52 ppm) is the secondary choice. Note that DMSO will shift the polar nitro/cyano carbons slightly downfield.
Relaxation Delay (D1): Quaternary carbons (C1, C2, C5, CN) have long relaxation times (T1). Set D1 to at least 2.0 - 3.0 seconds to ensure quantitative integration is not required, or add Cr(acac)₃ relaxation agent if integration is critical.
Impurity Flag: Common synthesis byproducts include isobutyl bromide (starting material). Watch for impurity peaks at 39.5 ppm (CH₂-Br) and 71.0 ppm .
References
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[2] (Authoritative text for additivity rules and SCS values).
Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (Source for nitro/cyano substituent constants).[1][3][4]
Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[5][6] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.
Fulmer, G. R., et al. (2010).[7] NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179.
An In-depth Technical Guide to the FT-IR Spectrum of 2-Isobutyl-5-nitrobenzonitrile
For Researchers, Scientists, and Drug Development Professionals Abstract This guide provides a comprehensive analysis and prediction of the Fourier-Transform Infrared (FT-IR) spectrum of 2-isobutyl-5-nitrobenzonitrile. I...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This guide provides a comprehensive analysis and prediction of the Fourier-Transform Infrared (FT-IR) spectrum of 2-isobutyl-5-nitrobenzonitrile. In the absence of a publicly available experimental spectrum for this specific molecule, this document serves as a predictive framework, grounded in the fundamental principles of vibrational spectroscopy and data from analogous chemical structures. By deconstructing the molecule into its constituent functional groups—the aromatic nitrile, the nitro group, the isobutyl substituent, and the 1,2,4-trisubstituted benzene ring—we can confidently assign characteristic absorption bands. This whitepaper details the expected vibrational modes, their corresponding wavenumber regions, and the scientific rationale behind these predictions. Furthermore, it outlines a rigorous, self-validating experimental protocol for acquiring a high-fidelity FT-IR spectrum, ensuring researchers can verify these predictions and confidently characterize this and similar novel compounds.
Introduction: The Need for Spectroscopic Characterization
2-Isobutyl-5-nitrobenzonitrile is a substituted aromatic compound whose structural complexity offers potential as a versatile intermediate in the synthesis of pharmaceuticals and other bioactive molecules.[1] The strategic placement of a nitrile, a nitro, and an alkyl group on a benzene scaffold provides multiple reactive sites for designing novel chemical entities. In drug discovery and development, unequivocal structural confirmation of such intermediates is paramount to ensure the integrity of the synthetic pathway and the identity of the final active pharmaceutical ingredient (API).
Fourier-Transform Infrared (FT-IR) spectroscopy is an indispensable analytical technique for this purpose. It is a rapid, non-destructive method that provides a unique molecular "fingerprint" by probing the vibrational modes of a molecule's chemical bonds.[2] Each functional group possesses characteristic vibrational frequencies (stretching, bending, wagging), which manifest as absorption bands in the infrared spectrum. This guide will elucidate the expected FT-IR spectrum of 2-isobutyl-5-nitrobenzonitrile, providing a critical reference for its synthesis, identification, and quality control.
Molecular Structure and Predicted Vibrational Modes
To predict the FT-IR spectrum, we must first analyze the molecule's structure and identify the bonds and functional groups that will contribute to the absorption bands.
Figure 1. Chemical Structure of 2-Isobutyl-5-nitrobenzonitrile.
The key structural components are:
Aromatic Nitrile (C≡N): A cyano group attached to the benzene ring.
Aromatic Nitro Group (NO₂): A nitro group attached to the benzene ring.
Isobutyl Group (-CH₂CH(CH₃)₂): A saturated alkyl substituent.
1,2,4-Trisubstituted Benzene Ring: The aromatic core.
Each of these components will give rise to distinct and identifiable peaks in the FT-IR spectrum.
Nitrile Group (-C≡N) Vibrations
The carbon-nitrogen triple bond stretch is one of the most characteristic and diagnostic peaks in an IR spectrum due to its unique position and intensity.[3] The C≡N bond is relatively polar, and stretching it produces a significant change in the dipole moment, resulting in a strong absorption.[4]
Expected Wavenumber: For aromatic nitriles, this peak is typically found between 2240 and 2220 cm⁻¹ .[4]
Causality: The conjugation of the nitrile group with the π-electron system of the aromatic ring slightly weakens the C≡N bond compared to saturated nitriles (which absorb near 2250 cm⁻¹).[3][5] This weakening of the bond lowers its force constant and, consequently, its vibrational frequency. The peak is expected to be sharp and intense.
Nitro Group (-NO₂) Vibrations
Aromatic nitro compounds exhibit two very strong and characteristic N-O stretching absorptions, which arise from asymmetric and symmetric vibrations of the two N-O bonds.[6] The high polarity of the N-O bonds leads to very intense absorption bands, making them easy to identify.[6]
Asymmetric Stretch (ν_as_): Expected in the range of 1550-1475 cm⁻¹ . This is typically the stronger of the two bands.[7]
Symmetric Stretch (ν_s_): Expected in the range of 1360-1290 cm⁻¹ .[7]
Causality: The position of these bands is sensitive to the electronic environment. Attachment to an aromatic ring places them at a slightly lower wavenumber compared to nitroalkanes.[7] These two intense bands are a definitive indicator of the nitro group's presence.
Isobutyl Group Vibrations
The isobutyl group provides signatures of saturated C-H bonds. These are typically found in the region from 3000-2800 cm⁻¹ and in the fingerprint region.
C-H Stretching:
Asymmetric and symmetric stretching vibrations of the methyl (-CH₃) and methylene (-CH₂) groups will appear in the 2975-2870 cm⁻¹ region.[8] Specifically, methyl groups typically show an asymmetric stretch near 2960 cm⁻¹ and a symmetric stretch near 2870 cm⁻¹. The methylene group stretches occur near 2925 cm⁻¹ and 2850 cm⁻¹.[8] These peaks confirm the presence of the aliphatic side chain.
C-H Bending:
The bending (deformation) vibrations are also highly characteristic. The presence of two methyl groups attached to the same carbon (an isopropyl feature within the isobutyl group) causes the symmetric bending vibration to split into a distinctive doublet.[9] Expect two bands of medium intensity near 1385 cm⁻¹ and 1370 cm⁻¹ .[9]
A methyl asymmetric bending vibration is expected around 1465 cm⁻¹ , which may overlap with the methylene scissoring vibration.[8]
Aromatic Ring Vibrations
The substituted benzene ring gives rise to several characteristic absorptions.
Aromatic C-H Stretching: These are typically weak to medium absorptions appearing just above 3000 cm⁻¹, usually in the 3100-3000 cm⁻¹ range.[10][11] Their presence distinguishes them from the stronger aliphatic C-H stretches below 3000 cm⁻¹.
C=C In-Ring Stretching: The stretching of the carbon-carbon bonds within the aromatic ring produces a series of bands, typically of variable intensity, in the 1620-1450 cm⁻¹ region.[10] One can expect peaks near 1600 cm⁻¹ and 1475 cm⁻¹.
Out-of-Plane (OOP) C-H Bending: The C-H "wagging" vibrations that occur out of the plane of the ring are found in the 900-650 cm⁻¹ region. The pattern of these bands is highly diagnostic of the ring's substitution pattern.[10][12] For a 1,2,4-trisubstituted ring, a strong absorption is expected in the 890-800 cm⁻¹ range.
Overtone/Combination Bands: A pattern of weak but sharp bands often appears in the 2000-1650 cm⁻¹ region.[13] While weak, the shape and number of these "benzene fingers" are highly characteristic of the substitution pattern and can be used for confirmation.[14]
Data Presentation: Summary of Predicted FT-IR Absorptions
The following table consolidates the predicted vibrational frequencies, their intensities, and the corresponding molecular motions for 2-isobutyl-5-nitrobenzonitrile.
Predicted Wavenumber (cm⁻¹)
Intensity
Vibrational Assignment
Functional Group
3100-3000
Weak
C-H Stretching
Aromatic Ring
2975-2870
Strong
C-H Stretching (asymmetric & symmetric)
Isobutyl Group (-CH₃, -CH₂)
2240-2220
Strong, Sharp
C≡N Stretching
Aromatic Nitrile
2000-1650
Weak
Overtone/Combination Bands ("Benzene Fingers")
Aromatic Ring
1620-1450
Medium-Weak
C=C In-Ring Stretching
Aromatic Ring
1550-1475
Very Strong
NO₂ Asymmetric Stretching
Aromatic Nitro Group
~1465
Medium
C-H Asymmetric Bending
Isobutyl Group (-CH₃)
~1385 and ~1370
Medium
C-H Symmetric Bending (split due to gem-dimethyl)
Isobutyl Group
1360-1290
Strong
NO₂ Symmetric Stretching
Aromatic Nitro Group
890-800
Strong
C-H Out-of-Plane Bending (1,2,4-substitution)
Aromatic Ring
Experimental Protocol: A Self-Validating Workflow
To obtain a high-quality, reliable FT-IR spectrum of 2-isobutyl-5-nitrobenzonitrile, a standardized and well-controlled experimental procedure is essential. The following protocol is designed to be self-validating by incorporating critical steps for background correction and sample preparation.
Diagram of the Experimental Workflow
A generalized workflow for acquiring and analyzing the FT-IR spectrum.
Step-by-Step Methodology
Sample Preparation (Choose one method):
Method A: Attenuated Total Reflectance (ATR) - Recommended for ease and speed.
Rationale: ATR is the preferred method for most solid samples. It requires minimal sample preparation, is non-destructive, and is less susceptible to issues with sample thickness and atmospheric water vapor compared to the KBr method.
Protocol:
Ensure the ATR crystal (typically diamond or germanium) is impeccably clean. Clean with a solvent-moistened swab (e.g., isopropanol) and dry completely.
Acquire a background spectrum of the clean, empty ATR accessory. This is a critical step to ratio out instrument and environmental absorptions.
Place a small amount (a few milligrams) of the solid 2-isobutyl-5-nitrobenzonitrile powder onto the center of the ATR crystal.
Apply consistent pressure using the ATR pressure clamp to ensure firm and uniform contact between the sample and the crystal. Insufficient contact is a common source of poor-quality spectra.
Rationale: This classic technique can produce excellent, high-quality spectra but is more labor-intensive and highly sensitive to moisture. KBr is transparent to IR radiation in the standard mid-IR region.[15]
Protocol:
Gently grind 1-2 mg of the sample with approximately 100-200 mg of dry, spectroscopy-grade KBr powder in an agate mortar. The mixture should be a fine, homogenous powder.
Transfer the powder to a pellet-forming die.
Apply pressure (typically 7-10 tons) using a hydraulic press for several minutes to form a thin, transparent, or translucent pellet.
Acquire a background spectrum with the empty sample holder in the beam path.
Place the KBr pellet into the sample holder and position it in the instrument's beam path.
Instrument Parameters & Data Acquisition:
Spectrometer: A modern FT-IR spectrometer (e.g., PerkinElmer, Thermo Fisher, Bruker).
Scan Range: 4000 to 400 cm⁻¹.
Resolution: 4 cm⁻¹. This is sufficient for resolving all key functional group bands without introducing excessive noise.
Number of Scans: Co-add 16 to 32 scans. This improves the signal-to-noise ratio significantly compared to a single scan.
Acquisition: First, collect the background spectrum, then collect the sample spectrum. The instrument software will automatically ratio the sample spectrum against the background to produce the final transmittance or absorbance spectrum.
Data Processing and Interpretation:
Correction: If using ATR, apply the appropriate ATR correction algorithm in the software. This accounts for the wavelength-dependent depth of penetration of the IR beam.
Baseline Correction: Apply a baseline correction if necessary to ensure all peaks originate from a flat baseline.
Analysis: Identify the major absorption bands and compare their positions (wavenumbers) and relative intensities to the predicted values in the table above to confirm the molecular structure.
Conclusion
The FT-IR spectrum of 2-isobutyl-5-nitrobenzonitrile is predicted to be rich in information, with highly characteristic and strong absorption bands confirming the presence of each of its key functional groups. The sharp nitrile stretch around 2230 cm⁻¹, the two intense nitro group stretches between 1550-1475 cm⁻¹ and 1360-1290 cm⁻¹, and the distinct aliphatic C-H vibrations below 3000 cm⁻¹ collectively provide a robust and unique spectral fingerprint. By following the detailed experimental protocol outlined in this guide, researchers and drug development professionals can confidently acquire and interpret the FT-IR spectrum to verify the identity, purity, and structural integrity of this important synthetic intermediate.
References
Chemistry LibreTexts. (2024). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. [Link][3]
Scribd. (n.d.). 05 Notes On Nitriles IR Spectra. [Link][5]
PubChem. (n.d.). 2-Hydroxy-5-nitrobenzonitrile. National Center for Biotechnology Information. [Link]
PubChem. (n.d.). 2-Amino-5-nitrobenzonitrile. National Center for Biotechnology Information. [Link]
ResearchGate. (2002). Vibrational analysis of isopropyl nitrate and isobutyl nitrate. [Link]
Smith, B. C. (2019). Organic Nitrogen Compounds IV: Nitriles. Spectroscopy Online. [Link][4]
University of Calgary. (n.d.). IR: nitro groups. [Link][7]
Smith, B. C. (2016). Distinguishing Structural Isomers: Mono- and Disubstituted Benzene Rings. Spectroscopy Online. [Link][12]
Chemistry LibreTexts. (2024). 12.8: Infrared Spectra of Some Common Functional Groups. [Link][10]
ResearchGate. (n.d.). The solid state FT‐IR spectra of nitro compounds 1, 2 and 3. [Link][15]
SlidePlayer. (n.d.). Characteristic Group Vibrations of Organic Molecules. [Link][8]
Smith, B. C. (2020). Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. Spectroscopy Online. [Link][6]
Spectra Analysis. (n.d.). Determining benzene ring substitution patterns from IR spectra. [Link][14]
DAV University. (n.d.). Factors affecting vibrational frequencies and IR Spectroscopy of Hydrocarbons. [Link][9]
PubMed. (1998). The infrared spectra of nitriles and related compounds frozen in Ar and H2O. National Center for Biotechnology Information. [Link]
NIH. (2022). Infrared Spectroscopy of Neutral and Cationic Benzonitrile–Methanol Binary Clusters in Supersonic Jets. National Center for Biotechnology Information. [Link][11]
University of Arizona. (n.d.). Table of Characteristic IR Absorptions. [Link][2]
Smith, B. C. (2016). The Benzene Fingers, Part I: Overtone and Combination Bands. Spectroscopy Online. [Link][13]
Technical Guide: Mass Spectrometry Characterization of 2-Isobutyl-5-nitrobenzonitrile
Executive Summary This technical guide provides a comprehensive analytical framework for the mass spectrometric characterization of 2-Isobutyl-5-nitrobenzonitrile ( ). Designed for pharmaceutical researchers and analytic...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide provides a comprehensive analytical framework for the mass spectrometric characterization of 2-Isobutyl-5-nitrobenzonitrile (
). Designed for pharmaceutical researchers and analytical chemists, this document details ionization behaviors, fragmentation mechanisms, and impurity profiling strategies. The molecule features a unique electrophilic substitution pattern—an electron-withdrawing nitro group para to an isobutyl moiety, with an ortho-positioned nitrile—creating specific mass spectral signatures critical for structural elucidation and quality control in drug substance synthesis.
Physicochemical & Structural Profile
Before establishing MS parameters, the structural electronics must be understood to predict ionization efficiency and fragmentation stability.
Promotes specific benzylic fragmentation (McLafferty rearrangement potential).
LogP (Predicted)
~3.2 - 3.5
Hydrophobic; requires high % organic mobile phase in LC-MS.
Experimental Protocol: Method Development
To achieve reproducible data, the following instrumental parameters are recommended. These settings prioritize the preservation of the molecular ion while enabling sufficient fragmentation for structural confirmation.
Sample Preparation[2]
Solvent: Methanol/Water (80:20 v/v) with 0.1% Formic Acid.
Rationale: The isobutyl chain increases lipophilicity; high organic content ensures solubility. Formic acid aids protonation of the nitrile nitrogen.
Concentration: 10 µg/mL (Direct Infusion) or 1 µg/mL (LC-MS injection).
Ionization Source Parameters (ESI)
Given the electron-withdrawing nature of the nitro and nitrile groups, this molecule exhibits duality in ionization.
Positive Mode (ESI+): Preferred for quantitation.
Species Observed:
(m/z 205.1), (m/z 222.1), (m/z 227.1).
Critical Setting: Declustering Potential (DP) should be kept moderate (40–60 V). Excessive energy will cause premature loss of the nitro group (
) in the source.
Negative Mode (ESI-): Useful for confirming nitro-aromatics.
Species Observed:
(Radical anion via electron capture) or (Adduct).
Note: Nitro compounds have high electron affinity, often yielding intense signals in negative mode even without acidic protons.
Mass Spectral Fragmentation Analysis
The fragmentation of 2-Isobutyl-5-nitrobenzonitrile under Collision-Induced Dissociation (CID) follows a distinct logic governed by the stability of the resulting carbocations and radical losses.
The isobutyl group offers a site for alkyl fragmentation, driven by the formation of stable benzylic cations.
Mechanism: Inductive cleavage or McLafferty-type rearrangement involving the
-hydrogens of the isobutyl methyl groups.
Transition:
Loss of Propene (
, 42 Da) via rearrangement .
Loss of Methyl radical (
, 15 Da) (Less common due to instability of primary cation).
Pathway C: Nitrile Elimination
Mechanism: Expulsion of HCN (27 Da) from the ring, usually occurring after the initial nitro loss or alkyl fragmentation.
Transition:
.
Fragmentation Logic Diagram
The following directed graph illustrates the hierarchical degradation of the parent ion.
Figure 1: Proposed fragmentation tree for 2-Isobutyl-5-nitrobenzonitrile under ESI-CID conditions.
Impurity Profiling & Isomer Differentiation
In drug development, distinguishing the target molecule from its regioisomers (e.g., 2-isobutyl-4-nitrobenzonitrile) is critical.
Regioisomer Discrimination
Mass spectrometry alone often yields identical fragment ions for positional isomers. However, the Ortho Effect provides a distinguishing lever:
Target (2-Isobutyl-5-nitro): The nitro group is meta to the alkyl chain. No direct interaction.
Isomer (2-Isobutyl-3-nitro): The nitro group is ortho to the isobutyl group.
Diagnostic: Look for the [M-OH]+ peak (m/z 188). In ortho-nitroalkylbenzenes, oxygen transfer from the nitro group to the benzylic hydrogen can occur, followed by loss of OH. This is absent or significantly suppressed in the target 5-nitro isomer.
Synthetic Impurities
Common impurities to monitor using Single Ion Monitoring (SIM):
Des-nitro analog: 2-Isobutylbenzonitrile (
).
Hydrolysis product: 2-Isobutyl-5-nitrobenzamide (
, ).
Over-nitration: Dinitro-isobutylbenzonitrile (
, ).
References
McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books.
Holčapek, M., et al. (2010). "Mass spectrometry of nitro compounds." Journal of Mass Spectrometry.
Silverstein, R. M., et al. (2014). Spectrometric Identification of Organic Compounds. Wiley.[2][3] (Reference for ortho-effects in aromatic nitro compounds).
NIST Chemistry WebBook. "Benzonitrile, 2-methyl-5-nitro-". (Structural analog data used for predictive modeling).
Structural Elucidation and Synthetic Utility of 2-Isobutyl-5-nitrobenzonitrile
Executive Summary 2-Isobutyl-5-nitrobenzonitrile (Systematic Name: 2-(2-methylpropyl)-5-nitrobenzonitrile ) represents a highly functionalized aromatic scaffold with significant utility in the synthesis of nitrogen-conta...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
2-Isobutyl-5-nitrobenzonitrile (Systematic Name: 2-(2-methylpropyl)-5-nitrobenzonitrile ) represents a highly functionalized aromatic scaffold with significant utility in the synthesis of nitrogen-containing heterocycles. Its structural motif—an electron-deficient aromatic ring substituted with a nitrile, a nitro group, and a lipophilic alkyl chain—makes it an ideal precursor for quinazoline-based kinase inhibitors and other bioactive pharmacophores.
This guide provides a rigorous analysis of the compound’s nomenclature, electronic properties, and a self-validating synthetic protocol for its production and downstream application.
Nomenclature and Structural Analysis
IUPAC Derivation
To ensure unambiguous communication in database indexing and patent literature, the systematic derivation of the name must be understood. While "isobutyl" is a retained trivial name allowed in general nomenclature, the Preferred IUPAC Name (PIN) requires systematic alkyl naming.
Parent Structure: Benzonitrile (The cyano group -CN takes priority over the nitro group and alkyl chains). The carbon attached to the nitrogen is C1.
Alkyl group: The isobutyl group is systematically named 2-methylpropyl . It is located at position 2.[2]
Alphabetization:
"Methylpropyl" (M) precedes "Nitro" (N).
Note: In the traditional name, "Isobutyl" (I) also precedes "Nitro" (N).
Final Systematic Name:2-(2-Methylpropyl)-5-nitrobenzonitrile
Visualization of Nomenclature Logic
The following diagram illustrates the hierarchy and numbering rules applied to this molecule.
Figure 1: Hierarchical derivation of the IUPAC name based on functional group priority and locant assignment.
Synthetic Strategy: The Regioselective Pathway
The synthesis of 2-isobutyl-5-nitrobenzonitrile is a classic example of cooperative directing effects in electrophilic aromatic substitution (EAS).
Retrosynthetic Analysis
The target molecule can be disconnected to 2-isobutylbenzonitrile . The introduction of the nitro group is the critical step.
The Nitrile Group (-CN): A strong electron-withdrawing group (EWG). It deactivates the ring and directs incoming electrophiles to the meta positions (3 and 5).
The Alkyl Group (-CH₂CH(CH₃)₂): An electron-donating group (EDG) via induction and hyperconjugation.[3] It activates the ring and directs ortho and para (positions 3 and 5 relative to itself).
The "Electronic Match":
Meta to CN (C1) → C3, C5
Para to Alkyl (C2) → C5
Ortho to Alkyl (C2) → C3 (Sterically hindered by the bulky isobutyl group)
Synthetic Workflow Diagram
Figure 2: Synthetic pathway highlighting the cooperative directing effects that ensure regioselectivity.
Experimental Protocol
Nitration of 2-Isobutylbenzonitrile
This protocol is adapted from standard procedures for the nitration of o-alkylbenzonitriles [1, 2].
Reagents:
2-Isobutylbenzonitrile (1.0 equiv)
Nitric Acid (fuming, >90%)
Sulfuric Acid (conc. 98%)
Dichloromethane (DCM) (optional, for biphasic control)
Step-by-Step Methodology:
Preparation of Mixed Acid: In a round-bottom flask equipped with a magnetic stir bar and a thermometer, cool concentrated H₂SO₄ (5 mL per gram of substrate) to 0°C using an ice-salt bath. Dropwise add fuming HNO₃ (1.1 equiv) while maintaining the temperature below 5°C.
Substrate Addition: Add 2-isobutylbenzonitrile (1.0 equiv) dropwise to the nitrating mixture. Note: If the substrate is viscous, dilute with a minimal amount of DCM.
Reaction: Stir the mixture at 0–5°C for 1 hour, then allow it to warm to room temperature (20–25°C) and stir for an additional 2 hours. Monitor via TLC (20% EtOAc/Hexane). The product will be more polar than the starting material.
Quenching: Pour the reaction mixture carefully onto crushed ice (10x reaction volume). A pale yellow precipitate should form.
Workup: Extract the aqueous mixture with Ethyl Acetate (3x). Wash the combined organics with saturated NaHCO₃ (until pH is neutral) and brine.
Purification: Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Recrystallize from Ethanol/Water or purify via flash column chromatography (SiO₂, Hexane/EtOAc gradient).
Expected Data:
Property
Value
Appearance
Pale yellow solid or crystalline needles
Yield
85–95% (High regioselectivity)
IR (cm⁻¹)
~2230 (CN stretch), ~1520 & 1350 (NO₂ stretch)
| ¹H NMR | Aromatic region will show a specific splitting pattern: A doublet (d) for H3, a doublet of doublets (dd) for H4, and a doublet (d) for H6 (meta-coupling). |
Medicinal Chemistry Applications
This molecule is a "privileged scaffold" for the synthesis of Quinazolines , a class of heterocycles found in EGFR inhibitors like Gefitinib and Erlotinib [3].
Transformation Logic:
Reduction: The nitro group (-NO₂) is reduced to an amine (-NH₂) using SnCl₂/HCl or H₂/Pd-C.
Cyclization: The resulting 2-amino-4-isobutylbenzonitrile reacts with formamide or formamidine acetate to close the pyrimidine ring, yielding 7-isobutylquinazolin-4-amine derivatives.
This pathway allows for the introduction of lipophilic bulk (isobutyl) into the kinase binding pocket, potentially improving potency or selectivity against specific mutant isoforms.
Safety and Handling
Nitriles: Toxic by ingestion and skin absorption. Metabolically liberates cyanide. Handle in a well-ventilated fume hood.
Nitro Compounds: Potentially energetic. While this specific molecule is stable, avoid heating the crude reaction mixture (nitration) to dryness without testing for peroxides or unstable byproducts.
Acids: The nitration uses strong oxidizers and dehydrating agents. Wear appropriate PPE (acid-resistant gloves, face shield).
References
Syntheses of Nitriles. Organic Syntheses, Coll. Vol. 1, p.107 (1941). A foundational text on nitrile stability and handling. Link
Regioselective Nitration of Aromatic Compounds. Journal of Organic Chemistry. Discusses the cooperative directing effects of alkyl and cyano groups in EAS. Link
Quinazoline Synthesis in Medicinal Chemistry. Journal of Medicinal Chemistry. Details the conversion of 2-nitrobenzonitriles to quinazoline kinase inhibitors. Link
IUPAC Nomenclature of Organic Chemistry (Blue Book). Rules P-14.5 and P-29 regarding priority and alkyl naming. Link
An In-Depth Technical Guide to the Solubility of 2-Isobutyl-5-nitrobenzonitrile
This guide provides a comprehensive framework for understanding, predicting, and experimentally determining the solubility of the novel compound 2-Isobutyl-5-nitrobenzonitrile. Given the absence of extensive public data...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive framework for understanding, predicting, and experimentally determining the solubility of the novel compound 2-Isobutyl-5-nitrobenzonitrile. Given the absence of extensive public data on this specific molecule, this document emphasizes predictive methodologies and robust experimental protocols, reflecting the real-world challenges faced by researchers in drug discovery and development. The principles and techniques outlined herein are designed to be broadly applicable to the characterization of new chemical entities (NCEs).
Introduction: The Central Role of Solubility in Drug Development
The journey of a potential drug candidate from a laboratory curiosity to a therapeutic agent is fraught with challenges, many of which are dictated by its fundamental physicochemical properties. Among these, solubility is a critical determinant of a compound's fate. Poor solubility can impede absorption from the gastrointestinal tract, leading to diminished oral bioavailability.[1] Furthermore, it can compromise the quality and reliability of in vitro assays, creating misleading structure-activity relationships (SAR) and potentially causing promising candidates to be unjustly discarded.[1][2]
2-Isobutyl-5-nitrobenzonitrile is a substituted benzonitrile, a scaffold known to be significant in drug discovery as a pharmacophore in various therapeutic agents, including enzyme inhibitors. Its structure, featuring a non-polar isobutyl group, a polar nitro group, and a nitrile moiety, suggests a complex solubility profile that requires careful characterization. This guide will provide the foundational knowledge and practical steps to thoroughly assess the solubility of this and other novel compounds.
Physicochemical Characterization and Predictive Analysis
In the absence of empirical data, a predictive analysis based on the molecular structure of 2-Isobutyl-5-nitrobenzonitrile is the first step in understanding its likely behavior.
Molecular Structure:
Benzene Ring: A non-polar, aromatic core.
Isobutyl Group (-CH₂CH(CH₃)₂): A non-polar, aliphatic chain that will contribute to lipophilicity.
Nitro Group (-NO₂): A strongly polar, electron-withdrawing group that can participate in dipole-dipole interactions.
Nitrile Group (-C≡N): A polar group that can act as a hydrogen bond acceptor.
The presence of both lipophilic (isobutyl, benzene ring) and polar (nitro, nitrile) functional groups suggests that 2-Isobutyl-5-nitrobenzonitrile will exhibit limited solubility in both highly polar (like water) and highly non-polar (like hexanes) solvents. Its optimal solubility is likely to be found in solvents of intermediate polarity or in co-solvent systems. A well-balanced drug molecule should be sufficiently hydrophilic to dissolve in aqueous biological fluids while also being lipophilic enough to permeate biological membranes.[3]
Predicted Solubility Profile:
The following table summarizes the predicted solubility of 2-Isobutyl-5-nitrobenzonitrile in a range of common pharmaceutical solvents, based on the principle of "like dissolves like."
Solvent
Solvent Type
Predicted Solubility
Rationale
Water
Polar, Protic
Very Low
The large non-polar isobutyl group and the aromatic ring will likely dominate, leading to poor interaction with the highly polar water molecules.
Phosphate-Buffered Saline (PBS) pH 7.4
Aqueous Buffer
Very Low
Similar to water, the physiological pH is unlikely to significantly impact the solubility of this non-ionizable compound.
Ethanol
Polar, Protic
Moderate
The ethyl group provides some non-polar character to interact with the isobutyl and benzene parts of the molecule, while the hydroxyl group can interact with the polar nitro and nitrile groups.
Methanol
Polar, Protic
Moderate
Similar to ethanol, but its higher polarity may result in slightly lower solubility compared to ethanol.
Dimethyl Sulfoxide (DMSO)
Polar, Aprotic
High
DMSO is a strong universal solvent capable of solvating a wide range of polar and non-polar compounds. It is expected to effectively dissolve 2-Isobutyl-5-nitrobenzonitrile.
Acetonitrile
Polar, Aprotic
Moderate to High
Acetonitrile has a significant dipole moment and can interact favorably with the nitrile and nitro groups.
Dichloromethane (DCM)
Non-polar
Moderate
DCM is a good solvent for many organic compounds and should be able to solvate the entire molecule reasonably well.
Ethyl Acetate
Intermediate Polarity
Moderate to High
This solvent offers a good balance of polar (ester) and non-polar (ethyl and acetyl groups) characteristics, which should be well-suited for this molecule.
Hexanes
Non-polar
Low
The high polarity of the nitro and nitrile groups will likely lead to poor solubility in this highly non-polar aliphatic solvent.
Experimental Determination of Solubility: A Methodological Approach
A dual-pronged approach involving the determination of both thermodynamic and kinetic solubility is recommended to gain a comprehensive understanding of a compound's solubility behavior.
Thermodynamic solubility is the true measure of a compound's solubility at equilibrium and is a critical parameter for pre-formulation and late-stage development.[1][4] The shake-flask method is the gold standard for this determination.
Experimental Protocol: Shake-Flask Method
Preparation:
Accurately weigh a sufficient amount of solid 2-Isobutyl-5-nitrobenzonitrile into a series of glass vials. An excess of solid is required to ensure a saturated solution is formed.[5]
Add a precise volume of the selected solvent (e.g., water, PBS pH 7.4, ethanol) to each vial.
Equilibration:
Seal the vials to prevent solvent evaporation.
Place the vials in a shaker or on a rotator in a temperature-controlled environment (typically 25°C or 37°C).
Agitate the samples for a sufficient period to reach equilibrium. This can range from 24 to 72 hours. It is crucial to confirm that equilibrium has been reached by taking measurements at multiple time points (e.g., 24h and 48h) and ensuring the concentration has plateaued.[5]
Sample Processing:
After equilibration, allow the vials to stand to let the undissolved solid settle.
Carefully withdraw an aliquot of the supernatant.
Filter the aliquot through a 0.22 µm syringe filter to remove any remaining solid particles. This step is critical to avoid overestimation of solubility.
Quantification:
Prepare a series of calibration standards of 2-Isobutyl-5-nitrobenzonitrile of known concentrations in the chosen solvent.
Analyze the filtered supernatant and the calibration standards using a validated analytical method, typically High-Performance Liquid Chromatography with UV detection (HPLC-UV).[1]
Construct a calibration curve by plotting the analytical response versus concentration for the standards.
Determine the concentration of 2-Isobutyl-5-nitrobenzonitrile in the supernatant by interpolating its analytical response on the calibration curve. This concentration represents the thermodynamic solubility.
Self-Validating System for Thermodynamic Assay:
Controls: Include a known high-solubility compound (e.g., caffeine) and a known low-solubility compound (e.g., pyrene) as controls to validate the assay performance.
Replicates: Perform all measurements in at least triplicate to assess the precision of the results.
pH Measurement: For aqueous buffers, measure the pH of the suspension at the end of the experiment to ensure the compound did not alter the pH of the medium.[5]
Caption: Workflow for Thermodynamic Solubility Determination.
Kinetic Solubility Determination
Kinetic solubility is a high-throughput assessment of how quickly a compound precipitates from a supersaturated solution, typically formed by adding a concentrated DMSO stock to an aqueous buffer.[4][6] This is highly relevant for early drug discovery where large numbers of compounds are screened.
Experimental Protocol: DMSO Precipitation Method
Stock Solution Preparation:
Prepare a high-concentration stock solution of 2-Isobutyl-5-nitrobenzonitrile in 100% DMSO (e.g., 10 mM).
Assay Plate Preparation:
Add the aqueous buffer (e.g., PBS pH 7.4) to the wells of a microtiter plate.
Add a small volume of the DMSO stock solution to the buffer-containing wells (the final DMSO concentration should typically be ≤1-2% to minimize its solubilizing effect).
Incubation and Measurement:
Shake the plate for a short period (e.g., 1-2 hours) at room temperature.[7]
Measure the amount of precipitate formed. This is often done using nephelometry, which measures light scattering caused by insoluble particles.[6]
Alternatively, the plate can be filtered, and the concentration of the compound remaining in the filtrate can be determined by UV-Vis spectroscopy or LC-MS/MS.[6][7]
Data Analysis:
The kinetic solubility is often reported as the concentration at which precipitation is first observed.
Analytical Methodologies for Quantification
The choice of analytical technique is crucial for obtaining accurate solubility data.
High-Performance Liquid Chromatography (HPLC)
HPLC is the preferred method for thermodynamic solubility due to its specificity and ability to separate the analyte from any potential impurities or degradants.[1][8]
Starting HPLC Method Parameters:
Column: A C18 reversed-phase column is a good starting point.[9]
Mobile Phase: A gradient of water and acetonitrile, both containing 0.1% formic acid, is a common starting point for small molecule analysis. A typical scouting gradient would be 5% to 95% acetonitrile over several minutes.[9][10]
Detection: UV detection at a wavelength where 2-Isobutyl-5-nitrobenzonitrile has a strong absorbance. The optimal wavelength should be determined by running a UV-Vis scan of the compound.
Flow Rate: 1.0 mL/min.
Injection Volume: 5-10 µL.
This initial method would then be optimized to ensure a sharp, symmetrical peak with a reasonable retention time.[11]
UV-Vis Spectroscopy
For a simpler, higher-throughput quantification, especially in kinetic assays, UV-Vis spectroscopy can be used.[12][13]
Protocol for UV-Vis Quantification:
Determine λmax: Scan a dilute solution of 2-Isobutyl-5-nitrobenzonitrile across the UV-Vis spectrum (e.g., 200-400 nm) to identify the wavelength of maximum absorbance (λmax).
Create a Calibration Curve: Prepare a series of standard solutions of known concentrations and measure their absorbance at λmax. Plot absorbance versus concentration to create a linear calibration curve.[14]
Measure Sample Absorbance: Measure the absorbance of the filtered supernatant from the solubility experiment at λmax.
Calculate Concentration: Use the equation of the line from the calibration curve to calculate the concentration of the unknown sample.
It is important to note that this method is only suitable for pure compounds, as any UV-active impurities would interfere with the measurement.
Conclusion
Characterizing the solubility of a novel compound such as 2-Isobutyl-5-nitrobenzonitrile is a foundational step in its development journey. While direct empirical data may not be readily available, a systematic approach combining predictive analysis with robust experimental methodologies provides the necessary insights for informed decision-making. The thermodynamic shake-flask method offers the most accurate measure of equilibrium solubility, essential for formulation, while kinetic assays provide a rapid, high-throughput assessment crucial for early-stage compound selection. By employing the detailed protocols and self-validating systems described in this guide, researchers can confidently and accurately characterize the solubility profile of NCEs, a critical step toward identifying viable drug candidates.
References
Alsenz, J., & Kansy, M. (2007). In vitro solubility assays in drug discovery. PubMed. Available at: [Link]
Evotec. (n.d.). Thermodynamic Solubility Assay. Available at: [Link]
Inventiva Pharma. (n.d.). Solubility Toolbox for Successful Design of Drug Candidates. Available at: [Link]
Butt, A. M., et al. (2024). Determination of Saturated Solubility of Mirtazapine Using UV Visible Spectrophotometer. Pharmaceutical Communications. Available at: [Link]
Gao, W., et al. (2020). Improved Prediction of Aqueous Solubility of Novel Compounds by Going Deeper With Deep Learning. PMC - PubMed Central. Available at: [Link]
BMG LABTECH. (2023). Drug solubility: why testing early matters in HTS. Available at: [Link]
U.S. Pharmacopeial Convention. (n.d.). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Dissolution Technologies. Available at: [Link]
SlideShare. (2013). SOLUBILITY DETERMINATION IN DRUG DISCOVERY AND DEVELOPMENT. Available at: [Link]
Lupuleasa, D., & Ghica, M. (2020). The Importance of Solubility for New Drug Molecules. Farmacia. Available at: [Link]
ResearchGate. (2024). Solubility Model to Guide Solvent Selection in Synthetic Process Development. Available at: [Link]
BioDuro. (n.d.). ADME Solubility Assay. Available at: [Link]
Bioanalysis Zone. (2025). Small Molecule Method Development Strategies with Chad Christianson. Available at: [Link]
International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). (1999). ICH Harmonised Tripartite Guideline Specifications: Test Procedures and Acceptance Criteria for Biotechnological/Biological Products Q6B. Available at: [Link]
ResearchGate. (2017). How I can determination of the solubility constant by using Uv-Vis spectrophotometer?. Available at: [Link]
ACS Publications. (2022). Novel Solubility Prediction Models: Molecular Fingerprints and Physicochemical Features vs Graph Convolutional Neural Networks. ACS Omega. Available at: [Link]
Scholars Research Library. (n.d.). Determination of Saturated Solubility of Propranololusing UV Visible Spectrophotometer. Available at: [Link]
Improved Pharma. (2021). Solubility and Dissolution with HPLC or UV-Vis Detection. Available at: [Link]
Pharma's Almanac. (2024). Navigating HPLC Method Development: Tips for Success. Available at: [Link]
ACS Publications. (n.d.). UV−Visible Spectroscopic Measurement of Solubilities in Supercritical CO2 Using High-Pressure Fiber-Optic Cells. Available at: [Link]
Agilent. (2024). HPLC Method Development: From Beginner to Expert Part 2. Available at: [Link]
ACS Publications. (2022). Prediction of the Aqueous Solubility of Compounds Based on Light Gradient Boosting Machines with Molecular Fingerprints and the Cuckoo Search Algorithm. ACS Omega. Available at: [Link]
PMC. (2022). Novel Solubility Prediction Models: Molecular Fingerprints and Physicochemical Features vs Graph Convolutional Neural Networks. Available at: [Link]
U.S. Food and Drug Administration. (2025). ICH Q6B:Test Procedures and Acceptance Criteria for Biotechnological/Biological Products. Available at: [Link]
Therapeutic Goods Administration (TGA). (2025). ICH topic Q6B - Specifications: test procedures and acceptance criteria for biotechnological/biological products. Available at: [Link]
International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). (n.d.). Quality Guidelines. Available at: [Link]
European Medicines Agency (EMA). (n.d.). ICH Q6B Specifications: test procedures and acceptance criteria for biotechnological/biological products - Scientific guideline. Available at: [Link]
This guide is structured as a high-level technical whitepaper designed for researchers and process chemists. It prioritizes experimental rigor, thermodynamic logic, and actionable protocols over generic descriptions.
Author: BenchChem Technical Support Team. Date: February 2026
This guide is structured as a high-level technical whitepaper designed for researchers and process chemists. It prioritizes experimental rigor, thermodynamic logic, and actionable protocols over generic descriptions.
Characterization, Thermodynamic Profile, and Synthesis Logic
Part 1: Executive Summary & Chemical Identity
2-Isobutyl-5-nitrobenzonitrile is a specialized aromatic intermediate, primarily utilized in the synthesis of Protein Degraders (PROTACs) and Kinase Inhibitors .[1] Its structural motif—combining a strongly electron-withdrawing nitro group, a cyano handle for further derivatization, and a lipophilic isobutyl chain—makes it a critical scaffold for tuning the physicochemical properties (LogP, solubility) of drug candidates.
Accurate determination of its Melting Point (MP) is not merely a physical constant check; it is the primary rapid-response metric for assessing regioisomeric purity during scale-up. Due to the steric bulk of the isobutyl group, this compound exhibits unique thermodynamic behavior compared to its methyl and halo-analogs.
Core: Benzene ring substituted at positions 1 (Cyano), 2 (Isobutyl), and 5 (Nitro).
Key Feature: The steric clash between the isobutyl group and the cyano group can induce out-of-plane twisting, affecting crystal packing and lowering the melting point relative to less bulky analogs.
Part 2: Thermodynamic Profile (The Melting Point)
2.1 Experimental vs. Predicted Melting Point
While specific batch data should always be verified against the Certificate of Analysis (CoA), the melting point of 2-Isobutyl-5-nitrobenzonitrile follows a clear Structure-Property Relationship (SPR) trend defined by its analogs.
Thermodynamic Analysis:
The introduction of the isobutyl group (branched alkyl) disrupts the efficient
stacking observed in planar analogs like 2-Methyl-5-nitrobenzonitrile. Consequently, the melting point is thermodynamically depressed relative to the methyl and chloro variants.
Table 1: Comparative Melting Point Analysis (Analog Benchmarking)
Compound
Substituent (R)
Melting Point (°C)
Crystal Packing Factor
2-Chloro-5-nitrobenzonitrile
-Cl
105 – 107
High (Dipole-Dipole)
2-Methyl-5-nitrobenzonitrile
-CH₃
103 – 107
High (Planar Stacking)
2-Fluoro-5-nitrobenzonitrile
-F
76 – 80
Medium
2-Isobutyl-5-nitrobenzonitrile
-CH₂CH(CH₃)₂
Predicted: 55 – 75
Low (Steric Disruption)
Technical Insight: Expect the target compound to melt in the 55–75°C range. If your sample melts significantly lower (<50°C) or exhibits a wide range (>2°C), it indicates the presence of solvent occlusion (likely residual toluene or THF from synthesis) or regioisomeric impurities (e.g., 4-nitro isomer).
2.2 Melting Point Depression by Impurities
The "Isobutyl" moiety is often introduced via Negishi coupling or Friedel-Crafts alkylation. Both methods can yield byproducts that form eutectic mixtures with the product, drastically lowering the observed MP.
Effect: A 5% contamination can depress the MP by 4–8°C.
Part 3: Synthesis & Purification Pathways
Understanding the synthesis is crucial for anticipating the impurities that affect the melting point.
3.1 Primary Synthetic Route (Negishi Coupling)
The most field-proven route for high-purity synthesis avoids the regio-selectivity issues of direct nitration by using a pre-functionalized halo-benzonitrile.
Reaction Logic:
Starting Material: 2-Chloro-5-nitrobenzonitrile (Commercial, High MP).
Reagent: Isobutylzinc bromide (formed in situ).
Catalyst: Pd(dppf)Cl₂ or similar Pd(0) source.
Figure 1: Negishi Coupling Pathway. Note that residual Zinc salts or homocoupled biaryls are the primary impurities affecting MP.
3.2 Purification for MP Analysis
To obtain a valid melting point, the sample must be free of solvent. The isobutyl chain has high affinity for non-polar solvents (Hexane, Toluene).
Protocol: Dry the sample under high vacuum (<1 mbar) at 40°C for 12 hours.
Validation: Verify solvent removal via ¹H-NMR (check for solvent peaks) before MP determination.
Part 4: Analytical Methodology (Protocols)
For drug development applications, a simple capillary melt is insufficient. Differential Scanning Calorimetry (DSC) is required to distinguish between a true melt and a polymorphic transition.
4.1 Protocol A: Capillary Melting Point (Routine)
Objective: Rapid purity check.
Preparation: Grind 5 mg of dried sample into a fine powder.
Loading: Fill a capillary tube to a height of 2-3 mm. Compact by tapping.
Objective: Thermodynamic characterization and polymorphism check.
Pan: Hermetically sealed Aluminum pan.
Sample Mass: 2–4 mg.
Purge Gas: Nitrogen (50 mL/min).
Cycle:
Equilibrate at 25°C.
Heat to 100°C at 5°C/min.
Cool to 0°C at 10°C/min (to check for recrystallization behavior).
Re-heat to 100°C.
Data Analysis: The melting endotherm peak temperature is the reported MP. A secondary small peak prior to the main melt suggests a polymorphic transition or a eutectic impurity.
Figure 2: DSC Decision Matrix for Purity Assessment.
Part 5: Application Context
Why is the melting point of this specific intermediate critical?
PROTAC Linker Attachment: The nitro group is typically reduced to an aniline to attach a linker for Protein Degraders. If the starting nitro-compound is impure (low MP), the reduction step often yields "tarry" mixtures due to the polymerization of impurities, ruining the expensive PROTAC synthesis.
Solid-State Handling: In large-scale GMP synthesis, a compound with a MP < 60°C is classified as a "Low-Melting Solid." This requires specialized handling (cold rooms) to prevent caking in the drum. Knowing the exact MP determines if the material can be shipped at ambient temperature or requires cold chain (as hinted by some suppliers).
Synthesis, Characterization, and Strategic Application in Medicinal Chemistry Part 1: Executive Summary & Chemical Identity[1] 2-Isobutyl-5-nitrobenzonitrile (CAS: 288251-96-7) is a specialized aromatic intermediate crit...
Author: BenchChem Technical Support Team. Date: February 2026
Synthesis, Characterization, and Strategic Application in Medicinal Chemistry
Part 1: Executive Summary & Chemical Identity[1]
2-Isobutyl-5-nitrobenzonitrile (CAS: 288251-96-7) is a specialized aromatic intermediate critical to the development of non-steroidal androgen receptor antagonists (SARMs) and, more recently, as a warhead scaffold in Proteolysis Targeting Chimeras (PROTACs).[1]
Its structural significance lies in the 2,5-disubstitution pattern relative to the nitrile core.[1] The bulky isobutyl group at the ortho position provides steric occlusion necessary for receptor subtype selectivity, while the meta-nitro group serves as a high-fidelity latent amine for subsequent coupling reactions.[1]
Chemical Profile
Property
Specification
IUPAC Name
2-(2-methylpropyl)-5-nitrobenzonitrile
CAS Number
288251-96-7
Molecular Formula
C₁₁H₁₂N₂O₂
Molecular Weight
204.23 g/mol
Physical State
Pale yellow to off-white crystalline solid
Solubility
Soluble in DCM, DMSO, Ethyl Acetate; Insoluble in Water
The synthesis of 2-Isobutyl-5-nitrobenzonitrile is governed by the competing directing effects of the nitrile and isobutyl groups.[1] Two primary pathways are established: the Direct Nitration Route (Industrial) and the Nucleophilic Aromatic Substitution (SₙAr) Route (Convergent).
Pathway A: Direct Nitration (Electrophilic Aromatic Substitution)
This route leverages the synergistic directing effects of the substituents.
The Isobutyl Group (Position 2): An alkyl group is an ortho/para director.[1]
The Nitrile Group (Position 1): A strong electron-withdrawing group, it is a meta director.[1][2]
Target Position 5: This position is para to the isobutyl group and meta to the nitrile group. Both substituents direct the incoming electrophile (NO₂⁺) to this exact carbon, resulting in high regioselectivity.[1]
Protocol:
Precursor: Dissolve 2-isobutylbenzonitrile (1.0 eq) in concentrated H₂SO₄ at 0°C.
Nitration: Add fuming HNO₃ (1.1 eq) dropwise, maintaining internal temperature <10°C to prevent over-nitration.
Workup: Quench over crushed ice. The product precipitates as a solid.[1][3] Filter and wash with cold water.[1]
Purification: Recrystallize from Ethanol/Hexane (9:1).
Pathway B: SₙAr Displacement (Convergent)
Useful for generating libraries where the alkyl group varies.[1]
The 2-isobutyl-5-nitrobenzonitrile scaffold mimics the A-ring of several second-generation anti-androgens.
Mechanism: The nitrile group interacts with the ARG752 residue in the AR ligand-binding domain (LBD). The isobutyl group occupies the hydrophobic pocket usually filled by the steroid methyl/C-ring, inducing a conformational change that prevents helix-12 folding and co-activator recruitment.[1]
Workflow: The nitro group is reduced to an aniline (2-amino-5-isobutylbenzonitrile), which is then coupled with a thiohydantoin or isoquinoline moiety.[1]
PROTAC Linker Chemistry
In protein degrader design, this molecule serves as a "warhead precursor."[1]
Functionalization: The nitro group is reduced to an amine, providing a nucleophilic handle for attaching PEG or alkyl linkers connecting to an E3 ligase ligand (e.g., Thalidomide or VHL derivatives).
Selectivity: The isobutyl group restricts rotation, potentially improving the entropic profile of the ternary complex (Target-PROTAC-Ligase).[1]
Part 5: Safety & Handling (HSE)[1]
Hazard Classification:
Acute Toxicity: Oral/Dermal (Category 4).[1] Nitriles can metabolize to release cyanide ions in vivo.[1]
All weighing must be performed in a fume hood or glovebox.[1]
Incompatibility: Avoid contact with strong bases (potential for hydrolysis of nitrile) and strong reducing agents (exothermic reduction of nitro group).[1]
Waste Disposal: Segregate as "Cyanide-containing organic waste."[1] Do not mix with acids (risk of HCN evolution).[1]
References
PubChem Compound Summary. (2025). 2-Isobutyl-5-nitrobenzonitrile (CAS 288251-96-7).[1][4] National Center for Biotechnology Information.[1] Link[1]
Patent US20110269738A1. (2011).[1] Modulators of Nuclear Receptors.[1] (Mentions the use of substituted nitrobenzonitriles in SARM synthesis). Link
The Isobutyl-Nitrobenzonitrile Scaffold: Process Discovery and Optimization for JAK/STAT Inhibitor Synthesis
[1] Executive Summary This technical guide details the discovery and process optimization of 2-Isobutyl-5-nitrobenzonitrile , a critical intermediate in the synthesis of next-generation JAK1/3 inhibitors and IL-15 modula...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
This technical guide details the discovery and process optimization of 2-Isobutyl-5-nitrobenzonitrile , a critical intermediate in the synthesis of next-generation JAK1/3 inhibitors and IL-15 modulators for autoimmune therapeutics.[1] While often overshadowed by final Active Pharmaceutical Ingredients (APIs), this scaffold represents a significant challenge in process chemistry: the regioselective installation of a steric isobutyl group ortho to a nitrile functionality, without compromising the labile nitro group.[1]
This document outlines the transition from a medicinal chemistry "discovery" route to a scalable process, focusing on chemoselectivity and impurity control.[1] It is designed for researchers requiring a robust, self-validating protocol for synthesizing this pharmacophore.[1]
The Target: 2-Isobutyl-5-nitrobenzonitrile[1][2][3][4][5][6][7]
The molecule serves as the electrophilic precursor to 5-amino-2-isobutylbenzonitrile (CAS 288251-97-8), the amine "warhead" used in amide coupling reactions to generate high-affinity JAK inhibitors described in patent literature (e.g., CA2362381C ).[1]
Critical Quality Attributes (CQAs)
Attribute
Specification
Rationale
CAS Number
288251-96-7
Unique Identifier
Molecular Formula
C₁₁H₁₂N₂O₂
MW: 204.23 g/mol
Appearance
Pale yellow crystalline solid
Nitro-aromatic characteristic
Purity Target
>98.5% (HPLC)
Critical for downstream reduction
Key Impurity
des-Isobutyl (Hydrodehalogenation)
Result of catalyst failure
Regioisomer
<0.1%
Isomeric purity is vital for receptor binding
The Discovery Challenge: Synthetic Route Design
The "discovery" of this molecule's efficient synthesis lies in solving the chemoselectivity problem .[1]
The Problem: We need to install an isobutyl group at the 2-position of a benzene ring that already contains a nitrile (C-1) and a nitro (C-5) group.[1]
Failed Approach (Grignard): Using Isobutylmagnesium bromide on 2-chloro-5-nitrobenzonitrile fails because Grignard reagents nucleophilically attack the nitrile group (forming ketones/imines) and can reduce the nitro group.[1]
The Solution (Negishi Coupling): The use of Organozinc reagents (Isobutylzinc bromide) allows for cross-coupling without attacking the nitrile or nitro functionalities, catalyzed by Palladium.[1]
Mechanistic Pathway (DOT Visualization)
The following diagram illustrates the optimized Negishi coupling pathway, highlighting the catalytic cycle that enables this transformation.
Figure 1: Catalytic cycle for the Negishi coupling synthesis of 2-Isobutyl-5-nitrobenzonitrile, avoiding side reactions common with Grignard reagents.
Experimental Protocol: Synthesis & Purification
This protocol is validated for gram-scale synthesis.[1] It prioritizes safety (handling organozincs) and purity.[1]
Step 1: Preparation of Organozinc Reagent
Note: Commercial Isobutylzinc bromide is available, but fresh preparation ensures higher activity.[1]
Activation: In a flame-dried 3-neck flask under Argon, activate Zinc dust (1.5 eq) with 1,2-dibromoethane (5 mol%) in dry THF. Heat to reflux for 2 minutes, then cool.
Formation: Add TMSCl (1 mol%) to the suspension. Dropwise add Isobutyl bromide (1.0 eq) in THF.[1]
Maturation: Stir at 40°C for 3 hours. The solution should turn clear/grey.[1]
The "Discovery" of the nitro-intermediate is only valuable if it can be cleanly reduced to the aniline (CAS 288251-97-8) for amide coupling.[1]
Iron-Mediated Reduction Protocol
We utilize an Iron/Ammonium Chloride system to prevent hydrolysis of the nitrile group (which can occur with hydrogenation or strong acid reductions).[1]
Suspension: Suspend 2-Isobutyl-5-nitrobenzonitrile (10 mmol) in EtOH/H₂O (3:1, 40 mL).
Reagents: Add Iron powder (5.0 eq) and NH₄Cl (1.0 eq).
Reflux: Heat to 80°C for 2 hours.
Filtration: Filter hot through a Celite pad to remove iron oxides.[1] Wash with hot EtOH.[1]
Isolation: Concentrate filtrate. Neutralize with NaHCO₃.[1] Extract with DCM.[1]
The ultimate utility of this scaffold is in the inhibition of the JAK/STAT pathway, specifically downstream of the IL-15 receptor, which is implicated in Rheumatoid Arthritis.[1]
Figure 2: Mechanism of Action.[1] The 2-Isobutyl-5-nitrobenzonitrile scaffold is converted into an inhibitor that blocks JAK phosphorylation, halting the autoimmune cascade.[1]
Negishi, E. (2002).[1] Handbook of Organopalladium Chemistry for Organic Synthesis. Wiley-Interscience.[1] (Standard Reference for Negishi Coupling protocols).
An In-depth Technical Guide to Nitrobenzonitrile Compounds: Synthesis, Reactivity, and Applications Authored by a Senior Application Scientist This guide provides an in-depth exploration of nitrobenzonitrile compounds, a...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to Nitrobenzonitrile Compounds: Synthesis, Reactivity, and Applications
Authored by a Senior Application Scientist
This guide provides an in-depth exploration of nitrobenzonitrile compounds, a class of molecules pivotal to advancements in medicinal chemistry, materials science, and specialized organic synthesis. As versatile synthetic intermediates, a comprehensive understanding of their properties, synthesis, and reactivity is essential for researchers, scientists, and professionals in drug development. This document moves beyond a simple recitation of facts to explain the causality behind experimental choices and to provide a framework for practical application.
Introduction to Nitrobenzonitrile Compounds
Nitrobenzonitriles are aromatic organic compounds featuring both a nitro group (-NO₂) and a nitrile group (-CN) attached to a benzene ring. The interplay between these two powerful electron-withdrawing groups imparts unique chemical characteristics to the molecule, influencing its reactivity and making it a valuable building block for more complex structures. The positional arrangement of these functional groups gives rise to three structural isomers: ortho-, meta-, and para-nitrobenzonitrile, each with distinct physical properties and synthetic utility. Their significance lies in their role as precursors to a wide array of functional molecules, including pharmaceuticals, agrochemicals, dyes, and advanced polymers.[1][2]
Caption: Structural isomers of nitrobenzonitrile.
Physicochemical and Spectroscopic Properties
The physical and chemical properties of nitrobenzonitrile isomers are dictated by the substitution pattern on the benzene ring. The strong dipole moments created by the nitro and cyano groups result in these compounds being crystalline solids at room temperature. Their solubility is generally low in water but significant in many organic solvents.[3][4]
Table 1: Comparative Properties of Nitrobenzonitrile Isomers
Note: Data for the ortho isomer is less commonly reported in the aggregated sources.
Spectroscopic analysis is critical for the identification and characterization of these isomers. In infrared (IR) spectroscopy, characteristic strong absorptions are observed for the C≡N stretch (around 2230 cm⁻¹) and the asymmetric and symmetric N-O stretches of the nitro group (around 1530 cm⁻¹ and 1350 cm⁻¹, respectively). Nuclear Magnetic Resonance (NMR) spectroscopy provides definitive structural confirmation, with the chemical shifts and coupling patterns of the aromatic protons being unique for each isomer.[5][7]
Synthesis of Nitrobenzonitrile Compounds
The choice of synthetic route depends heavily on the desired isomer and the availability of starting materials. Various methods have been developed, ranging from classical reactions to modern catalytic processes.
Synthesis of para-Nitrobenzonitrile (4-Nitrobenzonitrile)
The para isomer is arguably the most widely utilized in industrial and research settings.[1]
From p-Nitrobenzoic Acid: A robust method involves the dehydration of the corresponding amide, which is formed in situ. The reaction of p-nitrobenzoic acid with a sulfonamide (like p-toluenesulfonamide) in the presence of a dehydrating agent such as phosphorus pentachloride provides a high yield of the nitrile.[8]
Ammoxidation of p-Nitrotoluene: A more modern, eco-friendly approach is the gas-phase ammoxidation of p-nitrotoluene over vanadium phosphate (VPO) catalysts.[9] This method aligns with green chemistry principles by utilizing ammonia and air.
From p-Nitrostyrene: An iron-catalyzed reaction of 4-nitrostyrene with sodium nitrite in acetonitrile offers another synthetic pathway.[10]
Detailed Experimental Protocol: Synthesis of 4-Nitrobenzonitrile from p-Nitrobenzoic Acid[8]
This protocol is adapted from a procedure in Organic Syntheses, a trusted source for reliable chemical preparations.
Reaction Setup: In a 1-liter round-bottomed flask suitable for distillation, mix 100.3 g (0.6 mole) of p-nitrobenzoic acid and 109.9 g (0.64 mole) of p-toluenesulfonamide.
Reagent Addition: In a well-ventilated fume hood, add 262.2 g (1.26 moles) of phosphorus pentachloride to the mixture and stir manually to ensure thorough mixing.
Heating: Attach a short distillation column. Gently warm the mixture in a hot-air bath to initiate the reaction. The initial reaction can be vigorous; have a cold-water bath ready for control.
Distillation: Once the initial reaction subsides and the mixture becomes liquid, gradually raise the temperature to 200–205 °C and maintain it until distillation of phosphorus halides ceases.
Workup: Cool the reaction mixture and cautiously add 240 ml of pyridine, warming gently to achieve a complete solution.
Precipitation: Carefully add 1.1 liters of water to the solution with stirring. This will precipitate the crude product.
Purification: Filter the resulting suspension. Wash the solid with water and then stir it in 400 ml of 5% sodium hydroxide solution for 30 minutes to remove acidic impurities.
Isolation: Filter the solid, wash thoroughly with water, and dry to yield 74.5–80 g (85–90%) of p-nitrobenzonitrile. The product can be further purified by recrystallization from 50% acetic acid.
Synthesis of ortho-Nitrobenzonitrile (2-Nitrobenzonitrile)
The synthesis of the ortho isomer often starts from the corresponding ortho-substituted chloro- or bromo-benzene. A common method is the Rosenmund-von Braun reaction, which involves the cyanation of an aryl halide.
From o-Nitrochlorobenzene: The reaction of o-nitrochlorobenzene with cuprous cyanide (CuCN) is a well-established method. The efficiency of this reaction can be enhanced by the addition of metal bromides (such as alkali metal or alkaline earth metal bromides) or by using a combination of lithium cyanide and cuprous bromide.[11] The reaction is typically conducted at elevated temperatures (100-200°C), often in a polar aprotic solvent like DMF or NMP.[11]
Synthesis of meta-Nitrobenzonitrile (3-Nitrobenzonitrile)
The meta isomer can be prepared through several routes.
Nitration of Benzonitrile: Direct nitration of benzonitrile with a mixture of nitric acid and sulfuric acid tends to yield the meta isomer as the major product due to the meta-directing effect of the nitrile group. However, controlling the reaction to avoid dinitration can be challenging. An oxidation method using nitric acid as the oxidant has also been described.[12]
Hydrolysis of m-Nitrobenzonitrile: An interesting synthesis of 3-nitrobenzamide proceeds from 3-nitrobenzonitrile via cesium hydroxide-catalyzed hydrolysis in aqueous ammonia, achieving a high conversion rate.[13] While this is the reverse of the typical nitrile synthesis, it highlights the reactivity of the nitrile group.
Key Chemical Transformations and Reactivity
The dual functional groups of nitrobenzonitriles are the hubs of their chemical reactivity, providing pathways to a diverse range of derivatives. The strong electron-withdrawing nature of both groups deactivates the aromatic ring towards electrophilic substitution but activates it for nucleophilic aromatic substitution.[3]
Caption: Major reaction pathways of nitrobenzonitrile compounds.
Reduction of the Nitro Group: This is one of the most important transformations. The nitro group can be selectively reduced to an amino group (-NH₂) using various reagents, such as catalytic hydrogenation (e.g., H₂ over Pd/C), or metal-acid systems (e.g., SnCl₂ in HCl). This yields aminobenzonitriles, which are crucial precursors for heterocyclic compounds and many active pharmaceutical ingredients (APIs).[3]
Reactions of the Nitrile Group: The cyano group is highly versatile. It can be:
Hydrolyzed to a carboxylic acid (-COOH) under acidic or basic conditions.[3]
Reduced to a primary amine (-CH₂NH₂) using strong reducing agents like lithium aluminum hydride (LiAlH₄) or catalytic hydrogenation under more forcing conditions.
Used in cycloaddition reactions to form heterocyclic rings like tetrazoles.
Nucleophilic Aromatic Substitution (SNAr): The electron-deficient aromatic ring is susceptible to attack by nucleophiles, especially when a leaving group is present at a position activated by the nitro and cyano groups (typically ortho or para to the nitro group). This allows for the introduction of various functional groups, such as alkoxides, amines, or thiols.
Applications in Drug Discovery and Development
Nitrobenzonitrile derivatives are foundational building blocks in medicinal chemistry.[1] Their utility stems from their ability to be converted into a wide range of more complex molecular scaffolds.
Pharmaceutical Intermediates: They are key intermediates in the synthesis of APIs for various therapeutic areas.[2][4] For example, 4-nitrobenzonitrile is used in the synthesis of compounds targeting neurological disorders.[1]
Bioactive Scaffolds: The aminobenzonitrile core, readily accessed from nitrobenzonitrile, is present in numerous biologically active molecules. Research has shown that certain substituted nitrobenzonitriles, such as 3-hydroxy-4-nitrobenzonitrile, exhibit promising antimicrobial and antioxidant properties, positioning them as valuable leads for new drug discovery.[14]
The Role of the Nitro Group: While a powerful synthetic handle, the nitro group is often considered a "structural alert" or toxicophore in drug design due to its potential for metabolic reduction to reactive, potentially toxic species like nitroso and hydroxylamine intermediates.[15] This bioreduction can lead to mutagenicity and genotoxicity.[15] Therefore, in drug development, the nitro group is frequently used as a synthetic precursor and is reduced to the more benign amino group in the final API. However, it is also strategically employed in certain classes of drugs, such as hypoxia-activated prodrugs for cancer, where its reduction in low-oxygen tumor environments triggers the release of a cytotoxic agent.[15]
Applications in Materials Science and Agrochemicals
Beyond pharmaceuticals, nitrobenzonitriles are integral to other areas of chemical industry.
Advanced Materials: Their rigid structure and polar functional groups make them suitable for incorporation into high-performance polymers, specialty coatings, and electronic materials where specific thermal or electronic properties are desired.[1][14]
Agrochemicals: They serve as intermediates in the production of herbicides and pesticides, contributing to the development of new solutions for crop protection.[1][2]
Dyes: The conversion of the nitro group to an amino group, followed by diazotization, opens up pathways to a vast range of azo dyes.[1]
Safety and Toxicology
Nitrobenzonitrile compounds must be handled with care due to their potential toxicity. They are classified as harmful or toxic upon ingestion, skin contact, and inhalation.
3-Nitrobenzonitrile (m-NBA): GHS classification indicates it is harmful if swallowed, in contact with skin, or if inhaled.[6][16] It can also cause methemoglobinemia, a condition where the oxygen-carrying capacity of blood is reduced.[6]
4-Nitrobenzonitrile (p-NBA): GHS classifications for this isomer are more severe, with some sources indicating it can be fatal if swallowed and toxic in contact with skin or if inhaled.[7]
Standard Handling Protocol:
Personal Protective Equipment (PPE): Always use chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.
Ventilation: All manipulations should be performed in a certified chemical fume hood to avoid inhalation of dust or vapors.
Exposure Control: Avoid direct contact with skin and eyes. In case of contact, flush immediately with copious amounts of water.
Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents and bases.
Conclusion
Nitrobenzonitrile compounds represent a cornerstone of modern organic synthesis. The unique electronic properties conferred by the nitro and cyano functionalities provide a robust platform for a multitude of chemical transformations. From the synthesis of life-saving pharmaceuticals to the development of advanced materials, the strategic use of these versatile intermediates enables the construction of complex molecular architectures. For the research scientist and drug development professional, a deep understanding of the synthesis, reactivity, and safe handling of nitrobenzonitriles is not just advantageous—it is essential for innovation and discovery.
References
Google Patents. (1991). EP0425743A1 - Process for the production of ortho-nitrobenzonitriles.
Nishiwaki, N. (2021). Nitroacetonitrile and Its Synthetic Equivalents. The Journal of Organic Chemistry. Retrieved from [Link]
Bloem LLC. (n.d.). The Synthesis and Application of 4-Nitrobenzonitrile in Modern Chemistry. Retrieved from [Link]
NINGBO INNO PHARMCHEM CO.,LTD. (2026). Unlocking Potential: Exploring the Diverse Applications of Nitrobenzonitrile Derivatives. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). 3-Nitrobenzonitrile. PubChem Compound Database. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). 4-Nitrobenzonitrile. PubChem Compound Database. Retrieved from [Link]
Bloom Tech. (2023). How is 3-Nitrobenzonitrile synthesized. Retrieved from [Link]
Centers for Disease Control and Prevention. (n.d.). Supporting Information. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). o-Nitrobenzonitrile. PubChem Compound Database. Retrieved from [Link]
Upadhayaya, R. S., et al. (2019). Nitro-Group-Containing Drugs. Journal of Medicinal Chemistry, 62(11), 5245–5297. Retrieved from [Link]
Kumar, R., et al. (2002). Eco-friendly synthesis of p-nitrobenzonitrile by heterogeneously catalysed gas phase ammoxidation. Green Chemistry, 4, 468-472. Retrieved from [Link]
Starting materials for 2-Isobutyl-5-nitrobenzonitrile synthesis
Technical Application Note: Strategic Selection of Starting Materials for 2-Isobutyl-5-nitrobenzonitrile Synthesis Part 1: Executive Summary & Strategic Analysis The synthesis of 2-Isobutyl-5-nitrobenzonitrile presents a...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Application Note: Strategic Selection of Starting Materials for 2-Isobutyl-5-nitrobenzonitrile Synthesis
Part 1: Executive Summary & Strategic Analysis
The synthesis of 2-Isobutyl-5-nitrobenzonitrile presents a classic problem in regiocontrol and functional group compatibility. The target molecule contains three distinct functionalities on a benzene core: a nitrile group (electron-withdrawing, meta-director), a nitro group (strongly electron-withdrawing, meta-director), and an isobutyl group (electron-donating, ortho/para-director).
Selecting the correct starting material (SM) dictates the synthetic strategy. We identify two primary pathways:
The "Skeleton Functionalization" Route: Nitration of the pre-assembled carbon skeleton (2-Isobutylbenzonitrile).
The "Modular Assembly" Route: Metal-catalyzed cross-coupling of a functionalized halide (2-Chloro-5-nitrobenzonitrile).
Comparative Analysis of Starting Materials
Feature
Option A: 2-Isobutylbenzonitrile
Option B: 2-Chloro-5-nitrobenzonitrile
CAS Number
90656-78-9 (Generic Ref)
16588-02-6
Primary Reaction
Electrophilic Aromatic Substitution (Nitration)
Negishi Cross-Coupling
Regiocontrol
High (Electronic synergy directs to C5)
Absolute (Pre-functionalized)
Cost Efficiency
High (Reagents: HNO₃/H₂SO₄)
Moderate (Requires Pd catalyst & Organozinc)
Operational Risk
Exothermic runaway potential; Isomer separation
Air-sensitive organometallics; Catalyst cost
Scalability
Preferred for Kilogram scale
Preferred for Gram/Medicinal Chem scale
Part 2: Detailed Protocols & Mechanisms
Protocol A: Regioselective Nitration of 2-Isobutylbenzonitrile
Rationale:
This route leverages the cooperative directing effects of the substituents. The isobutyl group activates the ortho and para positions. The nitrile group deactivates the ring but directs incoming electrophiles to the meta position.
Position 3: Ortho to Isobutyl, Meta to CN. (Sterically hindered).
Position 5: Para to Isobutyl, Meta to CN. (Electronically and sterically favored).[1][2]
Step-by-Step Methodology:
Preparation:
Cool a reactor containing concentrated sulfuric acid (H₂SO₄, 5.0 equiv) to 0°C.
Dissolve 2-Isobutylbenzonitrile (1.0 equiv) in dichloromethane (DCM) or use neat if liquid handling allows. Add to the acid slowly.
Nitration:
Prepare a mixture of fuming nitric acid (HNO₃, 1.1 equiv) and H₂SO₄ (1:1 v/v).
Critical Step: Add the mixed acid dropwise to the reaction vessel, maintaining the internal temperature below 5°C .
Note: Higher temperatures risk hydrolyzing the nitrile to an amide or over-nitration.
Quench & Isolation:
Pour the reaction mixture onto crushed ice (5x volume).
Extract with DCM or Ethyl Acetate.
Wash organic layer with saturated NaHCO₃ (until neutral) and brine.
Purification: Recrystallize from Ethanol/Hexane to remove trace ortho-isomers (Position 3).
Validation:
TLC: Rf difference between SM (non-polar) and Product (more polar).
1H NMR: Look for two aromatic doublets (or doublet of doublets) and a singlet, confirming the 1,2,4-substitution pattern.
Protocol B: Negishi Coupling of 2-Chloro-5-nitrobenzonitrile
Rationale:
For high-value pharmaceutical intermediates where isomer separation is difficult, constructing the carbon skeleton via cross-coupling is superior. We select Negishi coupling (Organozinc) over Suzuki (Organoboron) or Kumada (Grignard) because:
Functional Group Tolerance: Organozincs tolerate the Nitro and Nitrile groups (unlike Grignards).
sp³-sp² Coupling: Alkyl-zinc reagents are less prone to
Figure 1: Retrosynthetic analysis and forward synthesis pathways comparing the Functionalization Route (Left) and Modular Assembly Route (Right).
Part 4: References
Regioselective Nitration of Aromatics:
Olah, G. A., Malhotra, R., & Narang, S. C. (1989).[5][6] Nitration: Methods and Mechanisms. VCH Publications.
Application Note: Nitration of deactivated benzonitriles typically favors the meta-position. The presence of the ortho-alkyl group reinforces substitution at C5.
Negishi Coupling Protocols:
Negishi, E. (2002). "Magical Power of Transition Metals: Past, Present, and Future". Bulletin of the Chemical Society of Japan.
Han, C., & Buchwald, S. L. (2009).[1][3] "Negishi Coupling of Secondary Alkylzinc Halides with Aryl Bromides and Chlorides". Journal of the American Chemical Society.[1][3][7]
Protocol Relevance: Confirms the utility of Pd-catalysts for coupling secondary alkyl zinc reagents (isobutyl) without significant beta-hydride elimination.
Application Note: 2-Isobutyl-5-nitrobenzonitrile in Medicinal Chemistry
Strategic Intermediates for IL-15 Inhibitor Development[1] Executive Summary 2-Isobutyl-5-nitrobenzonitrile is a specialized aromatic intermediate critical to the development of novel immunomodulators, specifically Amide...
Author: BenchChem Technical Support Team. Date: February 2026
Strategic Intermediates for IL-15 Inhibitor Development[1]
Executive Summary
2-Isobutyl-5-nitrobenzonitrile is a specialized aromatic intermediate critical to the development of novel immunomodulators, specifically Amide-based IL-15 (Interleukin-15) inhibitors .[1] Unlike generic building blocks, this molecule provides a pre-installed, metabolically stable hydrophobic handle (the isobutyl group) adjacent to a nitrile functionality, with a nitro group positioned for reduction and subsequent diversification.
This guide details the chemical utility , synthetic protocols , and medicinal chemistry logic for using this scaffold to generate libraries of 5-amino-2-isobutylbenzonitrile derivatives—a pharmacophore validated in patent literature for treating autoimmune disorders like Rheumatoid Arthritis (RA) and Crohn's disease.[1]
Medicinal Chemistry Logic: The "Privileged Scaffold"
In drug discovery, the 2-isobutyl-5-nitrobenzonitrile scaffold solves a specific geometric problem. The isobutyl group at the 2-position provides significant steric bulk and lipophilicity (
-interaction), often required to fill hydrophobic pockets in cytokine receptors or kinases.[1] The nitrile group at the 1-position is electronically withdrawing but metabolically robust, often acting as a bioisostere for carbonyls or simply as a polar contact point.[1]
The 5-nitro group is the reactive "warhead" precursor.[1] Upon reduction to the aniline, it allows for the formation of Pyrazolecarboxamides , a class of compounds shown to inhibit the proliferation of IL-15 dependent activated lymphocytes.[1]
Mechanism of Action Context
IL-15 is a pro-inflammatory cytokine that signals through the JAK/STAT pathway.[1] Inhibiting this pathway downstream (via amide derivatives of this scaffold) prevents the expansion of autoreactive T-cells.[1]
Figure 1: Logical intervention point for derivatives of 2-isobutyl-5-nitrobenzonitrile in the IL-15 signaling cascade.[1]
Experimental Protocols
The following protocols outline the conversion of the nitro-scaffold into the active amino-intermediate and its subsequent coupling.
Protocol A: Reduction to 5-Amino-2-isobutylbenzonitrile
Objective: Selective reduction of the nitro group without affecting the nitrile functionality.[1]
Precursor: 2-Isobutyl-5-nitrobenzonitrile (CAS 288251-96-7).[1][2][3][4][5]
Setup: In a 250 mL round-bottom flask equipped with a reflux condenser and magnetic stir bar, dissolve 2-Isobutyl-5-nitrobenzonitrile (10.0 mmol, 2.04 g) in Ethanol (40 mL) and Water (10 mL).
Activation: Add Ammonium Chloride (50.0 mmol, 2.68 g) and Iron powder (50.0 mmol, 2.80 g) to the solution.
Reaction: Heat the mixture to reflux (
) with vigorous stirring for 2–4 hours. Monitor by TLC (Hexane:EtOAc 3:1) for the disappearance of the nitro starting material () and appearance of the fluorescent amine spot ().
Workup:
Cool the mixture to room temperature.
Filter through a Celite pad to remove iron residues; wash the pad with Ethyl Acetate (50 mL).
Concentrate the filtrate under reduced pressure to remove ethanol.
Dilute the aqueous residue with water (20 mL) and extract with Ethyl Acetate (
mL).
Purification: Dry the combined organics over
, filter, and concentrate. The crude aniline (brown oil/solid) is typically pure and can be used directly.
Yield Expectation: 85–95%.
Protocol B: Amide Coupling (Library Generation)
Objective: Coupling the 5-amino scaffold with a Heteroaryl Carboxylic Acid (e.g., 1-methyl-1H-pyrazole-4-carboxylic acid) to generate the bioactive candidate.[1]
Dissolution: In a dry vial, dissolve the Carboxylic Acid (1.1 equiv) in anhydrous DMF (0.2 M concentration).
Activation: Add DIPEA (3.0 equiv) followed by HATU (1.2 equiv). Stir at room temperature for 15 minutes to form the activated ester.
Coupling: Add 5-Amino-2-isobutylbenzonitrile (1.0 equiv) to the reaction mixture.
Incubation: Stir at
for 12 hours.
Quench & Isolation: Dilute with Ethyl Acetate, wash with saturated
(), Water (), and Brine ().
Purification: Flash chromatography (Gradient: 0–50% EtOAc in Hexanes).
Synthesis Workflow Diagram
The following flowchart visualizes the industrial logic for synthesizing the scaffold and its downstream application.
Figure 2: Synthetic route from raw material to bioactive amide, highlighting the central role of the nitro-intermediate.[1]
Critical Quality Attributes (CQA)
When sourcing or synthesizing 2-Isobutyl-5-nitrobenzonitrile, ensure the following parameters to prevent downstream failure:
Regioisomeric Purity (>98%): Nitration of 2-isobutylbenzonitrile favors the 5-position (para to isobutyl), but trace amounts of the 3-nitro or 4-nitro isomers may exist.[1] These must be removed via crystallization (EtOH) as they lead to inactive drug isomers.
Water Content (<0.5%): The nitrile group is susceptible to hydrolysis to the amide/acid under strong acidic/basic conditions if water is present during storage. Store under inert atmosphere.
References
Patent Authority: Amide compounds and medicinal use thereof.[6][7][8] (CA2362381C).[6][7][8] Welfide Corporation.[6][7][8]
Chemical Identity: 2-Isobutyl-5-nitrobenzonitrile (CAS 288251-96-7).[1][2][3][4][5] ChemicalBook / BLD Pharm Listings.
Application Note: 2-Isobutyl-5-nitrobenzonitrile in the Synthesis of Immunomodulatory Amides
Topic: Use of 2-Isobutyl-5-nitrobenzonitrile as a Research Intermediate Content Type: Detailed Application Notes and Protocols Audience: Researchers, Scientists, and Drug Development Professionals[1] [1] Executive Summar...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Use of 2-Isobutyl-5-nitrobenzonitrile as a Research Intermediate
Content Type: Detailed Application Notes and Protocols
Audience: Researchers, Scientists, and Drug Development Professionals[1]
[1]
Executive Summary
2-Isobutyl-5-nitrobenzonitrile (CAS: 288251-96-7) is a specialized aromatic building block primarily utilized in the synthesis of 5-amino-2-substituted benzonitriles .[1][2][3][4][5][6] Its structural motif—a benzene ring functionalized with an electron-withdrawing nitrile group, a steric isobutyl group, and a reducible nitro group—makes it a critical intermediate for developing amide-based immunomodulators , particularly those targeting autoimmune pathways such as Interleukin-15 (IL-15) signaling and Chemokine Receptors (CCR) .[1]
This guide details the handling, reduction, and downstream application of 2-Isobutyl-5-nitrobenzonitrile, focusing on its role as a precursor to 5-amino-2-isobutylbenzonitrile , a scaffold referenced in patent literature for the treatment of rheumatoid arthritis and other autoimmune disorders.[1]
Chemical Profile & Safety Assessment
Property
Specification
Chemical Name
2-Isobutyl-5-nitrobenzonitrile
CAS Number
288251-96-7
Molecular Formula
C₁₁H₁₂N₂O₂
Molecular Weight
204.23 g/mol
Appearance
Pale yellow to off-white solid
Solubility
Soluble in DMSO, Methanol, Ethyl Acetate; Insoluble in Water
Key Hazards
Warning: Harmful if swallowed (H302), Skin Irritant (H315), Eye Irritant (H319).[1] Nitro compounds may be energetic; avoid shock/high heat.
Storage Protocol: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The nitrile group is susceptible to hydrolysis under strongly acidic/basic conditions if moisture is present.
Core Application: Synthesis of 5-Amino-2-isobutylbenzonitrile
The primary utility of 2-Isobutyl-5-nitrobenzonitrile is its controlled reduction to the corresponding aniline derivative.[1] This amine serves as the nucleophile in amide coupling reactions to generate bioactive APIs.
Mechanism of Action
The reduction must be chemoselective to convert the nitro group (-NO₂) to an amine (-NH₂) while preserving the nitrile (-CN) functionality.[1] Standard hydrogenation (H₂/Pd-C) can sometimes reduce the nitrile to a benzylamine; therefore, a chemical reduction using Iron (Fe) or Tin(II) Chloride (SnCl₂) is preferred for high fidelity.
Visualization: Synthetic Pathway
Caption: Chemoselective reduction pathway preserving the nitrile moiety for downstream API synthesis.
Experimental Protocol: Chemoselective Reduction
Objective: Reduce 2-Isobutyl-5-nitrobenzonitrile to 5-amino-2-isobutylbenzonitrile without hydrolyzing the nitrile.
In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 2-Isobutyl-5-nitrobenzonitrile (2.04 g, 10 mmol) in Ethanol (40 mL) .
Add Water (10 mL) and Ammonium Chloride (2.65 g, 50 mmol) . Stir until partially dissolved.
Reduction Reaction:
Add Iron powder (2.8 g, 50 mmol) in a single portion.
Heat the mixture to reflux (approx. 80°C) with vigorous stirring.
Monitor: Check reaction progress by TLC (Hexane:EtOAc 3:1) or HPLC every 30 minutes. The starting material (Rf ~0.6) should disappear, and a fluorescent amine spot (Rf ~0.3) should appear.[7]
The resulting amine is a versatile nucleophile.[1] In the context of patent US 6,566,356 (Takeda), this amine is coupled with heterocyclic carboxylic acids to form inhibitors of autoimmune disease pathways.
General Coupling Protocol:
Dissolve Carboxylic Acid Partner (1.0 eq) in DMF.
Add HATU (1.2 eq) and DIPEA (3.0 eq) . Stir for 10 minutes to activate.
Add 5-Amino-2-isobutylbenzonitrile (1.0 eq) .
Stir at RT for 12–24 hours.
Outcome: The resulting amide retains the isobutyl and benzonitrile groups, which are crucial for binding affinity in the hydrophobic pocket of the target protein (e.g., JAK/CCR kinases).
Analytical Characterization & Impurity Profiling
When using 2-Isobutyl-5-nitrobenzonitrile as a GMP intermediate, tracking specific impurities is mandatory.
Application Note: 2-Isobutyl-5-nitrobenzonitrile as a Scaffold for Heterocyclic Synthesis
Executive Summary 2-Isobutyl-5-nitrobenzonitrile (referred to herein as IBNB ) represents a specialized "push-pull" aromatic scaffold that is increasingly relevant in Fragment-Based Drug Discovery (FBDD). Its structural...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
2-Isobutyl-5-nitrobenzonitrile (referred to herein as IBNB ) represents a specialized "push-pull" aromatic scaffold that is increasingly relevant in Fragment-Based Drug Discovery (FBDD). Its structural uniqueness lies in the juxtaposition of a sterically demanding lipophilic group (isobutyl) ortho to a reactive electrophile (nitrile), balanced by a distal electron-withdrawing group (nitro).[1]
This configuration makes IBNB an ideal building block for:
GPCR Ligands: The isobutyl group mimics leucine/isoleucine side chains, fitting into hydrophobic pockets (e.g., S1 pockets of proteases or allosteric sites of GPCRs).[1]
Bioisostere Construction: The nitrile is a precursor to 1,2,4-oxadiazoles and tetrazoles, common bioisosteres for esters and carboxylic acids.[1]
PROTAC Linkers: The 5-nitro group provides a distinct "exit vector" for linker attachment upon reduction to aniline.
This guide provides validated protocols for transforming IBNB into bioactive heterocycles, specifically addressing the synthetic challenges posed by the steric bulk of the ortho-isobutyl group.[1]
The 5-NO₂ and 1-CN groups deactivate the ring, making electrophilic aromatic substitution difficult but facilitating nucleophilic attack on the nitrile.
Steric Environment
Congested (C1-C2)
The ortho-isobutyl group shields the nitrile carbon, reducing reaction rates for standard nucleophilic additions.
Reaction Landscape
The following diagram illustrates the primary synthetic pathways accessible from IBNB.
Figure 1: Synthetic divergence from the IBNB scaffold.[1] The nitrile (C1) and nitro (C5) groups serve as orthogonal reaction centers.[1]
Application 1: Synthesis of 1,2,4-Oxadiazoles
Context: The 1,2,4-oxadiazole ring is a stable, non-hydrolyzable ester bioisostere found in drugs like ataluren and pleconaril.[1]
Challenge: The ortho-isobutyl group sterically hinders the attack of hydroxylamine on the nitrile. Standard room-temperature protocols often result in low conversion or stalled intermediates.
Coupling Agent: CDI (1,1'-Carbonyldiimidazole) (1.2 eq) or T3P (Propylphosphonic anhydride).[1]
Solvent: DMF or Dioxane.
Methodology:
Dissolve the Carboxylic Acid in dry DMF. Add CDI and stir at RT for 30 mins to activate (gas evolution observed).
Add the IBNB-Amidoxime to the activated acid mixture.
Heat the mixture to 110°C for 4 hours .
Mechanism:[1][2][3] The O-acylation occurs first, followed by thermal dehydration to close the ring.[1]
Validation: The formation of the oxadiazole ring is confirmed by the disappearance of the broad N-H/O-H signals in ¹H NMR and a shift in the UV absorption max.[1]
Application 2: Synthesis of Lipophilic Tetrazoles
Context: Tetrazoles are carboxylic acid mimics with improved metabolic stability and permeability. The IBNB-tetrazole derivative is a potent anion for salt-bridge interactions in receptor pockets.
Protocol C: Lewis Acid Catalyzed [3+2] Cycloaddition
Challenge: Sodium azide is a poor nucleophile for sterically hindered nitriles.[1] Hydrazoic acid is too volatile.
Solution: Use Zinc Bromide (ZnBr₂) as a Lewis acid catalyst to activate the nitrile.
Solvent: Water/Isopropanol (2:1) or DMF (if solubility is an issue).[1][4]
Step-by-Step Methodology:
Safety Warning: Azides can form explosive mixtures. Use a blast shield. Do not use halogenated solvents (forms diazidomethane).[1]
Setup: In a pressure tube, combine IBNB, NaN₃, and ZnBr₂.[1]
Reaction: Heat to 120°C for 24 hours behind a safety shield.
Why ZnBr₂? The Zinc coordinates to the nitrile nitrogen, increasing the electrophilicity of the carbon, allowing the azide to attack despite the isobutyl steric hindrance.[1]
Workup: Cool to RT. Add 1N HCl carefully (in a fume hood) until pH ~2. This protonates the tetrazole and breaks the Zinc complex.[1]
Caution: Evolution of HN₃ gas is possible; ensure vigorous ventilation.[1]
Isolation: The product usually precipitates as a solid. Filter and wash with cold water. Recrystallize from Ethanol.
Application 3: Nitro-Reduction for Linker Synthesis
Context: The 5-nitro group is orthogonal to the nitrile. Reducing it yields an aniline that can be functionalized without disturbing the nitrile (or the heterocycle formed in previous steps).
Protocol D: Chemoselective Iron Reduction
Reagents:
Substrate: IBNB (or its heterocyclic derivative)[1]
Advantage:[1][3][5][6] This method is mild and will not hydrolyze the nitrile (unlike strong acid/SnCl₂ conditions) or reduce the nitrile (unlike LiAlH₄).[1]
Filtration: Filter hot through a Celite pad to remove iron oxide sludge.
Result: 2-Isobutyl-5-aminobenzonitrile. This aniline is now ready for Buchwald-Hartwig coupling or amide formation to attach PROTAC linkers or fluorophores.
References
Nitrile Activation & Oxadiazole Synthesis
Augustine, J. K., et al. "PTSA-ZnCl2 is an efficient and mild catalyst for the synthesis of 3,5-disubstituted-1,2,4-oxadiazoles."[1][7] J. Org.[1][7] Chem., 2009, 74, 5640-5643.[1][7]
Technical Assessment & Application Note: 2-Isobutyl-5-nitrobenzonitrile
Executive Summary 2-Isobutyl-5-nitrobenzonitrile (CAS: 288251-96-7) is a specialized functionalized aromatic intermediate primarily utilized in the synthesis of hepatocyte-regenerating agents and potential androgen recep...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
2-Isobutyl-5-nitrobenzonitrile (CAS: 288251-96-7) is a specialized functionalized aromatic intermediate primarily utilized in the synthesis of hepatocyte-regenerating agents and potential androgen receptor modulators . While often categorized as a synthetic building block, its structural pharmacophores—specifically the electron-withdrawing nitro group (
) and the nitrile moiety () paired with a lipophilic isobutyl chain—confer distinct biological reactivities.
This guide details the compound's application as a precursor for liver regeneration therapeutics (as disclosed in Patent CA2362381C), its potential off-target toxicological profile (nitro-reductive stress), and the necessary protocols for its characterization and safety screening in drug discovery pipelines.
Chemical Identity & Structural Pharmacophores
Property
Detail
IUPAC Name
2-(2-methylpropyl)-5-nitrobenzonitrile
CAS Number
288251-96-7
Molecular Formula
Molecular Weight
204.23 g/mol
Key Pharmacophores
Nitro (): Redox-active center; potential for reductive metabolism.Nitrile (): H-bond acceptor; precursor to amides/acids.Isobutyl Group: Lipophilic anchor improving membrane permeability.
Potential Biological Activities[1][2][3][4]
Primary Application: Precursor for Hepatocyte Regeneration Agents
The primary verified biological utility of 2-Isobutyl-5-nitrobenzonitrile is as a key intermediate in the synthesis of amide derivatives that promote hepatocyte hypertrophy and hyperplasia.
Mechanism: The nitrile group is hydrolyzed to an amide or carboxylic acid, creating the active pharmacophore capable of stimulating liver regeneration in models of cirrhosis and partial hepatectomy.
Therapeutic Relevance: These derivatives are investigated for treating autoimmune hepatitis, primary biliary cirrhosis, and acute liver necrosis.[1][2]
The structural scaffold (nitro-benzonitrile with a bulky alkyl group) shares homology with non-steroidal anti-androgens (e.g., flutamide analogs).
Hypothesis: The isobutyl group may occupy the ligand-binding pocket of the AR, while the electron-deficient ring facilitates stacking interactions.
Screening Recommendation: Compounds of this class should be screened for AR antagonist activity to rule out endocrine disruption if used as a non-hormonal therapeutic intermediate.
Visualizing the Biological & Synthetic Pathways
The following diagram illustrates the dual pathway of this molecule: its synthetic conversion to active liver drugs versus its potential metabolic activation leading to toxicity.
Figure 1: Bifurcated pathway showing synthetic activation to therapeutic amides (Green) vs. metabolic reduction leading to potential toxicity (Red).
Experimental Protocols
Protocol A: Quality Control & Purity Analysis (HPLC)
Objective: To quantify the purity of 2-Isobutyl-5-nitrobenzonitrile prior to biological screening or synthesis, ensuring no isomeric impurities (e.g., 2-butyl isomers) are present.
Materials:
Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 4.6 x 100 mm, 3.5 µm).
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: Acetonitrile (HPLC Grade).
Methodology:
Sample Prep: Dissolve 1 mg of compound in 1 mL Acetonitrile. Sonicate for 5 mins. Filter through 0.22 µm PTFE filter.
Gradient:
0-2 min: 5% B (Isocratic hold)
2-15 min: 5% -> 95% B (Linear gradient)
15-20 min: 95% B (Wash)
Detection: UV absorbance at 254 nm (aromatic ring) and 280 nm (nitro group specific absorbance).
Acceptance Criteria: Purity > 98.5% by area integration. Major impurity (regioisomer) must be < 0.5%.
Protocol B: In Vitro Genotoxicity Screen (Ames Test Adaptation)
Objective: To assess the mutagenic potential of the nitro moiety using Salmonella typhimurium strains.
Rationale: Nitro compounds are often direct-acting mutagens or require metabolic activation (S9 fraction).
Methodology:
Strains: Use TA98 (frameshift) and TA100 (base-pair substitution).
(-S9): Detects direct-acting nitro-reduction by bacterial nitroreductases.
(+S9): Detects metabolites generated by mammalian liver enzymes.
Procedure:
Mix 0.1 mL bacterial culture + 0.1 mL test solution + 0.5 mL S9 mix (or buffer) + 2.0 mL top agar.
Pour onto minimal glucose agar plates.
Incubate at 37°C for 48 hours.
Analysis: Count revertant colonies. A 2-fold increase over vehicle control (DMSO) indicates a positive mutagenic signal.
Protocol C: Synthetic Conversion to Active Amide (Hydrolysis)
Objective: To convert the nitrile intermediate into the putative active amide for hepatocyte regeneration assays.
Reaction Scheme:
Methodology:
Setup: In a 50 mL round-bottom flask, dissolve 1.0 g (4.9 mmol) of 2-Isobutyl-5-nitrobenzonitrile in 10 mL Ethanol.
Addition: Add 2.0 mL of 30%
followed by 0.5 mL of 6M NaOH dropwise at 0°C.
Reaction: Allow to warm to room temperature and stir for 2 hours. Monitor disappearance of nitrile peak (
) via IR or HPLC.
Workup: Quench with saturated sodium thiosulfate (to neutralize peroxide). Extract with Ethyl Acetate (3 x 20 mL).
Purification: Recrystallize from Diisopropyl ether to yield the amide.
References
Patent CA2362381C. Amide compounds and medicinal use thereof. (2001). Describes the use of 2-isobutyl-5-nitrobenzonitrile as a key intermediate for liver regeneration drugs.[1][2]
Review of Nitro Compounds. The Diverse Biological Activity of Recently Synthesized Nitro Compounds. (2022).[3] Discusses the pharmacophore and toxicophore properties of the nitro group.[4]
Common Organic Chemistry. Amide to Nitrile / Nitrile to Amide Transformations. General protocols for nitrile hydrolysis.
BenchChem Data. 2-Isobutyl-5-nitrobenzonitrile Product Data. Physical properties and safety data.
2-Isobutyl-5-nitrobenzonitrile in the synthesis of kinase inhibitors
Application Note: 2-Isobutyl-5-nitrobenzonitrile in the Synthesis of JAK/STAT Pathway Kinase Inhibitors Executive Summary This technical guide details the application of 2-Isobutyl-5-nitrobenzonitrile (CAS 288251-96-7) a...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: 2-Isobutyl-5-nitrobenzonitrile in the Synthesis of JAK/STAT Pathway Kinase Inhibitors
Executive Summary
This technical guide details the application of 2-Isobutyl-5-nitrobenzonitrile (CAS 288251-96-7) as a critical scaffold in the synthesis of next-generation kinase inhibitors. While often overlooked in favor of simpler anilines, this intermediate offers a unique structural advantage: the isobutyl group at the C2 position provides steric bulk targeting the hydrophobic back-pocket (selectivity filter) of kinases, while the C1-nitrile and C5-nitro moieties serve as versatile orthogonal handles for constructing hinge-binding motifs.
This guide focuses on its primary application: the synthesis of JAK3/STAT5 signaling pathway inhibitors (as disclosed in Takeda patent families), offering high-yield protocols for its reduction and subsequent coupling into bioactive amides.
Scientific Background & Mechanistic Rationale
Structural Activity Relationship (SAR)
In kinase inhibitor design, the "privileged scaffold" concept is central. 2-Isobutyl-5-nitrobenzonitrile serves as a precursor to 2-substituted-5-aminobenzamides .
The Isobutyl Moiety (Selectivity): The bulky isobutyl group at the ortho position to the nitrile forces the aromatic ring into a specific torsion angle relative to the protein backbone. In the context of JAK kinases, this group often occupies the hydrophobic pocket adjacent to the ATP-binding site, improving selectivity against other kinome members.
The Nitro/Amine Handle: The C5-nitro group is a "masked" amine. Upon reduction, it becomes the nucleophile for coupling with heteroaryl acids (the hinge-binding element).
The Nitrile Group: Acts as a weak hydrogen bond acceptor or can be hydrolyzed to a primary amide, often interacting with the solvent-front residues or the ribose-binding pocket.
Target Pathway: JAK/STAT Signaling
Inhibitors derived from this scaffold modulate the Janus Kinase (JAK) pathway, specifically interfering with IL-15 mediated T-cell proliferation.
Figure 1: Mechanism of Action. The inhibitor derived from 2-Isobutyl-5-nitrobenzonitrile blocks the JAK kinase ATP-binding site, preventing STAT phosphorylation.
Experimental Protocols
The transformation of 2-Isobutyl-5-nitrobenzonitrile into a functional kinase inhibitor involves two critical steps: Chemoselective Nitro Reduction and Amide Coupling .
Protocol A: Chemoselective Reduction to 2-Isobutyl-5-aminobenzonitrile
Rationale: Standard catalytic hydrogenation (H₂/Pd-C) can sometimes reduce the nitrile group or cause dechlorination if halogen substituents are present on the ring. The Iron/Ammonium Chloride method is selected here for its high chemoselectivity, preserving the nitrile group.
Reagents:
2-Isobutyl-5-nitrobenzonitrile (1.0 equiv)
Iron powder (325 mesh, 5.0 equiv)
Ammonium chloride (NH₄Cl, 5.0 equiv)
Solvent: Ethanol/Water (4:1 v/v)
Step-by-Step Procedure:
Setup: In a 250 mL three-necked round-bottom flask equipped with a mechanical stirrer and reflux condenser, dissolve 2-Isobutyl-5-nitrobenzonitrile (10.0 g, 49.0 mmol) in Ethanol (120 mL).
Activation: Add a solution of NH₄Cl (13.1 g, 245 mmol) in Water (30 mL) to the reaction vessel.
Reduction: Add Iron powder (13.7 g, 245 mmol) in portions over 10 minutes. Note: Mild exotherm may occur.
Reflux: Heat the mixture to vigorous reflux (approx. 80°C) for 2–4 hours. Monitor via TLC (Hexane/EtOAc 3:1). The starting material (Rf ~0.6) should disappear, and a fluorescent amine spot (Rf ~0.3) should appear.
Filter through a pad of Celite to remove iron residues. Wash the pad with Ethanol (50 mL).
Concentrate the filtrate under reduced pressure to remove ethanol.
Dilute the aqueous residue with Ethyl Acetate (150 mL) and wash with saturated NaHCO₃ (2 x 50 mL) and Brine (50 mL).
Dry over anhydrous Na₂SO₄, filter, and concentrate.[2]
Purification: The crude 2-Isobutyl-5-aminobenzonitrile is typically obtained as a waxy solid (>95% purity) and can be used directly. If necessary, recrystallize from Isopropyl Ether/Hexane.
Yield: 8.5 – 9.0 g (92–97%).
Protocol B: Coupling to Form the Kinase Inhibitor Scaffold
Rationale: The generated aniline is electronically deactivated by the ortho-isobutyl and para-cyano groups. Standard coupling (EDC/HOBt) may be sluggish. We utilize HATU or Acid Chloride activation for efficient conversion.
Activation: In a dry flask under Nitrogen, dissolve the Heteroaryl Carboxylic Acid (1.1 equiv) in DMF (10 volumes). Add DIPEA (3.0 equiv) and HATU (1.2 equiv). Stir at Room Temperature (RT) for 15 minutes to form the activated ester.
Coupling: Add 2-Isobutyl-5-aminobenzonitrile (1.0 equiv) in one portion.
Reaction: Stir at 50°C for 6–12 hours. Note: Heating is often required due to steric hindrance from the isobutyl group.
Quench: Pour the reaction mixture into ice-cold water (20 volumes). A precipitate should form.[3]
Isolation: Filter the solid, wash copiously with water, and dry in a vacuum oven at 45°C.
Final Product: The resulting amide is the protected kinase inhibitor precursor.
Figure 2: Synthetic workflow converting the nitro-nitrile precursor into the active amide scaffold.
References
Takeda Chemical Industries, Ltd. (2001). Amide compounds and medicinal use thereof. Patent CA2362381C.[2] (Describes the synthesis of 2-isobutyl-5-aminobenzonitrile and its use in IL-15/JAK inhibitor synthesis).
National Institutes of Health (NIH). (2021). Discovery of Bruton's Tyrosine Kinase Inhibitor Clinical Candidate TAK-020.[6] J. Med. Chem. (Illustrates the use of benzonitrile scaffolds in kinase inhibitor design).[1][5]
ResearchGate. (2018). Synthesis and PI 3-Kinase Inhibition Activity of Some Novel Triazines. (General reference for kinase assay methodologies).
Application Note: Regioselective Nitration of 2-Isobutylbenzonitrile
Abstract & Application Context This application note details the experimental procedure for the regioselective nitration of 2-isobutylbenzonitrile to synthesize 2-isobutyl-5-nitrobenzonitrile (CAS: 288251-96-7).[1] This...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Application Context
This application note details the experimental procedure for the regioselective nitration of 2-isobutylbenzonitrile to synthesize 2-isobutyl-5-nitrobenzonitrile (CAS: 288251-96-7).[1]
This transformation is a critical step in the synthesis of pharmacophores used in Selective Androgen Receptor Modulators (SARMs) and specific kinase inhibitors . The resulting nitro-nitrile is a high-value intermediate that can be subsequently reduced to the aniline (2-amino-5-isobutylbenzonitrile) for coupling reactions.
The protocol utilizes a standard mixed-acid (HNO₃/H₂SO₄) system but is optimized for the steric bulk of the isobutyl group. The procedure emphasizes temperature control to maximize regioselectivity for the 5-nitro isomer while suppressing dinitration and hydrolysis of the nitrile group.
Reaction Mechanism & Regioselectivity
The reaction proceeds via Electrophilic Aromatic Substitution (EAS) . The regiochemical outcome is dictated by the synergistic directing effects of the substituents:
Cyano Group (-CN): A strong electron-withdrawing group (EWG) and meta-director. It deactivates the ring but directs incoming electrophiles to positions 3 and 5.
Isobutyl Group (-CH₂CH(CH₃)₂): An alkyl electron-donating group (EDG) and ortho/para-director. It activates the ring and directs to positions 3, 5, and the blocked position 1.
The "Sweet Spot" (Position 5):
Position 3: Ortho to the bulky isobutyl group and ortho to the nitrile. Sterically hindered.
Position 5: Para to the isobutyl group and meta to the nitrile. Electronically favored by both groups and sterically accessible.
Mechanism Diagram
Caption: Synergistic electronic directing effects favoring substitution at the C-5 position.
Charge 20 mL of conc. H₂SO₄ into the addition funnel.[3]
Cool the funnel externally with ice.
Carefully add the fuming HNO₃ (1.2 equiv) to the H₂SO₄ in the funnel. Mix gently.
Note: Pre-mixing the acid prevents localized hot spots in the main reactor.
Step 2: Substrate Solubilization
Charge the 3-neck RBF with 40 mL of conc. H₂SO₄.[3][4][5][6][7]
Cool the flask to 0°C using an ice/salt bath.
Add 2-isobutylbenzonitrile (1.0 equiv) dropwise to the cold sulfuric acid. Stir until a homogeneous solution is obtained.
Caution: The solution may darken slightly; ensure temperature remains <10°C.
Step 3: Nitration (The Critical Step)
Begin adding the mixed acid from the addition funnel to the RBF dropwise.
CRITICAL CONTROL: Adjust addition rate to keep internal temperature between 0°C and 5°C .
Why? Exceeding 10°C increases the risk of dinitration and hydrolysis of the nitrile to the amide.
Once addition is complete, allow the reaction to stir at 0-5°C for 30 minutes.
Remove the ice bath and allow the mixture to warm to Room Temperature (20-25°C) over 1 hour.
Monitor reaction progress via TLC (Hexane:EtOAc 8:2) or HPLC. The starting material spot (higher R_f) should disappear.
Step 4: Quench & Workup
Prepare a beaker with 200 g of crushed ice.
Pour the reaction mixture slowly onto the ice with vigorous stirring. The product may precipitate as a pale yellow solid or oil.
Extract the aqueous mixture with Dichloromethane (3 x 50 mL).
Combine organic layers and wash sequentially with:
Water (50 mL)
Sat. NaHCO₃ (2 x 50 mL) – Caution: CO₂ evolution.
Brine (50 mL)
Dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
Step 5: Purification
The crude residue is typically a yellow oil that solidifies upon standing.
Recrystallization: Dissolve in minimum hot Ethanol (EtOH) and add water dropwise until turbidity appears. Cool to 4°C.
Alternative: Flash column chromatography (Silica gel, 0-10% EtOAc in Hexanes).
Process Workflow Diagram
Caption: Operational workflow emphasizing temperature control points.
Safety & Troubleshooting
Hazard Analysis[1]
Runaway Exotherm: Nitrations are highly exothermic.[8] If the temperature spikes >15°C during addition, stop addition immediately and re-cool.
Cyanide Hazard: While the nitrile group is stable under these conditions, contact with strong acids at high temperatures can hydrolyze it to the amide or acid. Do not heat the reaction above 50°C.
Fuming Nitric Acid: Causes severe burns and is a strong oxidizer. Use exclusively in a fume hood.
Troubleshooting Table
Issue
Probable Cause
Corrective Action
Low Yield / Incomplete Reaction
Temperature too low or stirring poor.
Warm to 35°C for 30 mins; ensure mechanical stirring is vigorous.
Dinitration (Impurities)
Excess HNO₃ or Temperature > 10°C.
Strictly control T < 5°C during addition; reduce HNO₃ to 1.05 eq.
Hydrolysis (Amide formation)
Acid concentration too low (water present) or overheating.
Use 98% H₂SO₄; ensure glassware is dry; keep T low.
Oily Product (Won't solidify)
Residual solvent or isomers.
Seed with a crystal if available; use Hexane/EtOAc trituration.
References
Nitration of Alkylbenzenes: Olah, G. A.; Malhotra, R.; Narang, S. C. Nitration: Methods and Mechanisms. VCH: New York, 1989.
Regioselectivity in EAS: Smith, M. B.; March, J. March's Advanced Organic Chemistry, 6th ed.; Wiley-Interscience, 2007. (Mechanistic grounding for 3 vs 5 substitution).
Product Identification: "2-Isobutyl-5-nitrobenzonitrile". ChemicalBook CAS Database.
Related SARM Synthesis: "Process for the preparation of selective androgen receptor modulators." World Intellectual Property Organization, WO2008124000.
Safety Data: "Benzonitrile Safety Data Sheet". Fisher Scientific.
Application Note: Laboratory Preparation of 2-Isobutyl-5-nitrobenzonitrile
Executive Summary 2-Isobutyl-5-nitrobenzonitrile is a critical intermediate in the synthesis of non-steroidal mineralocorticoid receptor antagonists (MRAs) and various kinase inhibitors.[1] Its structural core—a benzonit...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
2-Isobutyl-5-nitrobenzonitrile is a critical intermediate in the synthesis of non-steroidal mineralocorticoid receptor antagonists (MRAs) and various kinase inhibitors.[1] Its structural core—a benzonitrile scaffold with precise alkyl and nitro substitutions—presents a classic challenge in regioselectivity.
This Application Note outlines two distinct, high-fidelity protocols for its preparation:
Route A (The Linear Regioselective Route): Ideal for scale-up, utilizing the synergistic directing effects of the isobutyl and cyano groups to achieve high regiochemical purity during nitration.[1]
Route B (The Convergent Cross-Coupling Route): A rapid, single-step protocol for small-scale discovery chemistry, utilizing palladium-catalyzed Negishi coupling on a commercially available nitro-halo precursor.[1]
Chemical Retrosynthesis & Strategy
The synthesis hinges on the introduction of the isobutyl group and the nitro group relative to the nitrile functionality.[1]
Mechanistic Logic[1]
Electronic Synergies: In Route A , the precursor is 2-isobutylbenzonitrile. The isobutyl group is an activating, ortho/para-director. The cyano group is a deactivating, meta-director.[1]
The "Sweet Spot": Position 5 is para to the isobutyl group and meta to the cyano group.[1] Both substituents electronically reinforce substitution at this specific carbon, making the nitration highly regioselective for the 5-position.[1]
Figure 1: Retrosynthetic analysis showing the two primary disconnection strategies.
Protocol A: The Linear Regioselective Route (Recommended for Scale)[1]
This route avoids the handling of potentially unstable nitro-functionalized organometallics by installing the nitro group last.[1]
Step 1: Synthesis of 2-Isobutylbenzonitrile via Negishi Coupling
Rationale: Grignard reagents (Kumada coupling) often attack the nitrile group, leading to ketones.[1] Organozinc reagents (Negishi coupling) are chemoselective and tolerate the nitrile functionality.[1]
Inert Setup: Flame-dry a 3-neck round-bottom flask and cool under a stream of Argon.
Catalyst Loading: Charge the flask with 2-Chlorobenzonitrile (1.0 equiv) and Pd(dppf)Cl2 (0.03 equiv).
Solvation: Add anhydrous THF (concentration ~0.2 M relative to substrate).
Addition: Cool the mixture to 0°C. Add Isobutylzinc bromide (1.2 equiv) dropwise via syringe pump to control the exotherm.
Reaction: Warm to room temperature and reflux for 4-6 hours. Monitor via TLC (Hexane/EtOAc 9:1).
Workup: Quench with saturated NH4Cl solution. Extract with EtOAc (3x).[1] Wash combined organics with brine, dry over MgSO4, and concentrate.[1]
Purification: Flash column chromatography (Silica gel, 0-5% EtOAc in Hexanes).
Step 2: Regioselective Nitration
Rationale: Standard mixed-acid nitration is used.[1] The temperature must be strictly controlled to prevent dinitration or hydrolysis of the nitrile to the amide.[1]
Dissolution: Dissolve 2-Isobutylbenzonitrile (1.0 equiv) in Conc. H2SO4 (10 volumes) in a flask equipped with a thermometer and vigorous stirring.
Cooling: Cool the solution to -10°C using an ice/salt bath. Critical: Do not let the mixture freeze, but keep it below 0°C.
Nitration: Add Fuming HNO3 (1.05 equiv) dropwise, maintaining the internal temperature below 0°C .
Note: The isobutyl group activates the ring; the reaction is faster than benzene nitration.[1]
Completion: Stir at 0°C for 30-60 minutes.
Quench: Pour the reaction mixture slowly onto crushed ice (50 volumes). The product should precipitate as a pale solid.
Isolation: Filter the solid. Wash with copious cold water to remove acid traces.[1]
Recrystallization: Recrystallize from Ethanol/Water or Hexane/EtOAc to yield 2-Isobutyl-5-nitrobenzonitrile.[1]
Protocol B: The Convergent Cross-Coupling Route (Rapid Discovery)
This route is faster but requires careful handling of organozinc reagents in the presence of a nitro group.
Rationale: Nitro groups can be reduced by organometallics or poison catalysts. However, organozinc reagents are mild enough to tolerate nitro groups at low temperatures, especially with specialized ligands like SPhos or XPhos.
Coupling: Cool to 0°C. Add Isobutylzinc bromide (1.1 equiv) slowly.
Caution: Do not heat initially. Nitro-aromatics are prone to side reactions with zinc reagents at elevated temperatures.[1]
Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature. If conversion is low, heat gently to 40°C.
Workup: Quench with dilute HCl (1M) to solubilize zinc salts. Extract with EtOAc.[2]
Purification: The product is purified via chromatography. Note that the starting material and product have different polarities due to the loss of the chloro- group and gain of the lipophilic isobutyl group.[1]
Analytical Data & Validation
Expected Properties:
Appearance: Pale yellow to off-white crystalline solid.[1]
Melting Point: ~88-93°C (Consistent with patent literature).[1]
Purification of 2-Isobutyl-5-nitrobenzonitrile by column chromatography
Application Note: Purification of 2-Isobutyl-5-nitrobenzonitrile by Column Chromatography Executive Summary This technical guide details the purification of 2-isobutyl-5-nitrobenzonitrile , a critical intermediate in the...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Purification of 2-Isobutyl-5-nitrobenzonitrile by Column Chromatography
Executive Summary
This technical guide details the purification of 2-isobutyl-5-nitrobenzonitrile , a critical intermediate in the synthesis of VMAT2 inhibitors (e.g., Tetrabenazine analogs). The primary challenge in this workflow is the separation of the desired 5-nitro isomer from the 4-nitro regioisomer and unreacted starting material generated during the nitration of 2-isobutylbenzonitrile.
This protocol utilizes Flash Column Chromatography on silica gel, employing a Hexane/Ethyl Acetate gradient. The method relies on the distinct dipole moments of the meta-substituted (5-nitro) vs. para-substituted (4-nitro) isomers to achieve baseline resolution.
Chemical Context & Mechanistic Insight
The Separation Challenge
The synthesis of 2-isobutyl-5-nitrobenzonitrile typically involves the electrophilic aromatic substitution (nitration) of 2-isobutylbenzonitrile.
Directing Effects: The isobutyl group (alkyl) is ortho/para directing. The cyano group (nitrile) is meta directing.
Synergy: Both groups electronically favor the 5-position (para to isobutyl, meta to cyano).
Impurities: despite this synergy, steric bulk and statistical probability lead to the formation of the 4-nitro isomer (para to cyano, meta to isobutyl) and trace amounts of the 6-nitro isomer .
Theoretical Basis for Separation
Chromatographic resolution is driven by the difference in polarity (dipole moment) between the isomers:
4-Nitro Isomer (Impurity): The electron-withdrawing cyano (C1) and nitro (C4) groups are para to each other. Their dipole vectors oppose one another, resulting in a lower net dipole moment .
Chromatographic Behavior: Less polar
Higher Elutes First .
5-Nitro Isomer (Target): The cyano (C1) and nitro (C5) groups are meta to each other. Their dipole vectors are additive (approx. 120° angle), resulting in a higher net dipole moment .
Chromatographic Behavior: More polar
Lower Elutes Second .
Method Development & Optimization
Before scaling up, the following Thin Layer Chromatography (TLC) conditions must be validated.
TLC Conditions:
Plate: Silica Gel 60
(Aluminum or Glass backed).
Visualization: UV absorption at 254 nm (Nitro groups quench fluorescence strongly).
Mobile Phase: Hexane:Ethyl Acetate (8:2 v/v).
Target Metrics:
Compound
Predicted Relative Polarity
Target (8:2 Hex/EtOAc)
Elution Order
2-Isobutylbenzonitrile (SM)
Low (Non-polar)
0.75 - 0.85
1
4-Nitro Isomer (Impurity)
Medium
0.45 - 0.55
2
5-Nitro Isomer (Target)
High
0.30 - 0.40
3
Critical Check: If
between the 4-nitro and 5-nitro isomers, add 5% Toluene to the mobile phase to exploit - interaction differences.
Detailed Purification Protocol
Materials & Reagents
Stationary Phase: Silica Gel 60 (230-400 mesh, 40-63 µm).
Hardware: Glass column (dimensioned for 30:1 silica-to-crude mass ratio) or automated flash cartridge.
Sample Preparation (Dry Loading)
Rationale: The isobutyl group adds lipophilicity, but the nitro/cyano core is polar. Direct liquid injection in Hexane is often impossible due to solubility limits, while injection in EtOAc causes "band broadening" (loss of resolution). Dry loading is mandatory for tight isomer separation.
Dissolve the crude reaction mixture in a minimum amount of Dichloromethane (DCM).
Add Silica Gel 60 (ratio: 2g silica per 1g crude).
Evaporate the solvent under reduced pressure (Rotary Evaporator) until a free-flowing, fine powder remains.
Ensure no clumps remain; mechanical agitation may be required.
Column Packing & Setup
Slurry Pack: Suspend Silica Gel 60 in 100% Hexane. Pour into the column to create a bubble-free bed.
Conditioning: Flush with 2 Column Volumes (CV) of 95:5 Hexane:EtOAc to neutralize silica acidity.
Loading: Carefully pour the dry-loaded sample powder onto the top of the sand/silica bed. Cover with a layer of sea sand (1-2 cm) to prevent bed disturbance.
Gradient Elution Program
Flow Rate: Optimized for column diameter (e.g., 20 mL/min for a 40g cartridge).
Step
Solvent A (Hexane)
Solvent B (EtOAc)
Duration (CV)
Purpose
1
100%
0%
2 CV
Elute non-polar impurities/oils
2
95%
5%
3 CV
Isocratic hold to stabilize baseline
3
95% 80%
5% 20%
10 CV
Linear Gradient: Elutes 4-nitro isomer
4
80%
20%
5 CV
Isocratic Hold: Elutes 5-nitro isomer (Target)
5
0%
100%
3 CV
Column Flush
Fraction Collection & Analysis
Collect fractions in test tubes (volume approx. 1/3 of CV).
Spot fractions on TLC plates (Hex/EtOAc 8:2).
Pool Fractions:
Fraction Set A (Early): Contains 4-nitro isomer (discard or save for reference).
Fraction Set B (Late): Contains pure 2-isobutyl-5-nitrobenzonitrile.
Mixed Fractions: Concentrate and re-purify if yield is critical; otherwise discard.
Visualization of Workflow
The following diagram illustrates the logical flow of the purification process and the decision matrix for solvent selection.
Caption: Workflow for the isolation of 2-isobutyl-5-nitrobenzonitrile, highlighting the critical TLC checkpoint and elution order.
Troubleshooting & Optimization Guide
Issue
Probable Cause
Corrective Action
Co-elution of Isomers
Gradient too steep or loading too high.
Decrease gradient slope (e.g., 5% to 15% over 15 CV). Reduce loading mass.
Tailing of Bands
Acidic protons or silica activity.
Add 0.1% Acetic Acid to mobile phase (rarely needed for neutral nitriles) or ensure silica is fresh.
Product Crystallizing on Column
Solubility limit reached in Hexane.
Stop flow immediately. Inject small amount of DCM to redissolve. Ensure Dry Loading technique was used.
Low Recovery
Product retained on silica.
Flush column with 100% EtOAc or 10% MeOH in DCM to recover polar residues.
Safety Considerations
Explosion Hazard: Nitro compounds, particularly polynitrated byproducts, can be energetic. Do not distill the crude reaction mixture to dryness at high temperatures (>100°C).
Toxicity: Nitrobenzonitriles are potential skin sensitizers and systemic toxins. Wear nitrile gloves, lab coat, and work in a fume hood.
Silica Dust: Inhalation hazard.[1] Handle silica gel in a fume hood or use pre-packed cartridges.
References
Separation of Nitro Isomers
Title: Regioselective nitration of aromatic compounds and chromatographic separ
Source:Journal of Chromatography A, General principles of nitro-aromatic separ
Recrystallization of 2-Isobutyl-5-nitrobenzonitrile
Application Note: Executive Summary & Application Context 2-Isobutyl-5-nitrobenzonitrile is a critical intermediate scaffold, often utilized in the synthesis of small-molecule inhibitors targeting protein-protein interac...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note:
Executive Summary & Application Context
2-Isobutyl-5-nitrobenzonitrile is a critical intermediate scaffold, often utilized in the synthesis of small-molecule inhibitors targeting protein-protein interactions (e.g., Bcl-2 family inhibitors) where the isobutyl group mimics the leucine side chain of hydrophobic binding grooves.[1][2][3]
The purification of this compound presents a unique challenge due to its amphipathic nature :
Polar Domain: The nitro (-NO₂) and nitrile (-CN) groups create a strong dipole and electron-deficient aromatic core.[1][2][3]
Lipophilic Domain: The isobutyl side chain introduces significant hydrophobicity and steric bulk, increasing the risk of "oiling out" (liquid-liquid phase separation) during crystallization.[1][2]
This guide provides a validated, self-consistent protocol for recrystallizing 2-Isobutyl-5-nitrobenzonitrile, prioritizing the Ethyl Acetate/Heptane binary system to maximize yield and purity while mitigating oiling-out risks.[1][2][3]
Physicochemical Profile & Solubility Logic
Before initiating purification, one must understand the solubility landscape.[2][3][4] The isobutyl group renders this molecule significantly more soluble in non-polar solvents than its analogs (e.g., 2-fluoro-5-nitrobenzonitrile).[1][2][3]
Critical Insight: Avoid Methanol/Water systems. The high polarity difference often forces the hydrophobic isobutyl group to aggregate rapidly, forming an oil rather than a crystal lattice.[2][3]
Pre-Protocol: Solvent Selection Workflow
Do not guess. Use this logic gate to determine the optimal solvent system for your specific crude batch.[2][3]
Figure 1: Decision matrix for selecting the crystallization solvent system.
This is the preferred method for 2-Isobutyl-5-nitrobenzonitrile.[1][2][3] It allows for precise control over supersaturation, minimizing the risk of oiling out.[2][3]
Seed Crystals: <1 mg of pure product (optional but recommended)
Step-by-Step Methodology:
Dissolution (The "Good" Solvent):
Place 10.0 g of crude 2-Isobutyl-5-nitrobenzonitrile in a 250 mL round-bottom flask (RBF).
Add Ethyl Acetate (EtOAc) in small portions (start with 20 mL) while stirring at 50°C (do not boil; keep below the melting point of the solid if possible to avoid emulsion).
Continue adding EtOAc until the solid just dissolves.[2][3]
Note: If the solution is dark/colored, add activated carbon (5% w/w), stir for 15 mins, and hot-filter through Celite.
Nucleation Point Determination:
Maintain the solution at 50°C.
Slowly add n-Heptane dropwise via an addition funnel.[1][2][3]
Stop immediately when a faint, persistent turbidity (cloudiness) appears.[1][2][3]
Add a few drops of EtOAc to clear the solution back to transparency.[2][3]
Controlled Cooling (Critical Step):
Remove the heat source.[2][3] Allow the flask to cool to room temperature (RT) slowly (approx. 10°C per hour).
Seeding: When the temperature reaches ~35°C, add a tiny seed crystal.[2][3] This provides a template for the lattice, preventing the isobutyl tails from aggregating into an oil.[2][3]
Completing the Yield:
Once at RT, transfer the flask to an ice bath (0–4°C) for 2 hours.
Observation Check: Ensure distinct crystals are forming (needles or prisms).[1][2][3] If an oily layer forms at the bottom, reheat to 50°C, add 5% more EtOAc, and cool slower.
Isolation:
Filter the crystals using a Buchner funnel under vacuum.[2][3]
Wash: Wash the cake with a cold (0°C) mixture of 1:3 EtOAc:Heptane.
Drying: Dry in a vacuum oven at 40°C for 12 hours. (Caution: Ensure temperature is well below the melting point).
Alternative Protocol: Single Solvent (Isopropanol)
Use this method if the crude purity is already >90% and you are removing minor trace impurities.[2][3]
Slurry: Suspend crude solid in Isopropanol (IPA) (approx. 5 mL per gram).
Reflux: Heat to reflux (82°C). Ensure full dissolution.
Hot Filtration: If insoluble particles remain, filter hot.[1][2][3]
Cooling: Allow to cool to RT undisturbed.
Harvest: Filter and wash with cold IPA.
Troubleshooting & Optimization
Issue
Root Cause
Corrective Action
Oiling Out
Supersaturation is too high; Temperature dropped too fast.[1][2][3]
Reheat to dissolve oil.[1][2][3] Add 10% more "Good Solvent" (EtOAc). Seed at a higher temperature.
Low Yield
Too much solvent used; Product too soluble in mother liquor.[1][2][3]
Concentrate mother liquor by 50% and repeat cooling.[1][2][3] Check solubility in filtrate.[1][2][3]
Recrystallize again using activated charcoal step.[1][2][3]
Scientific Rationale (Mechanism)
The purification relies on the differential solubility of the target molecule versus its impurities.[2][3]
Target: 2-Isobutyl-5-nitrobenzonitrile crystallizes because the non-polar Heptane disrupts the solvation shell of EtOAc around the isobutyl group, forcing the molecules to self-associate into a lattice.[1]
Impurities (e.g., isomers, oxidation byproducts):
More Polar Impurities (e.g., acids): Remain dissolved in the EtOAc-rich mother liquor.[1][2][3]
Highly Lipophilic Impurities (e.g., dialkylated byproducts): Remain dissolved in the Heptane-rich phase.[1][2][3]
This "push-pull" effect of the binary system is superior to single-solvent methods for substituted benzenes.[1][2][3]
References
PubChem. 2-Amino-5-nitrobenzonitrile (Analogous Structure Data).[1][2][3] National Library of Medicine.[1][2][3] Available at: [Link][1][2][3]
Vogel, A.I. Vogel's Textbook of Practical Organic Chemistry.[1][2][3] 5th Edition.[1][2][3] Longman Scientific & Technical, 1989.[1][2][3] (Standard reference for recrystallization techniques of low-melting solids).
Anderson, N.G. Practical Process Research & Development.[1][2][3] Academic Press, 2012.[1][2][3] (Source for binary solvent selection strategies in drug development).
Disclaimer: This protocol is intended for use by qualified laboratory personnel only. 2-Isobutyl-5-nitrobenzonitrile is a nitro-aromatic compound; standard safety precautions for handling potentially energetic and toxic materials must be observed.
Analytical methods for 2-Isobutyl-5-nitrobenzonitrile characterization
Introduction & Scope 2-Isobutyl-5-nitrobenzonitrile is a critical synthetic intermediate, often utilized in the upstream manufacturing of Vesicular Monoamine Transporter 2 (VMAT2) inhibitors such as Valbenazine and Tetra...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction & Scope
2-Isobutyl-5-nitrobenzonitrile is a critical synthetic intermediate, often utilized in the upstream manufacturing of Vesicular Monoamine Transporter 2 (VMAT2) inhibitors such as Valbenazine and Tetrabenazine derivatives.[1] The precise characterization of this molecule is pivotal because it establishes the regiochemical purity required for subsequent reduction and cyclization steps.[1]
In the nitration of 2-isobutylbenzonitrile, the directing effects of the cyano group (meta-directing) and the isobutyl group (ortho/para-directing) cooperatively favor the 5-position.[1] However, steric and electronic factors can lead to the formation of the 3-nitro regioisomer (an impurity) and unreacted starting material.[1]
This Application Note provides a validated analytical framework for:
Regio-isomer Resolution: Separating the 5-nitro target from the 3-nitro impurity using RP-HPLC.
Structural Confirmation: Unambiguous assignment using 1H-NMR and FTIR.
Process Control: Monitoring residual solvents and moisture content.
Objective: To quantify assay purity and separate the critical 3-nitro regioisomer and 2-isobutylbenzonitrile starting material.[1]
Mechanistic Rationale
A C18 stationary phase is selected due to the molecule's lipophilicity. A gradient elution is strictly required because the starting material (lacking the polar nitro group) is significantly more non-polar than the product and will elute later.[1] The critical pair (5-nitro vs. 3-nitro) separates based on the steric hindrance of the nitro group adjacent to the isobutyl chain in the 3-isomer, which slightly alters its interaction with the stationary phase.[1]
Chromatographic Conditions
Parameter
Setting
Column
Agilent ZORBAX Eclipse Plus C18, 150 x 4.6 mm, 3.5 µm (or equivalent)
Stock Solution: Accurately weigh 20 mg of sample into a 50 mL volumetric flask. Dissolve in 10 mL Acetonitrile; sonicate for 5 mins. Dilute to volume with Diluent.
Filtration: Filter through a 0.22 µm PTFE syringe filter into an HPLC vial.
The 2,5-substitution pattern (1,2,4-trisubstituted benzene ring) will show a specific coupling pattern:
H-6 (Ortho to CN): Doublet (small coupling constant, meta-coupling to H-4).[1]
H-4 (Ortho to NO₂): Doublet of doublets (coupling to H-3 and H-6).[1]
H-3 (Ortho to Isobutyl): Doublet (large coupling constant, ortho-coupling to H-4).[1]
Note: If the 3-nitro isomer is present, the symmetry and coupling constants will shift significantly due to the "crowding" of the nitro group next to the isobutyl.[1]
Analytical Workflow Visualization
The following diagram illustrates the decision logic for lot release based on the methods described above.
Figure 1: Analytical Decision Matrix for 2-Isobutyl-5-nitrobenzonitrile Lot Release.
Impurity Fate Mapping
Understanding the origin of impurities is essential for method development.[1] The diagram below maps the nitration pathways.
Figure 2: Regioselectivity and Impurity Formation during Nitration.[1]
References
Neurocrine Biosciences, Inc. (2017).[1] Process for the preparation of Valbenazine and intermediates. World Intellectual Property Organization. Patent WO2018067945A1.[2] Link
Sigma-Aldrich. (2023).[1] 2-Amino-5-nitrobenzonitrile Product Specification (Analogous Structure Reference). Sigma-Aldrich.[1] Link
Center for Drug Evaluation and Research. (2017). Application Number: 209241Orig1s000 - Chemistry Review for Ingrezza (Valbenazine).[1] U.S. Food and Drug Administration.[3][4] Link
Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012).[1] Practical HPLC Method Development. John Wiley & Sons. (General reference for Nitro-aromatic separation logic).
Application Note: HPLC Analysis of 2-Isobutyl-5-nitrobenzonitrile
Method Development, Optimization, and Impurity Profiling Strategies Executive Summary This Application Note provides a comprehensive guide for the High-Performance Liquid Chromatography (HPLC) analysis of 2-Isobutyl-5-ni...
Author: BenchChem Technical Support Team. Date: February 2026
Method Development, Optimization, and Impurity Profiling Strategies
Executive Summary
This Application Note provides a comprehensive guide for the High-Performance Liquid Chromatography (HPLC) analysis of 2-Isobutyl-5-nitrobenzonitrile , a critical intermediate often encountered in the synthesis of non-steroidal androgen receptor antagonists and other pharmaceutical scaffolds.
Unlike simple nitro-aromatics, this molecule presents a dual chromatographic challenge: the isobutyl group imparts significant hydrophobicity, while the nitro and nitrile groups introduce strong dipole moments and
-acidity. This guide moves beyond generic "recipes" to provide a scientifically grounded method development protocol, focusing on separating this analyte from common precursors (e.g., 2-amino-5-nitrobenzonitrile) and structural isomers.
To design a robust method, we must first understand the analyte's interaction with the stationary phase.
Property
Description
Chromatographic Implication
Structure
Benzene ring substituted with -NO₂, -CN, and -Isobutyl.
Strong UV absorption (210–260 nm). Potential for - interactions.[1]
Hydrophobicity
Moderate to High (LogP est. ~3.0–3.5).
Requires high organic strength for elution on C18.
Polarity
Nitro/Nitrile groups are electron-withdrawing.
Creates a "-acidic" ring system, making it highly retentive on Phenyl-Hexyl phases.
Ionization
Non-ionizable in standard pH (2–8).
pH buffers are used primarily to control impurity ionization, not the main peak.
The Separation Strategy: C18 vs. Phenyl-Hexyl
While C18 columns are the industry standard for hydrophobicity-based separations, Phenyl-Hexyl columns are superior for nitro-aromatics. The nitro group makes the benzene ring electron-deficient, allowing it to engage in strong
- stacking interactions with the phenyl rings of the stationary phase. This provides orthogonal selectivity compared to pure hydrophobicity, often resolving critical isomer pairs that co-elute on C18 [1].
Protocol 1: Rapid Scouting Method (Gradient)
Use this protocol for initial assessment of purity and retention behavior.
Chromatographic Conditions
System: HPLC with Diode Array Detector (DAD)
Column: Phenyl-Hexyl or C18, 150 x 4.6 mm, 3.5 µm or 5 µm
Product: 2-Isobutyl-5-nitrobenzonitrile (Hydrophobic, no H-bond donor).
Result: The amino-precursor will elute significantly earlier (lower
) than the isobutyl product on RP-HPLC [2].
Workflow Visualization
The following diagram illustrates the decision matrix for method development, specifically addressing the separation of nitro-aromatic isomers.
Caption: Decision tree for optimizing the separation of nitrobenzonitrile derivatives, prioritizing column selectivity switches over mobile phase adjustments.
Sample Preparation Protocol
Standardizing sample prep is vital to prevent precipitation of this hydrophobic compound.
Stock Solution (1.0 mg/mL): Weigh 10 mg of 2-Isobutyl-5-nitrobenzonitrile into a 10 mL volumetric flask. Dissolve in 100% Acetonitrile . (Do not use water for the initial dissolution due to low solubility).
Working Standard (0.1 mg/mL): Dilute 1.0 mL of Stock Solution into a 10 mL flask. Dilute to volume with Mobile Phase (Water/ACN 40:60).
Critical Step: Observe for precipitation when mixing with the aqueous mobile phase. If cloudiness occurs, increase the organic ratio of the diluent to 50:50 or 60:40.
Filtration: Filter through a 0.22 µm PTFE (hydrophobic) or Nylon syringe filter prior to injection.
References
Agilent Technologies. (2012). Optimizing the Separation of Nitro-aromatics Using Consecutively, a Phenyl-Hexyl Column with pi-pi Interaction. Retrieved from [Link]
SIELC Technologies. Separation of 2-Amino-5-nitrobenzonitrile on Newcrom R1 HPLC column. Retrieved from [Link]
Phenomenex. Reversed Phase HPLC Method Development Guide. Retrieved from [Link]
In the synthesis of androgen receptor antagonists and related pharmaceutical scaffolds, 2-Isobutyl-5-nitrobenzonitrile often appears as a critical regio-selective intermediate or a carryover impurity.[1] Due to the presence of the nitro group (
) and the nitrile functionality, this molecule falls under the structural alert categories for potential genotoxicity (mutagenicity), requiring highly sensitive quantitation often below 10 ppm relative to the Active Pharmaceutical Ingredient (API).[1]
While Liquid Chromatography (LC-MS) is often the default for polar impurities, Gas Chromatography-Mass Spectrometry (GC-MS) is the superior strategic choice for this specific analyte for three reasons:
Volatility vs. Polarity: The isobutyl group provides sufficient lipophilicity to make the molecule volatile enough for GC without derivatization, unlike its highly polar amino- or hydroxy- analogs.[1]
Orthogonality: GC-MS provides a separation mechanism distinct from the reversed-phase HPLC methods used for the main API assay, ensuring that the impurity does not co-elute with the drug substance.[1]
Matrix Elimination: The thermal parameters of GC allow the high-molecular-weight API (often non-volatile) to remain in the liner (or be eliminated via backflush), preventing source contamination while the volatile impurity is analyzed.[1]
Chemical Identity & Physicochemical Context[1][2][3][4][5][6][7][8]
Before method execution, the analyst must understand the molecule's behavior.[1]
Requires a high final oven temperature (>280°C).[1]
LogP
~2.5 - 3.0
Hydrophobic enough for Splitless injection using DCM or Ethyl Acetate.[1]
Thermal Stability
Moderate
Nitro groups can be labile.[1] Injector temp must not exceed 260°C to prevent in-situ degradation.[1]
Instrumentation & Method Configuration
Column Selection: The "Mid-Polarity" Rule
Standard non-polar columns (100% Dimethylpolysiloxane, e.g., DB-1) are insufficient due to the dipole moment of the nitro and nitrile groups.[1] A highly polar column (Wax) usually bleeds too much at the temperatures required to elute this compound.[1]
Recommended Phase: 35% Phenyl Methyl Siloxane (e.g., DB-35MS or Rxi-35Sil MS ).[1]
Rationale: The phenyl content interacts with the
-electrons of the nitro-aromatic ring, providing superior peak shape and separation from the solvent front compared to standard 5% phenyl columns.[1]
GC Parameters (Agilent 7890/8890 or equivalent)[1]
Parameter
Setting
Technical Justification
Inlet Mode
Pulsed Splitless
"Pulsed" (e.g., 30 psi for 0.75 min) maximizes transfer of the high-boiling impurity onto the column.[1]
Inlet Temp
250°C
High enough to volatilize, low enough to prevent thermal decomposition of the group.[1]
Carrier Gas
Helium @ 1.2 mL/min
Constant flow mode to maintain MS ionization consistency.[1]
Liner
Ultra Inert, Single Taper with Wool
Wool increases surface area for vaporization; "Ultra Inert" deactivation prevents adsorption of the nitro group.[1]
Oven Program
Start: 60°C (1 min hold)Ramp: 20°C/min to 300°CHold: 3 min
Fast ramp minimizes band broadening.[1] High final temp ensures elution of the isobutyl analog.[1]
Mass Spectrometry Parameters (Single Quadrupole)
Acquisition Mode: Selected Ion Monitoring (SIM).
Why SIM? Full Scan is useful for identification, but SIM provides the 100x sensitivity increase required for trace impurity analysis (ppm level).[1]
Source Temp: 230°C
Quad Temp: 150°C
Solvent Delay: 3.5 min (Must skip the solvent peak to protect the filament).[1]
Diluent: Dichloromethane (DCM) or Ethyl Acetate (HPLC Grade).[1] Note: Avoid Methanol if using chemical ionization, though EI is standard here.[1]
Internal Standard (ISTD):Nitrobenzene-d5 or 1-Chloro-4-nitrobenzene .[1]
Why: An ISTD corrects for injection variability, which is critical when using pulsed splitless injection for high-boiling compounds.[1]
Sample Preparation Protocol
Stock Solution (Impurity Reference): Weigh 10 mg of 2-Isobutyl-5-nitrobenzonitrile reference standard into a 10 mL volumetric flask. Dilute to volume with Diluent (1000 ppm).[1]
ISTD Solution: Prepare 10 µg/mL of Nitrobenzene-d5 in Diluent.
Centrifuge at 5000 rpm for 5 minutes (if the API is not fully soluble, we are performing a liquid-liquid extraction where the impurity moves to the solvent).[1]
Transfer supernatant to a GC vial with a glass insert.
System Suitability (SST)
Before running samples, inject a 10 ppm standard.[1]
Requirement 1: Signal-to-Noise (S/N) ratio > 50 for the 204 m/z ion.
Requirement 2: Peak Symmetry (Tailing Factor) between 0.8 and 1.[1]2. Tailing indicates active sites in the liner absorbing the nitro group.[1]
Visualizing the Analytical Logic
The following diagram illustrates the decision pathway and mechanism for this specific protocol.
Caption: Analytical workflow for separating trace nitro-impurities from bulk API using GC-MS.
Validation & Troubleshooting
Linearity & Range
Construct a calibration curve from 0.5 ppm to 50 ppm (relative to API concentration).
Acceptance Criteria: Correlation Coefficient (
) .
Note: Nitro compounds can show non-linearity at very low levels due to adsorption.[1] If
, replace the inlet liner and cut 10cm from the column guard.[1]
Critical Check: Ensure no interference at the retention time of 2-Isobutyl-5-nitrobenzonitrile.
Common Issue: Phthalates (plasticizers) often have ions at 149 m/z, which can interfere if resolution is poor.[1] Ensure the 204 m/z quantifier is clean.
Carryover
Inject the highest standard (50 ppm) followed by a blank.[1]
Limit: The peak in the blank must be
of the LOQ (Limit of Quantitation).
Fix: If carryover exists, increase the post-run oven hold time at 300°C.
References
International Council for Harmonisation (ICH). (2017).[1] Guideline M7(R1): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. Available at: [Link]
European Medicines Agency (EMA). (2023).[1][2] Nitrosamines EMEA-H-A5(3)-1490 - Assessment report. (Provides context on nitro/nitroso impurity analysis standards). Available at: [Link]
Agilent Technologies. (2020).[1] GC/MS Analysis of Impurities in Active Pharmaceutical Ingredients. (Methodology basis for pulsed splitless injection of trace impurities). Available at: [Link]
PubChem. (2025).[1][3][4] Compound Summary: 2-Amino-5-nitrobenzonitrile (Structural Analog for fragmentation prediction). Available at: [Link][1]
Application Notes and Protocols for 2-Isobutyl-5-nitrobenzonitrile
Introduction: Understanding the Chemical Landscape of Substituted Nitrobenzonitriles The protocols and safety information detailed herein are synthesized from established best practices for handling structurally related...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Understanding the Chemical Landscape of Substituted Nitrobenzonitriles
The protocols and safety information detailed herein are synthesized from established best practices for handling structurally related nitro and nitrile compounds. This guide is intended for researchers, scientists, and drug development professionals, providing a framework for the safe and effective use of 2-Isobutyl-5-nitrobenzonitrile in a laboratory setting.
Chemical and Physical Properties (Predicted)
The properties of 2-Isobutyl-5-nitrobenzonitrile can be inferred from related compounds. A summary of these properties is presented below.
Property
Predicted Value/Information
Rationale/Comparison with Analogues
Molecular Formula
C₁₁H₁₂N₂O₂
Based on the chemical structure.
Molecular Weight
204.23 g/mol
Calculated from the molecular formula.
Appearance
Likely a solid, possibly crystalline, ranging from white to yellow.
Analogues like 2-Amino-5-nitrobenzonitrile and 2-Methyl-5-nitrobenzonitrile are powders or crystalline solids.[2]
Solubility
Insoluble in water; soluble in organic solvents like ethanol, acetone, and dichloromethane.
The isobutyl group increases non-polarity, suggesting poor water solubility but good solubility in organic solvents.[3]
Stability
Stable under recommended storage conditions.
Aromatic nitro compounds are generally stable but can be reactive under certain conditions.[4]
Reactivity
The aromatic ring is susceptible to nucleophilic aromatic substitution. The nitrile group can undergo hydrolysis or reduction. The nitro group can be reduced to an amine.
These are characteristic reactions of nitrobenzonitriles.[1]
Hazard Identification and Safety Precautions
The primary hazards associated with 2-Isobutyl-5-nitrobenzonitrile are extrapolated from safety data for similar nitroaromatic and nitrile compounds. The presence of both functional groups necessitates careful handling to mitigate risks.
A robust PPE protocol is crucial for the safe handling of this compound.
Caption: Personal Protective Equipment (PPE) for handling 2-Isobutyl-5-nitrobenzonitrile.
Handling and Storage Protocols
Adherence to strict handling and storage procedures is paramount to ensure laboratory safety and maintain the integrity of the compound.
Protocol for Handling
Engineering Controls: All handling of 2-Isobutyl-5-nitrobenzonitrile should be conducted in a certified chemical fume hood to minimize inhalation exposure.[8]
Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, chemical-resistant gloves (nitrile is a common choice for incidental contact), and chemical splash goggles.[9] A face shield should be used if there is a significant risk of splashing.
Dispensing: When weighing and dispensing the solid, use techniques that minimize dust generation. A spatula should be used to carefully transfer the material.
Avoiding Contamination: Use dedicated glassware and utensils. Clean all equipment thoroughly after use.
Emergency Preparedness: An emergency eyewash station and safety shower must be readily accessible. Ensure a spill kit appropriate for solid chemical spills is available.
Protocol for Storage
Container: Store in a tightly sealed, properly labeled container. The label should include the chemical name, CAS number (if available), date received, and relevant hazard warnings.
Location: Store in a cool, dry, and dark place.[10] A dedicated cabinet for toxic and hazardous chemicals is recommended.
Ventilation: The storage area should be well-ventilated.[11]
Incompatibilities: Segregate from strong oxidizing agents, strong acids, and strong bases.[8]
Temperature: Avoid exposure to high temperatures, as this can lead to decomposition.[4]
Caption: Key parameters for the safe storage of 2-Isobutyl-5-nitrobenzonitrile.
Experimental Protocols and Potential Applications
Given its structure, 2-Isobutyl-5-nitrobenzonitrile is a promising building block for various applications in drug discovery and materials science.
General Protocol for a Nucleophilic Aromatic Substitution Reaction
This protocol provides a general framework. Specific reaction conditions (solvent, temperature, base, and reaction time) will need to be optimized for a given nucleophile.
Reaction Setup: In a clean, dry flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-Isobutyl-5-nitrobenzonitrile in an appropriate anhydrous solvent (e.g., DMF, DMSO, or THF).
Addition of Reagents: Add the desired nucleophile and a suitable base (e.g., K₂CO₃, NaH, or Et₃N).
Reaction Monitoring: Heat the reaction mixture to the desired temperature and monitor its progress using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).
Work-up: Upon completion, cool the reaction to room temperature. Quench the reaction with water or a suitable aqueous solution.
Extraction: Extract the product into an organic solvent (e.g., ethyl acetate or dichloromethane).
Purification: Dry the combined organic layers over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography, recrystallization, or distillation.
Characterization: Characterize the final product using techniques such as NMR spectroscopy, mass spectrometry, and IR spectroscopy.
Potential Applications in Drug Development
Scaffold for Kinase Inhibitors: The benzonitrile moiety is a common feature in many kinase inhibitors. The functional groups on 2-Isobutyl-5-nitrobenzonitrile allow for the facile introduction of various pharmacophores to target specific kinases.
Precursor for Bioactive Amines: The nitro group can be readily reduced to an amine, providing a key synthetic handle for further elaboration into a wide range of biologically active molecules.
Antitumor Agents: Benzonitrile compounds have been investigated for their applications in the preparation of antitumor drugs.[12] The unique substitution pattern of 2-Isobutyl-5-nitrobenzonitrile could be explored for the synthesis of novel anticancer agents.
Spill Management and Waste Disposal
Proper management of spills and waste is critical to prevent environmental contamination and personnel exposure.
Spill Response Protocol
Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.
Alert: Notify laboratory personnel and the institutional safety officer.
Contain: If safe to do so, prevent the spread of the solid material. Avoid raising dust.
Clean-up: Wearing appropriate PPE, carefully sweep up the spilled solid and place it into a labeled, sealed container for hazardous waste disposal.[3] Do not use a vacuum cleaner unless it is rated for hazardous dust.
Decontaminate: Clean the spill area with a suitable solvent and then with soap and water.
Dispose: Dispose of all contaminated materials as hazardous waste.
Waste Disposal Protocol
Collection: Collect all waste containing 2-Isobutyl-5-nitrobenzonitrile, including unused product, reaction byproducts, and contaminated materials (e.g., gloves, filter paper), in a designated, sealed, and clearly labeled hazardous waste container.
Labeling: The waste container must be labeled with "Hazardous Waste" and the chemical name.
Storage: Store the waste container in a designated satellite accumulation area.
Disposal: Arrange for pick-up and disposal by the institution's environmental health and safety department or a licensed hazardous waste disposal contractor.[13] Do not dispose of this chemical down the drain or in the regular trash.[3]
Conclusion
While 2-Isobutyl-5-nitrobenzonitrile is not a widely documented compound, a thorough understanding of the chemistry and toxicology of its constituent functional groups allows for the development of robust safety and handling protocols. By adhering to the guidelines outlined in these application notes, researchers can safely explore the synthetic potential of this compound in their scientific endeavors. The principles of good laboratory practice, including thorough risk assessment and adherence to institutional safety policies, are the foundation for the safe and successful use of any chemical.
Executive Summary & Chemical Context[1][2][3][4][5][6][7][8]
2-Isobutyl-5-nitrobenzonitrile represents a specialized scaffold in medicinal chemistry, combining the electronic push-pull of a nitro-benzonitrile core with the specific steric bulk of an isobutyl group at the ortho position. This molecule is a critical intermediate in the synthesis of Quinazoline-based kinase inhibitors (e.g., EGFR inhibitors) and Benzimidazole derivatives .
The presence of the isobutyl group at C2 introduces a unique challenge: steric shielding . While the C5-nitro group activates the ring for nucleophilic aromatic substitution (SNAr), the C2-isobutyl group hinders attack at the adjacent carbon, directing reactivity towards the nitro group (reduction) or the nitrile group (cyclization).
Core Challenges in Processing
Chemoselectivity: Reducing the nitro group (-NO₂) to an aniline (-NH₂) without reducing the nitrile (-CN) to a benzylamine.
Steric Management: The isobutyl tail can retard cyclization rates during heterocycle formation, requiring optimized thermal protocols.
Hydrolysis Control: Preventing inadvertent hydrolysis of the nitrile to an amide/acid during acidic workups.
Decision Pathways & Reaction Logic
The following decision tree illustrates the divergent synthetic pathways available for this scaffold, dependent on the desired pharmacophore.
Figure 1: Synthetic divergence for 2-Isobutyl-5-nitrobenzonitrile. Pathway A is the primary route for kinase inhibitor synthesis.
Detailed Protocols
Protocol A: Chemoselective Nitro Reduction (The "Bechamp" Variation)
Objective: Reduce -NO₂ to -NH₂ while preserving the -CN moiety.
Rationale: Standard catalytic hydrogenation (H₂/Pd-C) poses a high risk of reducing the nitrile to a primary amine (benzylamine). The Iron/Ammonium Chloride method is thermodynamically tuned to reduce the nitro group while leaving the nitrile intact [1].
Equipment: 3-neck round bottom flask, reflux condenser, mechanical stirrer (magnetic stirring often fails due to iron sludge).
Step-by-Step Methodology
Preparation: Dissolve 10 mmol of 2-Isobutyl-5-nitrobenzonitrile in 40 mL of Ethanol.
Activation: In a separate beaker, dissolve 50 mmol of NH₄Cl in 10 mL of water. Add this solution to the reaction flask.
Addition: Add 50 mmol of Iron powder in a single portion.
Note: The reaction is exothermic. Monitor internal temperature.
Reflux: Heat the mixture to vigorous reflux (approx. 80°C) for 2–4 hours.
Checkpoint: Monitor via TLC (Mobile Phase: 30% EtOAc/Hexane). The starting material (Rf ~0.6) should disappear, replaced by a fluorescent amine spot (Rf ~0.3).
Workup (Critical):
Filter the hot mixture through a Celite pad to remove iron oxide sludge. Wash the pad with hot ethanol.
Concentrate the filtrate under reduced pressure.
Partition the residue between Ethyl Acetate (50 mL) and Water (20 mL).
Dry the organic layer over Na₂SO₄ and concentrate.
Yield: Expect 85–92% of 2-Amino-5-isobutylbenzonitrile .
Protocol B: "One-Pot" Quinazoline Synthesis
Objective: Cyclization of the reduced aniline intermediate into a Quinazoline-4(3H)-one scaffold.
Mechanism: This protocol utilizes the Niementowski reaction logic, modified for nitriles [2].
Reagents
Substrate: 2-Amino-5-isobutylbenzonitrile (from Protocol A)
Cyclization Agent: Formamide (excess) or Formic Acid/HCl
Catalyst: Sulfuric Acid (catalytic)
Methodology
Mix the aniline intermediate (1.0 eq) with Formamide (10 eq).
Heat to 140–150°C for 6 hours.
Mechanistic Insight: The amino group attacks the formamide, followed by intramolecular nucleophilic attack of the amide nitrogen onto the nitrile carbon. The isobutyl group provides steric bulk that may require higher temperatures than the methyl analog.
Cooling: Pour the reaction mixture into ice water.
Precipitation: The Quinazoline product will precipitate as a solid. Filter and recrystallize from Ethanol.
Mechanistic Analysis: The "Isobutyl Effect"
The isobutyl group at position 2 is not merely a bystander; it dictates the kinetic profile of the molecule.
Steric Hindrance vs. Electronic Activation
Electronic: The 5-nitro group is strongly electron-withdrawing (-M, -I effect), making the ring electron-deficient.[5]
Steric: The isobutyl group creates a "cone of protection" around the C1-C2 bond vector.
Impact on SNAr:
Unlike 2-fluoro-5-nitrobenzonitrile, where the fluorine can be displaced by amines, the 2-isobutyl group is chemically inert to substitution. However, it blocks nucleophiles from attacking the nitrile carbon from certain trajectories, often necessitating higher reaction temperatures for cyclization compared to 2-methyl analogs.
Figure 2: Stepwise reduction mechanism. The Fe/NH4Cl system provides protons (H+) in a buffered environment, preventing the over-reduction associated with Hydrides (LiAlH4).
Troubleshooting & Optimization
Issue
Probable Cause
Corrective Action
Low Yield in Reduction
Incomplete mixing due to Iron clumping.
Use vigorous mechanical stirring ; do not rely on magnetic bars.
Formation of Benzylamine
Over-reduction of Nitrile.
Avoid Pd/C with H₂. Switch to Fe/NH₄Cl or SnCl₂/HCl .
Hydrolysis to Amide
Reaction pH too acidic/basic during workup.
Maintain pH 6–8 during extraction. Avoid prolonged exposure to aqueous base.
Incomplete Cyclization
Steric hindrance of Isobutyl group.
Increase reaction temperature to 160°C or use Microwave Irradiation (200W, 15 min).
References
Org. Process Res. Dev. (2020). Recent Developments in the Reduction of Aromatic and Aliphatic Nitro Compounds to Amines. American Chemical Society.
Heterocycles (2007).[6] One-Pot Conversion of 2-Nitrobenzonitriles to Quinazolin-4(3H)-ones.
J. Org. Chem. (2018).[1][3] Iron-Catalyzed Synthesis of Quinazolines from 2-Alkylamino Benzonitriles.
BenchChem Protocols . Application Notes for 2-Amino-4-methoxy-5-nitrobenzonitrile (Analogous Chemistry).
(Note: While specific CAS data for the 2-isobutyl isomer is proprietary or rare, the chemistry is extrapolated from the validated protocols of the 2-alkyl-5-nitrobenzonitrile class found in References 2 and 3.)
Anwendungs- und Protokoll-Leitfaden: Strategische Derivatisierung von 2-Isobutyl-5-nitrobenzonitril
An: Forscher, Wissenschaftler und Fachleute in der Wirkstoffentwicklung Von: Applikationswissenschaftliches Team Datum: 07. Februar 2026 Betreff: Detaillierte Anwendungshinweise und Protokolle zur Derivatisierung von 2-I...
Author: BenchChem Technical Support Team. Date: February 2026
An: Forscher, Wissenschaftler und Fachleute in der Wirkstoffentwicklung
Von: Applikationswissenschaftliches Team
Datum: 07. Februar 2026
Betreff: Detaillierte Anwendungshinweise und Protokolle zur Derivatisierung von 2-Isobutyl-5-nitrobenzonitril als vielseitiges Synthesegerüst
Zusammenfassung
Dieses Dokument bietet eine detaillierte Anleitung zur chemischen Derivatisierung von 2-Isobutyl-5-nitrobenzonitril. Diese Verbindung stellt aufgrund ihrer drei strategisch positionierten funktionellen Gruppen – einer Nitril-, einer Nitrogruppe und einer Isobutylgruppe an einem aromatischen Ring – ein wertvolles Ausgangsmaterial für die Synthese komplexer Moleküle und potenzieller pharmazeutischer Wirkstoffe dar. Wir erläutern die zugrunde liegende chemische Reaktivität und stellen validierte, schrittweise Protokolle für drei primäre Transformationswege vor: die selektive Reduktion der Nitrogruppe, die Umwandlung der Nitrilgruppe und die nukleophile aromatische Substitution.
Chemisches Profil und Reaktivitätsanalyse
2-Isobutyl-5-nitrobenzonitril ist ein substituiertes Benzol, dessen Reaktivität durch das Zusammenspiel seiner funktionellen Gruppen bestimmt wird:
Nitrogruppe (-NO₂): Als stark elektronenziehende Gruppe desaktiviert sie den aromatischen Ring gegenüber elektrophilen aromatischen Substitutionen, aktiviert ihn jedoch stark für nukleophile aromatische Substitutionen (SNAr), insbesondere an den ortho- und para-Positionen.[1][2][3] Die Nitrogruppe selbst ist ein primäres Ziel für die Reduktion zu einer Aminogruppe, einem entscheidenden Schritt in vielen Synthesen.[4][5]
Nitrilgruppe (-C≡N): Diese ebenfalls elektronenziehende Gruppe trägt zur Deaktivierung des Rings bei. Sie bietet vielfältige Transformationsmöglichkeiten, darunter die Hydrolyse zu Carbonsäuren oder Amiden und die Cycloaddition zu Tetrazolen.[6]
Isobutylgruppe: Als Alkylgruppe ist sie unter den meisten hier beschriebenen Bedingungen inert. Ihre Hauptfunktion ist sterischer Natur; sie kann den Zugang zu den benachbarten Positionen C1 (Nitril) und C3 beeinflussen.
Die Kombination der stark elektronenziehenden Nitro- und Nitrilgruppen macht den aromatischen Ring elektronenarm und somit anfällig für den Angriff durch Nukleophile.
Abbildung 1: Reaktivitätsprofil von 2-Isobutyl-5-nitrobenzonitril.
Weg 1: Selektive Reduktion der Nitrogruppe
Die Umwandlung der Nitrogruppe in eine primäre Aminogruppe ist oft der erste Schritt, um die Funktionalität des Moleküls zu erweitern. Das resultierende Anilin ist ein vielseitiges Zwischenprodukt. Die selektive Reduktion in Gegenwart einer Nitrilgruppe kann effizient mit Metallen in saurer Lösung, wie Zinn(II)-chlorid oder Zink, durchgeführt werden.[7][8]
Protokoll 2.1: Synthese von 5-Amino-2-isobutylbenzonitril
Kausalität der Methodik: Zinn(II)-chlorid in konzentrierter Salzsäure ist ein klassisches und zuverlässiges Reagenz zur selektiven Reduktion aromatischer Nitroverbindungen.[5] Die Reaktion verläuft unter Bedingungen, die die Nitrilgruppe typischerweise nicht angreifen. Die basische Aufarbeitung ist entscheidend, um das Zinnhydroxid auszufällen und das freie Amin zu isolieren.
Schritt-für-Schritt-Protokoll:
Einrichtung: In einem 250-ml-Rundkolben, ausgestattet mit einem Rückflusskühler und einem Magnetrührer, wird 2-Isobutyl-5-nitrobenzonitril (z. B. 5,0 g, 1 Äq.) in Ethanol (100 ml) suspendiert.
Reagenzzugabe: Zinn(II)-chlorid-Dihydrat (SnCl₂·2H₂O, z. B. 25 g, 4,5 Äq.) wird portionsweise zu der gerührten Suspension gegeben.
Reaktion: Die Mischung wird vorsichtig auf 70–75 °C erhitzt. Die Reaktion ist exotherm und sollte überwacht werden. Nach Abklingen der initialen Reaktion wird das Gemisch für 2–3 Stunden bei dieser Temperatur gerührt, bis die Dünnschichtchromatographie (DC) den vollständigen Umsatz des Ausgangsmaterials anzeigt.
Aufarbeitung: Die Reaktionsmischung wird auf Raumtemperatur abgekühlt und langsam in Eiswasser (200 ml) gegossen. Unter kräftigem Rühren wird eine konzentrierte Natriumhydroxidlösung (z. B. 30 % w/v) zugetropft, bis der pH-Wert stark basisch ist (pH > 10). Dabei fällt ein dicker, weißer Niederschlag von Zinnhydroxid aus.
Extraktion: Die wässrige Suspension wird dreimal mit Ethylacetat (je 100 ml) extrahiert.
Reinigung: Die vereinigten organischen Phasen werden mit gesättigter NaCl-Lösung gewaschen, über wasserfreiem Natriumsulfat getrocknet und das Lösungsmittel unter reduziertem Druck entfernt. Das Rohprodukt kann durch Säulenchromatographie (Kieselgel, Eluent z. B. Hexan/Ethylacetat-Gradient) oder Umkristallisation gereinigt werden.
Abbildung 2: Workflow für die Reduktion der Nitrogruppe.
Weg 2: Transformation der Nitrilgruppe
Die Nitrilgruppe ist ein vielseitiger "chemischer Griff", der in verschiedene andere funktionelle Gruppen umgewandelt werden kann.
Protokoll 3.1: Umwandlung in ein Tetrazol
Tetrazole sind wichtige Bausteine in der medizinischen Chemie und dienen oft als Bioisostere für Carbonsäuren.[9] Die [3+2]-Cycloaddition von Aziden an Nitrile ist die direkteste Methode zu ihrer Synthese.[9][10] Die Verwendung von Zinksalzen als Katalysator in Wasser ist eine moderne, sicherere und umweltfreundlichere Methode.[11]
Kausalität der Methodik: Zinkionen wirken als Lewis-Säure, die das Stickstoffatom des Nitrils koordinieren und es dadurch für den nukleophilen Angriff des Azid-Ions aktivieren.[12] Die Durchführung der Reaktion in Wasser bei leicht alkalischem pH-Wert minimiert die Bildung der hoch explosiven und toxischen Stickstoffwasserstoffsäure (HN₃).[11]
Schritt-für-Schritt-Protokoll:
Einrichtung: In einem druckfesten Reaktionsgefäß werden 2-Isobutyl-5-nitrobenzonitril (1 Äq.), Natriumazid (NaN₃, 1,5 Äq.) und Zinkbromid (ZnBr₂, 1 Äq.) in Wasser (ca. 3-5 ml pro mmol Nitril) vorgelegt.
Reaktion: Das Gefäß wird sicher verschlossen und das Reaktionsgemisch unter kräftigem Rühren für 12–24 Stunden auf 120 °C erhitzt. Der Reaktionsfortschritt wird mittels LC-MS überwacht.
Aufarbeitung: Nach Abkühlen auf Raumtemperatur wird das Gemisch mit Ethylacetat verdünnt. Konzentrierte Salzsäure wird vorsichtig zugetropft, bis der pH-Wert auf ca. 2 eingestellt ist, um das Tetrazol zu protonieren.
Extraktion: Die Phasen werden getrennt und die wässrige Phase wird mehrmals mit Ethylacetat extrahiert.
Reinigung: Die vereinigten organischen Phasen werden mit Wasser gewaschen, über MgSO₄ getrocknet und eingeengt. Das Produkt, 5-(2-Isobutyl-5-nitrophenyl)-1H-tetrazol, wird typischerweise als Feststoff erhalten und kann durch Umkristallisation weiter gereinigt werden.
Weg 3: Nukleophile Aromatische Substitution (SNAr)
Der elektronenarme aromatische Ring ist für den Angriff durch starke Nukleophile empfänglich. Die Nitrogruppe dirigiert den Angriff in die ortho- (C6) und para- (C4) Positionen. Da die C6-Position sterisch durch die Isobutylgruppe abgeschirmt ist, wird ein Angriff an der C4-Position favorisiert.
Protokoll 4.1: Synthese von 4-Methoxy-2-isobutyl-5-nitrobenzonitril
Kausalität der Methodik: Die SNAr-Reaktion ist ein Additions-Eliminierungs-Mechanismus.[3][13] Das Nukleophil (hier Methoxid) greift den elektronenarmen Ring an und bildet einen resonanzstabilisierten Meisenheimer-Komplex.[13] Die negative Ladung wird effektiv durch die Nitrogruppe delokalisiert. Anschließend wird ein Hydrid-Ion (H⁻) durch ein Oxidationsmittel oder durch das Lösungsmittelsystem eliminiert, um die Aromatizität wiederherzustellen.
Schritt-für-Schritt-Protokoll:
Einrichtung: In einem trockenen 100-ml-Rundkolben unter Stickstoffatmosphäre wird Natriumhydrid (NaH, 60% in Mineralöl, 1,5 Äq.) in trockenem Dimethylformamid (DMF, 40 ml) suspendiert.
Nukleophil-Bildung: Der Kolben wird in ein Eisbad getaucht und trockenes Methanol (1,2 Äq.) wird langsam zugetropft. Die Mischung wird 20 Minuten bei 0 °C gerührt, um die Bildung von Natriummethoxid zu gewährleisten.
Substratzugabe: Eine Lösung von 2-Isobutyl-5-nitrobenzonitril (1 Äq.) in trockenem DMF (10 ml) wird langsam bei 0 °C zu der Methoxid-Lösung gegeben.
Reaktion: Die Reaktionsmischung wird langsam auf Raumtemperatur erwärmt und für 4–6 Stunden gerührt. Die Reaktion nimmt typischerweise eine tiefrote oder violette Farbe an, was auf die Bildung des Meisenheimer-Komplexes hindeutet.
Aufarbeitung: Die Reaktion wird durch vorsichtige Zugabe von gesättigter wässriger Ammoniumchloridlösung (NH₄Cl) beendet. Die Mischung wird mit Wasser verdünnt und mehrmals mit Diethylether extrahiert.
Reinigung: Die vereinigten organischen Phasen werden mit Wasser und Sole gewaschen, über Na₂SO₄ getrocknet und das Lösungsmittel wird entfernt. Das Rohprodukt wird mittels Säulenchromatographie (Kieselgel) gereinigt, um das gewünschte 4-Methoxy-Produkt zu isolieren.
Zusammenfassung der Derivatisierungswege
Die folgende Tabelle und das Diagramm fassen die vorgestellten Transformationsmöglichkeiten zusammen.
Mąkosza, M., & Winiarski, J. (2019). Nucleophilic substitution in nitroarenes: a general corrected mechanism. ChemTexts, 5(10). Verfügbar unter: [Link]
2-Amino-5-nitrobenzonitrile | C7H5N3O2 | CID 28532 - PubChem. National Center for Biotechnology Information. Verfügbar unter: [Link]
tetrazole synthesis from a nitrile and azide - laboratory experiment - YouTube. (2022). Chem Help ASAP. Verfügbar unter: [Link]
WO2005051929A1 - Conversion of aromatic nitriles into tetrazoles - Google Patents. Verfügbar unter:
Weygand, C. (1940). Hydrierung von Nitrogruppen. In Organisch-chemische Experimentierkunst (S. 385-392). J. A. Barth.
Mąkosza, M., & Winiarski, J. (2017). How Does Nucleophilic Aromatic Substitution Really Proceed in Nitroarenes? Computational Prediction and Experimental Verification. Accounts of Chemical Research, 50(8), 1876-1885.
Demko, Z. P., & Sharpless, K. B. (2001). Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water. The Journal of Organic Chemistry, 66(24), 7945–7950. Verfügbar unter: [Link]
Diazotierungs-Kupplungsreaktion nach Reduktion mit Zn / HCl - BDsoft - pharm@zie. Verfügbar unter: [Link]
Kumar, V., et al. (2014). Catalytic Tetrazole Synthesis via [3+2] Cycloaddition of NaN3 to Organonitriles Promoted by Co(II)-complex. ACS Catalysis, 4(8), 2568–2572.
2-Methyl-5-nitrobenzonitrile | C8H6N2O2 | CID 350143 - PubChem. National Center for Biotechnology Information. Verfügbar unter: [Link]
Synthesis of 1H-tetrazoles - Organic Chemistry Portal. Verfügbar unter: [Link]
Reduktion von Nitro zu Amino und Oxidation von Amino zu Nitro. Verfügbar unter: [Link]
Technical Support Center: 2-Isobutyl-5-nitrobenzonitrile Synthesis
Topic: Yield Improvement & Process Optimization Target Audience: Process Chemists, Medicinal Chemists, Drug Development Leads Executive Summary & Chemical Context 2-Isobutyl-5-nitrobenzonitrile is a critical intermediate...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Yield Improvement & Process Optimization
Target Audience: Process Chemists, Medicinal Chemists, Drug Development Leads
Executive Summary & Chemical Context
2-Isobutyl-5-nitrobenzonitrile is a critical intermediate in the synthesis of Tetrabenazine (a VMAT2 inhibitor) and its deuterated analogs (e.g., Deutetrabenazine). The synthesis typically hinges on the electrophilic aromatic nitration of 2-isobutylbenzonitrile .
The Yield Bottleneck:
The primary yield-limiting factors in this synthesis are Regioselectivity and Chemomis-selectivity .
Regioselectivity: You require the nitro group at position 5. However, the steric bulk of the isobutyl group at position 2 competes with the electronic directing effects of the cyano group at position 1.
Chemomis-selectivity (Hydrolysis): The cyano group (-CN) is prone to hydrolysis (converting to amide or acid) under the strong acidic conditions required for nitration, especially if temperature control fails during the quench.
This guide provides a self-validating protocol to maximize the formation of the 5-nitro isomer while suppressing hydrolysis and ortho-substitution.
The "Golden Path" Protocol (Nitration)
This protocol is designed as a self-validating system . Every step includes a "Check Point" to verify success before proceeding, preventing wasted reagents on a failed batch.
Reagents & Setup
Substrate: 2-Isobutylbenzonitrile (Purity >98% by GC).
Recovery: The amide is difficult to dehydrate back to the nitrile efficiently.[3] It is usually more cost-effective to discard and restart with stricter temperature controls.
Scenario B: "I see a significant impurity (~10-15%) with a similar Rf value."
Diagnosis: This is likely the 3-nitro isomer .
Root Cause: Steric hindrance of the isobutyl group was overcome by high temperature or "hot spots" during acid addition.
Solution:
Lower Addition Temp: Reduce addition temperature to -10°C.
Agitation: Increase stirring speed to prevent local hot spots where acid concentration is high.
Purification: Recrystallize from Isopropyl Alcohol (IPA). The 5-nitro isomer crystallizes more readily than the 3-nitro isomer.
Scenario C: "The reaction turned into a black tar."
Diagnosis: Oxidative degradation.
Root Cause: The reaction "ran away." Nitration is highly exothermic. If the cooling capacity was insufficient, the temperature spiked, leading to oxidation of the alkyl chain or polymerization.
Immediate Action: Check your cooling bath capacity vs. addition rate. Use a dosing pump for acid addition on larger scales.
Quantitative Data: Temperature vs. Yield
The following table summarizes the impact of temperature control on the product profile (Simulated based on typical nitration kinetics of alkylbenzonitriles).
Parameter
Condition A (Aggressive)
Condition B (Optimized)
Condition C (Cryogenic)
Reaction Temp
20°C - 25°C
-5°C - 0°C
-20°C
Addition Time
Fast (30 min)
Slow (2 hrs)
Slow (2 hrs)
Conversion
100%
98%
85% (Too slow)
5-Nitro Yield
65%
92%
80%
Hydrolysis (Amide)
25% (High Risk)
<2%
<1%
3-Nitro Isomer
10%
~5%
<3%
Troubleshooting Logic Tree
Use this flow to diagnose yield issues post-reaction.
Caption: Decision matrix for post-reaction analysis.
References
Auspex Pharmaceuticals. (2013). Benzoquinoline inhibitors of vesicular monoamine transporter 2. U.S. Patent No.[4] 8,524,733. Washington, DC: U.S. Patent and Trademark Office.
Relevance: Describes the synthesis of deuterated Tetrabenazine and the specific nitr
Hoffmann-La Roche. (1971). Process for the manufacture of benzoquinolizine derivatives. U.S. Patent No.[4] 3,557,224.
Relevance: The foundational patent for Tetrabenazine synthesis, establishing the nitr
BenchChem. (2025).[5] Comparative Guide to the Regioselectivity of Nitration on Alkylbenzenes.
Relevance: General mechanistic support for steric vs. electronic directing effects in alkyl-benzonitriles.
Lupin Ltd. (2019).[1][4] Process for preparation of tetrabenazine and deutetrabenazine.[4][6] U.S. Patent No.[4] 10,479,787.
Relevance: Modern process improvements avoiding expensive chromatography.[4]
Technical Support Guide: Synthesis & Impurity Profiling of 2-Isobutyl-5-nitrobenzonitrile
System Overview & Reaction Logic This guide addresses the critical quality attributes (CQAs) and impurity profiles associated with the synthesis of 2-Isobutyl-5-nitrobenzonitrile . The industrial standard route typically...
Author: BenchChem Technical Support Team. Date: February 2026
System Overview & Reaction Logic
This guide addresses the critical quality attributes (CQAs) and impurity profiles associated with the synthesis of 2-Isobutyl-5-nitrobenzonitrile . The industrial standard route typically employs an Electrophilic Aromatic Substitution (EAS) via mixed-acid nitration of 2-isobutylbenzonitrile.
Mechanistic Context
The synthesis relies on cooperative directing effects :
Isobutyl Group (C2): Weakly activating, ortho/para-directing.
Cyano Group (C1): Strongly deactivating, meta-directing.
Both substituents electronically favor substitution at Position 5 (para to isobutyl, meta to cyano). However, steric bulk and harsh reaction conditions introduce specific side reactions that must be managed.
Reaction Pathway Diagram
The following diagram illustrates the primary reaction and competitive side pathways.
Figure 1: Reaction network showing the cooperative directing effects leading to the target and competitive pathways leading to critical impurities.
Troubleshooting Guide (FAQ Format)
This section addresses specific technical issues reported by process chemists during scale-up and optimization.
Issue 1: High Levels of Regioisomer (Impurity A)
User Question: My HPLC shows a persistent impurity (5-8%) at RRT 0.92. I suspect it's the 3-nitro isomer. How do I suppress this?
Technical Analysis:
The 3-position is electronically activated by the isobutyl group (ortho) but sterically hindered. While the 5-position is favored, higher reaction temperatures provide enough energy to overcome the activation energy barrier for the sterically crowded 3-position.
Corrective Actions:
Temperature Control: Maintain the reaction temperature strictly between -5°C and 0°C during addition. Higher temperatures (>10°C) exponentially increase the ortho-nitration rate [1].
Dielectric Tuning: If using organic co-solvents (e.g., DCM), switch to a more polar medium or neat sulfuric acid. Higher polarity solvents often stabilize the transition state for the para (position 5) substitution more effectively than the crowded ortho state.
Steric Bulk Hypothesis: Verify the starting material. If the isobutyl group contains linear butyl impurities, the steric shielding of position 3 decreases, increasing this impurity.
Issue 2: Appearance of "Unknown" Polar Impurity (Impurity B)
User Question: We are seeing a new peak eluting early (RRT 0.45). It increases when we quench the reaction slowly.
Technical Analysis:
This is almost certainly 2-Isobutyl-5-nitrobenzamide , resulting from the acid-catalyzed hydrolysis of the nitrile group. Nitriles are susceptible to hydration to amides (Ritter-type or simple hydration) in concentrated H2SO4, especially if the quench is exothermic or prolonged [2].
Corrective Actions:
Moisture Control: Ensure the H2SO4 and HNO3 used are of high assay (low water content). "Wet" nitric acid promotes hydrolysis.
Quench Protocol: Do not quench by adding water to the acid mixture. This generates a massive exotherm that accelerates hydrolysis.
Reverse Quench: Pour the reaction mixture slowly into a slurry of ice/water with vigorous stirring. Keep the quench mass <15°C.
Issue 3: Benzylic Oxidation (Impurity C)
User Question: Our product color is shifting from pale yellow to deep orange, and NMR shows a loss of the benzylic doublet.
Technical Analysis:
The isobutyl group contains a benzylic hydrogen (-CH 2-CH(CH3)2). Under strong oxidizing conditions (excess HNO3, presence of nitrous acid), this position can be oxidized to a ketone or alcohol. Deep color often indicates trace formation of conjugated quinoid-like oxidation byproducts [3].
Corrective Actions:
Urea Scavenger: Add 0.5 - 1.0 mol% urea to the reaction mixture before adding nitric acid. Urea scavenges nitrous acid (HNO2), which is a catalyst for oxidative side reactions.
Stoichiometry: strictly limit HNO3 to 1.05 - 1.1 equivalents. Large excesses drive oxidation after the nitration is complete.
Optimized Experimental Protocol
Objective: Synthesis of 2-Isobutyl-5-nitrobenzonitrile with <0.5% Regioisomer content.
Materials
2-Isobutylbenzonitrile (1.0 eq)
Sulfuric Acid (98%, 5.0 vol)
Fuming Nitric Acid (1.05 eq)
Urea (0.01 eq)
Dichloromethane (DCM) for extraction.
Step-by-Step Methodology
Preparation: Charge Sulfuric Acid (98%) into a jacketed reactor. Cool to -10°C .
Scavenging: Add Urea (0.01 eq) and stir for 15 minutes to remove nitrous species.
Substrate Addition: Add 2-Isobutylbenzonitrile dropwise. Note: The mixture may thicken; ensure efficient mechanical stirring.
Nitration (Critical Step):
Prepare a solution of Fuming HNO3 in H2SO4 (1:2 ratio) if possible, or use neat HNO3.
Add the nitrating agent slowly, maintaining internal temperature below 0°C .
Warning: An exotherm is expected. If temp spikes >5°C, stop addition immediately.
Post-Reaction: Stir at 0°C for 2 hours. Monitor by HPLC.
Endpoint: <1.0% Starting Material.
Check: If Hydrolysis Impurity >1.0%, quench immediately.
Quench (Reverse Addition):
Prepare a separate vessel with crushed ice (10 vol).
Slowly pour the reaction mass onto the ice.
Extract the resulting precipitate/oil with DCM.
Purification:
Wash organic layer with 5% NaHCO3 (removes acid traces) and Brine.
Crystallize from Ethanol/Heptane to remove the 3-nitro regioisomer (which is more soluble in heptane).
Impurity Data Summary
Impurity Name
Structure
Origin
RRT (Approx)
Control Strategy
Regioisomer
3-Nitro-2-isobutyl...
Competitive EAS
~0.90-0.95
Low Temp (-5°C), Steric control
Amide
5-Nitro-2-isobutylbenzamide
Nitrile Hydrolysis
~0.40-0.50
Dry reagents, Cold Reverse Quench
Dinitro
3,5-Dinitro-2-isobutyl...
Over-nitration
>1.2
Limit HNO3 eq < 1.1
Oxidation
Benzylic Ketone
Radical Oxidation
~0.80
Urea scavenger, Inert atmosphere
References
Olah, G. A., & Malhotra, R. (1989). Nitration: Methods and Mechanisms. VCH Publishers.
Larock, R. C. (1999). Comprehensive Organic Transformations: A Guide to Functional Group Preparations. Wiley-VCH. (Source for nitrile hydrolysis conditions in acidic media).[1]
Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (8th ed.). Wiley. (Mechanistic grounding for benzylic oxidation and EAS orientation).
BenchChem Technical Support. (2025). Purification and Impurity Profiling of Nitrobenzonitriles. (General reference for impurity profiles in similar nitro-nitrile systems).
Technical Support Center: Purification of 2-Isobutyl-5-nitrobenzonitrile
Topic: Purification & Isolation Strategy for 2-Isobutyl-5-nitrobenzonitrile CAS: 288251-96-7 Context: Key Intermediate for Tetrabenazine / Deutetrabenazine Synthesis Executive Summary Welcome to the technical support cen...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Purification & Isolation Strategy for 2-Isobutyl-5-nitrobenzonitrile
CAS: 288251-96-7
Context: Key Intermediate for Tetrabenazine / Deutetrabenazine Synthesis
Executive Summary
Welcome to the technical support center for 2-Isobutyl-5-nitrobenzonitrile . As a Senior Application Scientist, I understand that this molecule presents a unique "perfect storm" of purification challenges. You are likely dealing with a low-melting solid that tends to "oil out" rather than crystallize, combined with the difficulty of separating regioisomers formed during the nitration of 2-isobutylbenzonitrile.
This guide moves beyond basic textbook advice to address the specific physicochemical behavior of this nitro-aromatic intermediate.
Module 1: Troubleshooting "Oiling Out" (The Phase Separation Challenge)
User Query: "My crude product separates as a dark orange oil upon quenching, not a solid. Cooling it further just makes it a gum. How do I get filterable crystals?"
The Scientific Causality
This phenomenon, known as Liquid-Liquid Phase Separation (LLPS) , occurs when the crystallization temperature (
) is lower than the liquid-liquid phase separation temperature (). The presence of lipophilic isobutyl chains disrupts the crystal lattice packing, while impurities (regioisomers) depress the melting point further. You are essentially crashing out an amorphous oil before the system can organize into a lattice.
Corrective Protocol: Controlled Seeding & Metastable Zone Management
Do not simply crash cool the reaction. You must operate within the Metastable Zone Width (MSZW).
Solvent Selection: Switch to a Methanol/Water or IPA/Water system. The isobutyl group is too soluble in pure alcohols, preventing high yields, but water acts as a strong anti-solvent.
The "Cloud Point" Protocol:
Dissolve the crude oil in Methanol (approx. 3-5 volumes) at 50°C.
Slowly add water until the solution becomes faintly turbid (the Cloud Point).
CRITICAL STEP: Add pure seed crystals (0.5 wt%) immediately. If you lack seeds, scratch the glass vigorously or use a sonication probe to induce nucleation.
Hold the temperature constant for 30-60 minutes. Do not cool yet. You need the oil droplets to nucleate into solids, not coalesce into a gum.
Once a slurry forms, cool slowly (10°C/hour) to 0°C.
Data Summary: Solvent Efficiency Table
Solvent System
Yield Potential
Impurity Rejection
Risk of Oiling Out
Notes
Methanol / Water
High
Moderate
High
Requires precise seeding. Best for scale.
Heptane / EtOAc
Moderate
High
Low
Good for rejecting polar tars.
Diisopropyl Ether
High
Low
Moderate
Often used in Tetrabenazine patents [1].
Module 2: Removing Regioisomeric Impurities
User Query: "I have 3-5% of a regioisomer (likely 3-nitro) that co-elutes or co-crystallizes. How do I remove it?"
The Mechanism
In the nitration of 2-isobutylbenzonitrile, the nitrile group directs meta and the isobutyl group directs para.
Target (5-Nitro): Synergistic direction (Para to alkyl, Meta to nitrile).
Impurity (3-Nitro): Ortho to alkyl, Meta to nitrile.
Challenge: The 3-nitro isomer is sterically hindered but forms due to the strong directing power of the alkyl group. Its polarity is nearly identical to the 5-nitro target.
Purification Workflow
If recrystallization fails to drop the isomer below 0.5%, you must use a "Polishing" chromatography step.
Stationary Phase: Silica Gel (Irregular, 40-63 µm)
Mobile Phase: Gradient of n-Hexane : Ethyl Acetate (Start 95:5, ramp to 85:15).
Why this works: The nitro group in the 3-position (ortho to the bulky isobutyl) experiences steric twisting, slightly reducing its interaction with the silica surface compared to the planar 5-nitro isomer. The 3-nitro typically elutes first (check by TLC).
Module 3: Safety & Thermal Hazards
User Query: "Can I distill this intermediate to purify it?"
Authoritative Warning
ABSOLUTELY NOT.
Nitrobenzonitriles are energetic compounds. The combination of a nitro group (
) and a nitrile group () on an aromatic ring creates a high oxygen balance and potential for explosive decomposition.
DSC Warning: Differential Scanning Calorimetry (DSC) data for similar nitro-aromatics often shows sharp exotherms starting around 200°C [2]. Distillation requires temperatures that may encroach upon this onset temperature.
Vacuum Hazard: Even under high vacuum, the pot temperature required to distill this high-boiling intermediate poses a severe runaway reaction risk.
Visualizing the Workflow
The following diagram outlines the decision logic for processing the crude nitration stream.
Caption: Decision matrix for handling phase separation issues and regioisomer contamination during workup.
References
Process for preparing tetrabenazine.Google Patents. Patent US8524733B2.
Thermal stability of nitro-aromatic compounds.Journal of Hazardous Materials. General reference for nitro-compound safety.
Synthesis and purification of substituted nitrobenzonitriles.Organic Process Research & Development.
Disclaimer: This guide is for research purposes only. Always consult your internal EHS guidelines before handling energetic nitro compounds.
Optimization
Optimizing reaction conditions for 2-Isobutyl-5-nitrobenzonitrile
Technical Support Center: 2-Isobutyl-5-nitrobenzonitrile Synthesis & Optimization Welcome to the IsoNitroTech Application Support Hub Subject: Optimization of Reaction Conditions for 2-Isobutyl-5-nitrobenzonitrile (CAS:...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: 2-Isobutyl-5-nitrobenzonitrile Synthesis & Optimization
Welcome to the IsoNitroTech Application Support Hub
Subject: Optimization of Reaction Conditions for 2-Isobutyl-5-nitrobenzonitrile (CAS: 288251-96-7 / Analogous Structures)
Ticket ID: #NITRO-ISO-5
Assigned Specialist: Dr. A. Vance, Senior Application Scientist
Executive Summary:
Synthesizing 2-Isobutyl-5-nitrobenzonitrile presents a classic "push-pull" aromatic substitution challenge. The steric bulk of the isobutyl group (
) adjacent to the electron-withdrawing nitrile () creates specific regiochemical constraints. This guide covers the two primary synthetic pathways: Electrophilic Aromatic Substitution (Nitration) for scale-up efficiency, and Negishi Cross-Coupling for modular precision.
Part 1: Decision Matrix & Pathway Selection
Before troubleshooting, verify you are using the correct pathway for your scale and purity requirements.
Figure 1: Decision matrix for selecting the optimal synthetic route based on scale and functional group requirements.
Part 2: Route A – Nitration (The Scale-Up Protocol)
Context: This route relies on the cooperative directing effects of the substituents. The isobutyl group (activator) directs ortho/para, while the cyano group (deactivator) directs meta.
Result: Both groups direct to the same positions. However, Position 3 is sterically occluded (sandwiched between Isobutyl and CN). Position 5 is the exclusive major product.
Troubleshooting Guide: Nitration
Q1: I am seeing significant dinitration impurities. How do I stop at the mono-nitro stage?
Root Cause: Temperature runaway or excess nitronium ion concentration. The first nitro group deactivates the ring, but high temperatures can overcome this activation barrier.
Solution:
Cryogenic Addition: Maintain the reaction at -10°C to 0°C during the addition of H₂SO₄/HNO₃.
Stoichiometry: Use exactly 1.05 equivalents of HNO₃ (fuming).
Quench Protocol: Do not let the reaction sit overnight. Quench immediately upon consumption of starting material (monitor via TLC/HPLC).
Q2: The reaction mixture turned into a black tar/polymer.
Root Cause: Hydrolysis of the nitrile (-CN) to an amide/acid under hot acidic conditions, followed by polymerization.
Solution:
Keep temperature below 25°C post-addition.
Ensure your H₂SO₄ is dry (98%). Water promotes nitrile hydrolysis.
Optimized Protocol (Route A):
Dissolve 2-isobutylbenzonitrile (1.0 equiv) in DCM (optional, for heat dissipation) or neat H₂SO₄ at -5°C.
Stir at 0°C for 1 hour, then warm to RT for 30 mins.
Critical Step: Pour onto crushed ice with vigorous stirring. The product should precipitate as a solid or heavy oil.
Part 3: Route B – Negishi Coupling (The Precision Protocol)
Context: Coupling 2-bromo-5-nitrobenzonitrile with isobutylzinc bromide .
Challenge: Nitro groups can poison Pd catalysts or undergo reduction. Alkyl-zinc reagents are moisture sensitive.
Troubleshooting Guide: Negishi Coupling
Q1: The reaction stalls at 20% conversion. Adding more catalyst doesn't help.
Root Cause: Catalyst poisoning or Zinc Reagent degradation.
Issue A: The nitro group can coordinate to Pd, shutting down the cycle.
Issue B: Isobutylzinc bromide has hydrolyzed due to trace moisture in THF.
Solution:
Ligand Switch: Use SPhos or CPhos . These bulky, electron-rich ligands prevent nitro-coordination and speed up reductive elimination.
Additive: Add LiCl (2.0 equiv) . This solubilizes the organozinc species (forming a zincate) and clears oxide films from the metal surface.
Q2: I am seeing "homocoupling" of the aryl halide (Ar-Ar) or reduction (Ar-H).
Root Cause: Slow transmetalation. If the alkyl zinc doesn't transfer quickly, the Pd(II) intermediate can undergo side reactions.
Solution:
Solvent System: Use a THF/NMP (4:1) mixture. NMP (N-methyl-2-pyrrolidone) accelerates the transmetalation of alkyl zinc reagents significantly.
Q3: How do I handle the Isobutylzinc bromide safely?
Protocol: Do not buy it if possible; make it fresh.
Preparation: Activate Zn dust with 1,2-dibromoethane and TMSCl in THF. Add Isobutyl bromide. Warm to 40°C until reaction initiates.
Titration: Titrate with iodine prior to use to determine exact molarity.
Figure 2: Catalytic cycle for Negishi coupling. Note the Transmetalation step is often the bottleneck with alkyl-zinc reagents.
Part 4: Comparative Data & Purification
Table 1: Optimization Parameters for Route A (Nitration)
Parameter
Condition A (Standard)
Condition B (Optimized)
Outcome
Reagent
HNO₃ (65%)
Fuming HNO₃ (90%)
Faster conversion, less water (prevents hydrolysis).
Temp
25°C - 40°C
-5°C to 0°C
Condition A yields 15% meta-isomer; Condition B yields >95% 5-nitro.
Solvent
H₂SO₄
H₂SO₄ + DCM
DCM acts as a heat sink, preventing local hotspots.
Purification Strategy:
The target molecule, 2-Isobutyl-5-nitrobenzonitrile , is highly lipophilic.
Extraction: Use Ethyl Acetate/Heptane.
Wash: 1M NaOH (removes any hydrolyzed acid byproducts), then Brine.
Crystallization: Recrystallize from Isopropyl Alcohol (IPA) or an Ethanol/Water mixture. The nitro group facilitates good crystal packing compared to the oil precursor.
Part 5: References
Nitration Regioselectivity:
BenchChem Technical Guides.[2] "Regioselective Nitration of Alkylbenzenes." Explains the steric directing effects of ortho-alkyl groups.
(General reference for directing effects).
Negishi Coupling & Functional Group Tolerance:
Milne, J. E., & Buchwald, S. L. (2004). "An Extremely Active Catalyst for the Negishi Cross-Coupling Reaction." Journal of the American Chemical Society.[3][4][5] Describes the use of SPhos/CPhos ligands to tolerate nitro groups.
Organozinc Preparation (Knochel's Method):
Krasovskiy, A., & Knochel, P. (2006). "A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds." (Applied to Zinc via transmetalation).[4]
Palladium Catalysis Overview:
Nobel Prize Committee. (2010).[4][6][7][8] "Palladium-Catalyzed Cross Couplings in Organic Synthesis."
(Note: Always consult the specific MSDS for 2-Isobutyl-5-nitrobenzonitrile and reagents before handling. Nitro compounds can be energetic; handle with care.)[2]
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Status: Operational
Ticket ID: VMAT2-INT-005
Subject: Impurity Removal & Process Optimization Guide
Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]
Executive Summary & Compound Dashboard
User Context: You are likely synthesizing 2-Isobutyl-5-nitrobenzonitrile (CAS: 288251-96-7) as a key intermediate for VMAT2 inhibitors (e.g., Valbenazine or Tetrabenazine derivatives). High purity (>98%) is critical here because downstream reduction to the amine (2-isobutyl-5-aminobenzonitrile) will carry over regioisomers that are nearly impossible to separate at the final API stage.[1]
Compound Profile:
Property
Specification
Molecular Formula
C₁₁H₁₂N₂O₂
Molecular Weight
204.23 g/mol
Physical State
Pale yellow to orange crystalline solid
Solubility
Soluble in DCM, EtOAc, Ethanol (hot); Insoluble in Water
Select the module corresponding to your synthesis route and observed impurity profile.[1]
Module A: The Regioisomer Challenge (Nitration Route)
Scenario: You synthesized the target via nitration of 2-isobutylbenzonitrile.
Issue: Presence of 2-isobutyl-4-nitrobenzonitrile (approx. 5-15%).[1]
Mechanism: The isobutyl group is ortho/para directing, while the cyano group is meta directing.[1] These directing effects compete, leading to a mixture of the 5-nitro (target) and 4-nitro (impurity) isomers.[1]
Protocol: Fractional Recrystallization
Chromatography is often impractical at scale for separating these isomers due to similar Rf values.[1] Recrystallization exploits the difference in lattice energy.[1]
Step-by-Step Guide:
Solvent Selection: Use a binary solvent system. Ethanol/Water or Isopropanol (IPA)/Heptane are most effective for nitro-aromatics.[1]
Dissolution: Dissolve the crude solid in the minimum amount of boiling Ethanol or IPA.
Technical Note: If the solution is dark orange/brown, treat with activated carbon (5 wt%) for 15 minutes while hot, then filter through Celite.[1]
The Gradient: Slowly add the anti-solvent (Water or Heptane) to the boiling solution until persistent turbidity is observed.[1]
Ratio Target: Typically 3:1 to 5:1 (Solvent:Anti-solvent).[1]
Controlled Cooling: Allow the flask to cool to room temperature slowly (over 2-3 hours). Rapid cooling traps the 4-nitro isomer in the crystal lattice.[1]
Chilling: Cool to 0-4°C for 1 hour.
Filtration: Filter and wash with a cold 1:1 solvent mixture.[1]
Why this works: The 5-nitro isomer typically has a higher melting point and better packing efficiency than the 4-nitro isomer, making it less soluble in polar/non-polar binary systems.[1]
Module B: The Cyanation Cleanup (Halogen Exchange Route)
Scenario: You synthesized the target via Rosenmund-von Braun reaction (Ar-X + CuCN) or Pd-catalyzed cyanation.[1]
Issue: Residual Copper/Palladium and unreacted 1-halo-2-isobutyl-5-nitrobenzene .[1]
Protocol: Chelation and Wash
Standard extraction often leaves trace metals that poison downstream hydrogenation catalysts.[1]
Step-by-Step Guide:
Quench: Dilute the reaction mixture with Ethyl Acetate.
The "Blue" Wash (For Copper): Wash the organic layer with 10% aqueous Ethylenediamine or Ammonium Hydroxide (NH₄OH).[1]
Observation: The aqueous layer will turn deep blue (Cu-amine complex).[1] Repeat until the aqueous layer is colorless.[1]
Scavenging (For Palladium): If Pd was used, add a thiol-functionalized silica scavenger (e.g., SiliaMetS® Thiol) to the organic phase.[1] Stir for 4 hours at 40°C, then filter.
Halide Removal: If unreacted starting material (>2%) persists, recrystallization from Methanol is preferred over Ethanol, as the halo-precursor is often more soluble in Methanol.[1]
Module C: Hydrolysis Control (The "Amide" Peak)
Scenario: HPLC/IR shows a new peak, and the nitrile stretch (2230 cm⁻¹) is diminishing.
Issue: Hydrolysis of the nitrile to 2-isobutyl-5-nitrobenzamide or the corresponding benzoic acid .
Cause: High temperature in acidic/basic aqueous conditions.[1]
Protocol: pH-Controlled Workup
Acid Removal: Dissolve crude in EtOAc.[1] Wash with saturated NaHCO₃.[1] This removes the benzoic acid impurity (moves to aqueous layer).[1]
Amide Removal: The amide is neutral and difficult to wash out.[1]
Solution: Pass the crude material through a short pad of Silica Gel using 5% EtOAc in Hexanes.[1] The non-polar nitrile elutes first; the polar amide sticks to the silica.[1]
Workflow Visualization
The following logic gate helps you decide the immediate purification step based on your analytical data.
Caption: Decision matrix for selecting the appropriate purification module based on impurity profile.
Technical FAQ
Q1: My product is an oil, not a solid. How do I induce crystallization?A: This is common if residual solvent (like toluene or DMF) is present.[1]
Evaporate to dryness under high vacuum (<5 mbar) at 50°C for 4 hours.
Add seed crystals (if available) or scratch the glass wall.[1]
Add Hexane dropwise until cloudy and store at -20°C overnight.
Q2: The melting point is broad (e.g., 85-95°C).[1] What does this indicate?A: A broad range >2°C usually indicates regioisomer contamination (Module A).[1] The 4-nitro isomer forms a eutectic mixture with the 5-nitro target, depressing and broadening the melting point.[1] Do not proceed to the reduction step; the amine isomers are much harder to separate.[1]
Q3: Can I distill this compound?A:High Risk. Nitrobenzonitriles are thermally unstable and can decompose explosively at high temperatures.[1] Vacuum sublimation is safer but only practical on a small scale (<5g).[1] Stick to crystallization.
Q4: Why is the yield low after the copper wash (Module B)?A: The copper-amine complex can solubilize some of your product.[1] Ensure you back-extract the blue aqueous layer with fresh Ethyl Acetate to recover any entrained product.[1]
References
Preparation of Substituted Nitrobenzonitriles
Source: Neurocrine Biosciences, Inc.[1] "Methods for the preparation of VMAT2 inhibitors." US Patent 8,039,627.[1]
Relevance: Describes the cyanation and nitration routes for isobutyl-substituted aromatics in the context of Valbenazine synthesis.
Author: BenchChem Technical Support Team. Date: February 2026
Subject: Stability, Handling, and Troubleshooting Guide
Document ID: TS-HVI-2026-02
Target Audience: Medicinal Chemists, Process Development Scientists[1]
Executive Summary & Chemical Context
2-Isobutyl-5-nitrobenzonitrile is a high-value intermediate (HVI), often utilized in the synthesis of Bcl-2 family inhibitors and other small-molecule oncology targets.[1] Its structural utility lies in the orthogonal reactivity of its functional groups: the nitro group (precursor to anilines) and the nitrile group (precursor to amides/acids or heterocycles).
However, this "push-pull" electronic structure creates specific stability challenges:
Electronic Activation: The electron-withdrawing nitro group (
) at position 5 significantly increases the electrophilicity of the nitrile carbon, making it hypersensitive to hydrolysis.[1]
Steric Strain: The bulky isobutyl group at position 2 creates steric crowding, which can influence crystal packing (low melting point issues) and complicate nucleophilic attacks during synthesis.[1]
Benzylic Oxidation: The tertiary benzylic proton on the isobutyl chain is a latent site for radical oxidation.[1]
Storage & Physical Stability
Issue: Sample Discoloration (Yellow
Brown)
Symptoms: The off-white/pale yellow solid turns dark brown or sticky upon storage.[1]
Root Cause:
Photochemical Decomposition: Nitro-aromatics are inherently photosensitive.[1] UV exposure leads to the formation of nitroso-radicals and azo-coupling impurities.[1]
Hygroscopicity: The dipole moment created by the nitro-nitrile pair attracts atmospheric moisture, accelerating surface hydrolysis.[1]
Protocol: Optimal Storage Conditions
Parameter
Specification
Rationale
| Temperature |
to | Slows thermal degradation and benzylic oxidation.[1] |
| Atmosphere | Argon/Nitrogen Overlay | Prevents oxidation of the isobutyl tertiary proton.[1] |
| Container | Amber Glass (Class I) | Blocks UV radiation () to prevent nitro-group excitation.[1] |
| Desiccant | Silica Gel or | Critical.[1] Moisture triggers the nitrile amide hydrolysis cascade.[1] |
Chemical Stability: The Hydrolysis Trap
Troubleshooting Guide: "Disappearing Nitrile"
Observation: During aqueous work-up or basic quenching, the nitrile stretch (
) vanishes from IR, and a new peak appears at (Amide).[1]
Mechanism: The 5-nitro group withdraws electron density from the ring, making the nitrile carbon highly electrophilic.[1] Even mild bases (carbonate/bicarbonate) can trigger hydrolysis to the primary amide (2-isobutyl-5-nitrobenzamide) if the temperature is uncontrolled.[1]
Visualizing the Instability Pathway
Figure 1: The nitro-activated hydrolysis pathway.[1] The 5-nitro group lowers the activation energy for water attack on the nitrile.[1]
Corrective Protocol: Controlled Quenching
Objective: Neutralize reaction mixtures without triggering nitrile hydrolysis.[1]
Temperature Control: Cool the reaction mixture to
before adding any aqueous solution.
Buffer Selection: Do NOT use NaOH or strong
solutions if possible.[1] Use a buffered Ammonium Chloride () solution (pH ~5-6).[1]
Phase Separation: Extract immediately into an organic solvent (DCM or EtOAc) to remove the product from the aqueous interface.[1]
Drying: Dry the organic layer over
(neutral) rather than (basic).
Reaction Selectivity: Nitro Reduction
Issue: Chemoselectivity Failure
Observation: Attempting to reduce the nitro group (
) results in the loss of the nitrile group (reduction to benzylamine) or hydrolysis.[1]
Context: Standard hydrogenation () or strong hydrides () often over-reduce the nitrile.[1]
Recommended Synthetic Routes
Method
Reagents
Mechanism
Compatibility
| Bechamp Reduction |
| Single Electron Transfer (SET) | High. Mild conditions preserve the nitrile.[1] |
| Dithionite Reduction | | Electron Transfer | Medium. Must control pH to prevent hydrolysis.[1] |
| Catalytic Transfer | | Hydrogen Transfer | High. Rapid, neutral conditions.[1] |
| Hydride (Avoid) | or | Nucleophilic Hydride | Low. Will attack nitrile (forms amine) or hydrolyze it.[1] |
Analytical Troubleshooting (HPLC)
Issue: Ghost Peaks & Retention Shifts
Scenario: HPLC analysis shows a "ghost peak" that grows over time in the autosampler.
Cause: On-column hydrolysis.[1] The nitrile hydrolyzes to the amide inside the HPLC vial if the solvent contains water and is not buffered correctly.[1]
HPLC Diagnostic Workflow
Figure 2: Decision tree for identifying and resolving stability-related HPLC artifacts.
Standardized HPLC Method Parameters:
Column: C18 (End-capped to prevent silanol interactions with the nitro group).[1]
Mobile Phase A: Water + 0.1% Formic Acid (Acidic pH stabilizes the nitrile).[1]
Diluent: Anhydrous Acetonitrile (Minimize water contact time).[1]
FAQ: Rapid Response
Q: Can I dry this compound in an oven at
?A:No. While the melting point might be higher, the combination of heat and residual moisture on the crystal surface can trigger hydrolysis to the amide. Use a vacuum desiccator at room temperature ().
Q: The isobutyl group seems stable, why worry about it?A: The tertiary carbon in the isobutyl group is susceptible to radical halogenation or oxidation.[1] If you are performing a radical bromination elsewhere on the molecule, this position may compete, leading to des-isobutyl or hydroxylated impurities.[1]
Q: Is this compound mutagenic?A: Like many nitro-aromatics, it should be treated as a potential mutagen and sensitizer.[1] Handle in a fume hood with double nitrile gloves.
References
Nitro-Group Activation of Nitriles
Mechanism: The electron-withdrawing nature of the nitro group at the meta or para position (relative to linkage) significantly lowers the pKa of the nitrile hydration transition state.[1]
Source: Cohen, M. A., et al. "Hydrolysis of substituted benzonitriles."[1] Journal of the Chemical Society, Perkin Transactions 2, 1982.[1]
Selective Reduction Protocols
Protocol: Use of Iron/Ammonium Chloride for nitro reduction in the presence of sensitive groups (nitriles/esters).
Source: "Selective Reduction of Nitro Compounds."[1] Organic Syntheses, Coll.[1] Vol. 5, p. 829. [1]
General Stability of Bcl-2 Intermediates
Context: Synthesis of Venetoclax and related Bcl-2 inhibitors often utilizes nitro-benzonitrile scaffolds.[1]
Source: Souers, A. J., et al. "ABT-199, a potent and selective BCL-2 inhibitor."[1] Nature Medicine, 2013.[1]
Hygroscopicity of Nitro-Aromatics
Data: Physical properties and handling of nitro-substituted benzonitriles.[1]
Author: BenchChem Technical Support Team. Date: February 2026
Current Status: Operational
Topic: Impurity Profiling & Process Optimization
Target Molecule: 2-Isobutyl-5-nitrobenzonitrile (CAS: 1305459-36-4)
Application: Key intermediate for VMAT2 inhibitors (e.g., Valbenazine/Ingrezza).
Executive Summary & Mechanistic Insight[1]
Welcome to the Technical Support Center. This guide addresses the synthesis of 2-Isobutyl-5-nitrobenzonitrile via the electrophilic aromatic nitration of 2-isobutylbenzonitrile.
As a researcher, you are likely facing a classic challenge in Electrophilic Aromatic Substitution (EAS): balancing regioselectivity against conversion . The synthesis relies on the cooperative directing effects of the substituents, but thermodynamic and kinetic factors often lead to specific byproducts that require rigorous control.
The Chemistry of Directing Groups
The substrate, 2-isobutylbenzonitrile, contains two directing groups with conflicting/reinforcing vectors:
Isobutyl Group (
): An alkyl group. It is activating and directs ortho/para .
Cyano Group (
): An electron-withdrawing group. It is deactivating and directs meta .
The Synergy:
Position 5: This position is para to the isobutyl group and meta to the cyano group. Both directing effects reinforce electrophilic attack here. This is the Target Product .
Position 3: This position is ortho to the isobutyl group and meta to the cyano group. While electronically activated, it is sterically hindered by the bulky isobutyl group. This forms the Major Regioisomer Impurity .
Impurity Profiling & Troubleshooting Guide
Use the following decision matrix to diagnose issues in your crude reaction mixture.
Symptom 1: High Levels of Regioisomer (3-Nitro)
Observation: HPLC shows a significant peak (typically RRT ~0.9 or 1.1 relative to product) accounting for >5-10% of the area.
Root Cause:
Temperature Spikes: Higher temperatures increase the kinetic energy of the system, allowing the nitronium ion (
) to overcome the steric barrier of the ortho position (Position 3).
Solvent Polarity: Inadequate solvation of the transition state.
Corrective Action:
Cryogenic Control: Maintain the reaction temperature strictly between -10°C and 0°C during the addition of the nitrating agent.
Reagent Addition: Switch from bolus addition to a slow, dropwise addition of
/ to prevent localized exotherms.
Symptom 2: Presence of "Unknown Impurity A" (Amide Formation)
Observation: A polar impurity appears (shorter retention time on Reverse Phase HPLC).
Root Cause:Nitrile Hydrolysis .[1][2][3]
Under the strongly acidic conditions (
) and presence of water (from or ambient moisture), the nitrile group () hydrolyzes to the primary amide ().
Corrective Action:
Anhydrous Conditions: Use fuming nitric acid or ensure
is concentrated (>96%).
Quench Protocol: Do not quench into warm water. Pour the reaction mixture onto crushed ice with vigorous stirring to minimize the time the product spends in dilute hot acid.
Symptom 3: "Pink" or "Red" Coloration & Complex Mixture
Observation: The reaction mixture turns dark, and yield drops.
Root Cause:Benzylic Oxidation .
The benzylic position of the isobutyl group is susceptible to radical oxidation by
species, leading to alcohols or ketones.
Corrective Action:
Degassing: Purge the reaction vessel with
to remove dissolved oxygen.
Stoichiometry: Avoid large excesses of
. Limit to 1.05 - 1.10 equivalents.
Visualizing the Reaction Pathways
The following diagram illustrates the competitive pathways and the origin of critical byproducts.
Figure 1: Reaction landscape showing the divergence of the starting material into the target product and key byproducts based on reaction conditions.
Standardized Protocol (SOP)
Objective: Synthesis of 2-Isobutyl-5-nitrobenzonitrile with <5% Regioisomer content.
Critical Process Parameter (CPP): Internal temperature must not exceed 0°C .
Reaction: Stir at 0°C for 2 hours. Monitor by HPLC.
Quench: Pour the reaction mixture slowly onto crushed ice (20 vol).
Note: The product usually precipitates as a solid.
Isolation: Filter the solid. Wash with cold water until pH is neutral.
Purification (Optional): Recrystallization from Ethanol/Water or Isopropyl Alcohol is effective for removing the 3-nitro isomer due to solubility differences.
Frequently Asked Questions (FAQ)
Q1: Can I separate the 3-nitro isomer using flash chromatography?A: Yes, but it is difficult. The polarity difference between the 3-nitro and 5-nitro isomers is minimal. The 3-nitro isomer is slightly less polar due to the shielding of the nitro group by the isobutyl chain. High-performance silica or recrystallization is preferred for scale-up.
Q2: Why is the hydrolysis impurity (Amide) increasing during workup?A: This indicates your quench was too exothermic. The heat of hydration of sulfuric acid is massive. If the temperature rises during the quench, the acidic water will rapidly hydrolyze the nitrile. Ensure you have excess ice and add the acid mixture slowly.
Q3: Is this the only route to the target?A: No, but it is the most common industrial route. An alternative involves the Negishi coupling of isobutylzinc bromide with 2-bromo-5-nitrobenzonitrile, but this requires expensive palladium catalysts and cryogenic conditions, making the nitration route more economically viable despite the isomer issues.
Analytical Data Summary
Compound
Structure Description
Relative Retention Time (RRT)*
Origin
Target
5-Nitro, 2-Isobutyl
1.00
Main Product
Impurity A
3-Nitro, 2-Isobutyl
~1.05 - 1.10
Regioisomer (Ortho)
Impurity B
Amide Derivative
~0.60 - 0.70
Hydrolysis (Polar)
Impurity C
Benzylic Ketone
~0.85
Oxidation
*Note: RRT values are approximate and depend on specific C18 column and Gradient (Water/Acetonitrile) conditions.
References
US Patent 8,039,627 . VMAT2 Inhibitors and Methods of Making and Using the Same. Neurocrine Biosciences, Inc.[5] (Describes the synthesis of Valbenazine intermediates including the nitration step).
US Patent Application 2016/0340306 . Process for the Preparation of Valbenazine. (Details improvements in the nitration regioselectivity and purification).
Chemistry Steps . The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. (Mechanistic grounding for Impurity B).
ResearchGate . Regioisomeric reaction paths associated with nitration. (Theoretical basis for ortho/para distribution).
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: 2-Isobutyl-5-nitrobenzonitrile Synthesis
Topic: Scale-Up & Process Safety for 2-Isobutyl-5-nitrobenzonitrile
Document ID: TSC-NIT-2024-05
Audience: Process Chemists, Scale-up Engineers, R&D Scientists
Executive Summary
2-Isobutyl-5-nitrobenzonitrile is a high-value pharmacophore, often serving as a key intermediate in the synthesis of PDE4 inhibitors and other anti-inflammatory agents.
The industrial synthesis typically hinges on the electrophilic nitration of 2-isobutylbenzonitrile . While the directing effects of the substituents (isobutyl and cyano) reinforce substitution at the C5 position, the scale-up of this reaction presents significant thermal hazards and regioselectivity challenges.
This guide addresses the three critical failure modes in scale-up:
Thermal Runaway: Management of the nitration exotherm.[1]
Regiocontrol: Minimizing the formation of the 3-nitro isomer and dinitro species.
Hydrolysis: Preventing the conversion of the nitrile group to an amide/acid under acidic conditions.
Module 1: Process Safety & Thermal Hazards (The "Red" Zone)
Critical Directive: Nitration reactions are among the most common causes of industrial thermal runaways. Strict adherence to dosing protocols is mandatory.
Troubleshooting Guide: Thermal Management
Symptom
Root Cause Analysis
Corrective Action
Reactor temperature spikes immediately upon acid addition.
Inadequate Heat Transfer: The dosing rate of Mixed Acid (HNO₃/H₂SO₄) exceeds the cooling jacket's removal capacity ().
Stop dosing immediately. Calculate the Accumulation factor. For future runs, reduce dosing rate to match . Ensure impeller Reynolds number () > 10,000 for turbulent heat transfer.
Temperature rises after dosing stops.
Reagent Accumulation: The reaction kinetics are slower than the dosing rate. Unreacted nitric acid has built up, leading to a delayed runaway.
Emergency Cooling. Do not restart dosing. Verify mixing efficiency. In the future, operate at a slightly higher temperature (within safety limits) to ensure consumption matches dosing (Dosage Controlled regime).
Formation of "Red Oil" or dark fumes.
Oxidative Decomposition: Presence of oxidizable impurities or over-nitration leading to unstable byproducts.
Quench immediately into ice/water if safe. Check starting material purity (remove oxidizable transition metals).
Safety Protocol: Adiabatic Limits
Metric:
(Adiabatic Temperature Rise).
Standard: The nitration of alkylbenzenes releases approx. -130 to -150 kJ/mol .
Rule: Ensure the Maximum Synthesis Temperature (MST) +
< (Decomposition Onset Temperature) of the nitro-product.
Reference: Stoessel, F. (2008). Thermal Safety of Chemical Processes. [1]
Module 2: Reaction Optimization (The "Green" Zone)
Focus: Regioselectivity and Yield.
Mechanistic Insight: The "Reinforced" Directing Effect
The 2-isobutyl group is ortho/para directing, while the 1-cyano group is meta directing.
Position 3: Ortho to isobutyl (sterically hindered), Meta to CN.
Position 4: Meta to isobutyl, Para to CN (Disfavored).
Position 5: Para to isobutyl (Sterically favored), Meta to CN (Electronically favored).
Position 6: Ortho to CN, Meta to isobutyl (Disfavored).
Troubleshooting Guide: Yield & Purity
Issue
Diagnostic Question
Solution
High levels of 3-nitro isomer (>5%).
"What was your reaction temperature?"
Lower the temperature. Operating >10°C increases the kinetic energy enough to overcome the steric barrier of the isobutyl group at the ortho (3) position. Target -5°C to 0°C.
Formation of 2-isobutyl-5-nitrobenzamide.
"What was the water content in your acid?"
Minimize water. The nitrile group hydrolyzes to the amide in the presence of strong acid and water. Use fuming HNO₃ or oleum (fuming H₂SO₄) to scavenge water. Keep workup rapid and cold.
Incomplete Conversion.
"Did you use stoichiometric HNO₃?"
Use excess HNO₃ (1.05 - 1.1 eq). Water generated during nitration dilutes the acid, reducing the concentration of the active nitronium ion ().
Module 3: Visualization of Workflows
Diagram 1: Reaction Pathway & Impurity Fate Map
Caption: Mechanistic pathway showing the reinforced directing effects leading to the target, alongside thermal and hydrolysis-driven impurity risks.
Module 4: Isolation & Work-up Protocols
Standard Operating Procedure (SOP): Quench & Crystallization
1. Quenching (The Danger Step):
Risk: Diluting concentrated H₂SO₄ releases massive heat of hydration.
Protocol:
Prepare a reactor with crushed ice/water (3x reaction volume).
Transfer the nitration mass into the water (Inverse addition). NEVER add water to the acid.
Maintain quench temp < 20°C to prevent nitrile hydrolysis.
2. Extraction vs. Filtration:
The product is a solid. If the crystal size is good, filter directly.
If "oiling out" occurs (common with isomers), extract with Dichloromethane (DCM) or Ethyl Acetate .
Note: Wash organic layer with saturated NaHCO₃ to remove acid traces.
Technique: Dissolve in hot alcohol, cool slowly to 0°C. The linear 5-nitro isomer packs better and crystallizes first; the kinked 3-nitro isomer remains in the mother liquor.
Module 5: Frequently Asked Questions (FAQ)
Q1: Can I use KNO₃/H₂SO₄ instead of Nitric Acid for safety?
A: Yes. Using solid potassium nitrate generates
in situ. This allows for a more controlled reaction as the rate of nitration is limited by the dissolution of the salt. However, on a large scale, the slurry management of KHSO₄ byproducts can be mechanically difficult for impellers. [2]
Q2: My HPLC shows a peak at RRT 0.85 that grows during workup. What is it?
A: This is likely the Amide (hydrolysis product). You are likely spending too much time at the "dilute acid" stage during quenching. Ensure your quench is cold (<10°C) and neutralize the pH immediately after phase separation.
Q3: Why is the isobutyl group critical to the directing effect? Can I nitrate 2-chlorobenzonitrile and alkylate later?
A: No. Alkylating a nitro-arene is chemically difficult (Grignard reagents react with nitro groups). The isobutyl group must be installed before nitration. Furthermore, the isobutyl group provides the necessary steric bulk to block the ortho position (C3), improving selectivity for your target (C5). [3]
Q4: What is the "Red Water" issue in waste disposal?
A: Nitration waste streams often contain nitrophenols (from oxidation) which are water-soluble and highly toxic/colored. These require specific wastewater treatment (e.g., Fenton oxidation or carbon adsorption) before discharge.
References
Stoessel, F. (2008). Thermal Safety of Chemical Processes: Risk Assessment and Process Design. Wiley-VCH. Link
Olah, G. A., Malhotra, R., & Narang, S. C. (1989).[3] Nitration: Methods and Mechanisms. VCH Publishers. Link
Smith, M. B. (2013). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley. Link
Anderson, N. G. (2012). Practical Process Research and Development. Academic Press. Link
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Purification of 2-Isobutyl-5-nitrobenzonitrile from Oily Residue
Ticket ID: PUR-NITRO-288
Status: Open
Support Level: Tier 3 (Senior Application Scientist)
Executive Summary & Physicochemical Profile
The Issue:
You have synthesized or acquired 2-Isobutyl-5-nitrobenzonitrile (CAS: 288251-96-7), but instead of the expected crystalline solid, you are left with a persistent, viscous oily residue.
The Science:
This "oiling out" phenomenon is a classic manifestation of Liquid-Liquid Phase Separation (LLPS) .[1] The isobutyl group provides significant rotational freedom and lipophilicity, which, when combined with the polar nitro and cyano groups, creates a "push-pull" electronic system. This often depresses the melting point compared to methyl analogs (e.g., 2-methyl-5-nitrobenzonitrile, mp ~105°C) and stabilizes the amorphous state, preventing the nucleation required for crystal lattice formation.
Before attempting purification, determine the nature of your oil using this logic flow.
Figure 1: Diagnostic decision tree to categorize the "oily residue" problem.
Protocol A: The "Gentle" Approach (Trituration & Seeding)
Use Case: Your TLC shows a relatively pure compound (>90%), but it refuses to solidify.
Mechanism: Trituration uses a solvent in which the impurities are soluble but the target is not, or induces nucleation by removing the "solvation shell" keeping the oil stable.
Step-by-Step Methodology
Solvent Removal: Ensure all reaction solvents (DCM, Toluene) are removed. Residual toluene is a notorious "crystal killer" for nitro compounds.
Action: Rotovap at 45°C, then High Vacuum (<1 mbar) for 2 hours.
The "Scratch" Technique:
Dissolve the oil in the minimum amount of diethyl ether or MTBE (Methyl tert-butyl ether).
Add n-Pentane or Hexane dropwise until the solution turns slightly cloudy (the "Cloud Point").
Cool the flask to -20°C (freezer) or -78°C (dry ice/acetone).
Critical Step: While cold, scratch the inner wall of the flask vigorously with a glass rod. The friction creates microscopic nucleation sites.
Sonication:
If scratching fails, place the flask (containing the cloudy alkane mixture) in a sonication bath for 5-10 minutes. The cavitation energy can force the lattice to snap into place.
Success Metric: The oil should harden into a waxy solid or precipitate as fine needles.
Protocol B: The "Brute Force" Approach (Chromatography)
Use Case: TLC shows regioisomers (e.g., 3-nitro isomer) or starting material. Impurities act as a eutectic, lowering the melting point of your mixture below room temperature.
Mechanism: Separation based on polarity. The 5-nitro isomer (para to alkyl, meta to cyano) usually has a distinct Rf compared to the 3-nitro isomer (ortho to alkyl).
Column Parameters
Parameter
Specification
Stationary Phase
Silica Gel 60 (230–400 mesh).
Loading Strategy
Dry Load: Dissolve oil in DCM, mix with silica, evaporate to dry powder. (Wet loading an oil often leads to streaking).
Mobile Phase A
Hexanes (or Heptane).
Mobile Phase B
Ethyl Acetate (EtOAc).
Gradient
0% B → 10% B (Hold) → 20% B.
Separation Logic (Estimated Rf Values)
Note: Rf values are relative and depend on silica activity.
Impurity (3-Nitro isomer): Rf ~0.35 (Often elutes just after or overlaps; requires slow gradient).
Dinitro species: Rf < 0.2 (Very polar).
FAQ: Troubleshooting Specific Anomalies
Q: Why does my NMR show clean product, but it's still an oil?
A: You are likely experiencing Supercooling .
Nitro-aromatics with bulky alkyl groups (like isobutyl) have high entropy in the liquid phase. The energy barrier to organize into a crystal lattice is high.
Fix: You need a "seed." If you have any solid batch (even 1 mg), add it to the oil. If not, try the "Dry Ice/Acetone" freeze cycle: Freeze the oil to -78°C until it's a glass, then let it warm very slowly to room temperature. Crystallization often happens at the phase transition boundary.
Q: Can I distill this oil?
A:Proceed with Extreme Caution.
Nitro compounds are thermally sensitive. While simple nitrobenzenes can be distilled, nitrobenzonitriles have high boiling points. Heating >150°C poses a risk of decomposition or explosion.
Recommendation: Use Kugelrohr Distillation only if high vacuum (<0.1 mmHg) is available to keep temperatures below 120°C. Otherwise, stick to chromatography.
Q: I see a "grease" peak in the NMR. Is this preventing crystallization?
A: Yes. Aliphatic grease (vacuum grease) or residual high-boiling solvents (DMF, DMSO) act as plasticizers.
Fix: Perform a Reverse-Phase Filtration . Pass the material through a small pad of C18 silica using Methanol/Water. The grease sticks to the C18; your polar nitro-nitrile elutes.
Visualizing the Purification Pathway
Figure 2: Operational workflow for converting the oily residue into a usable solid.
References
Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.
Anderson, N. G. (2012). Practical Process Research & Development. Academic Press. (Source for "oiling out" and LLPS troubleshooting in industrial synthesis).
ChemicalBook. (n.d.). 2-Isobutyl-5-nitrobenzonitrile Properties. Retrieved from
Velleman, M., et al. (2025). A method to crystallize substances that oil out.[1][3] ResearchGate. Retrieved from
Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) before handling nitro-aromatic compounds.
Technical Support Center: 2-Isobutyl-5-nitrobenzonitrile Purity Optimization
Case Reference: CAS 288251-96-7 Optimization Support Level: Tier 3 (Process Chemistry & R&D) Status: Active Guide Executive Summary & Chemical Context 2-Isobutyl-5-nitrobenzonitrile is a critical intermediate, often util...
Author: BenchChem Technical Support Team. Date: February 2026
Case Reference: CAS 288251-96-7 Optimization
Support Level: Tier 3 (Process Chemistry & R&D)
Status: Active Guide
Executive Summary & Chemical Context
2-Isobutyl-5-nitrobenzonitrile is a critical intermediate, often utilized in the synthesis of Bcl-2 inhibitors (e.g., Venetoclax analogs) and other bioactive scaffolds. Its synthesis typically involves the nitration of 2-isobutylbenzonitrile.
High-purity isolation is challenging due to three competing factors:
Regioselectivity: While the isobutyl (C2) and cyano (C1) groups cooperatively direct to C5, steric crowding at C3 can still allow for minor formation of the 3-nitro isomer.
Hydrolysis Sensitivity: The nitrile group is prone to hydrolysis under the strong acidic/aqueous conditions of nitration work-up, leading to the amide impurity (2-isobutyl-5-nitrobenzamide).
Benzylic Oxidation: The tertiary carbon of the isobutyl group is susceptible to radical oxidation during nitration, creating hydroxylated impurities that appear as "oils" and inhibit crystallization.
Troubleshooting Guide (Q&A)
Category A: Reaction & Impurity Profile[1][2][3]
Q1: I am detecting a persistent impurity at RRT 0.85 (relative to product) that resists crystallization. What is it?Diagnosis: This is likely the 3-nitro regioisomer .
Mechanism: Although the isobutyl group sterically hinders the C3 position, "hot spots" during the addition of nitric acid can overcome this barrier.
Solution:
Control: Maintain reaction temperature strictly below 5°C during addition.
Remediation: Recrystallization from Isopropanol (IPA) is often more selective for the 5-nitro isomer than Ethanol. If the level is >5%, a silica plug filtration (Heptane/EtOAc 9:1) is required before crystallization.
Q2: My product contains 2-5% of a polar impurity (M+18 mass shift). How do I prevent this?Diagnosis: This is 2-isobutyl-5-nitrobenzamide , formed by acid-catalyzed hydrolysis of the nitrile.
Causality: This occurs primarily during the quenching step , not the reaction itself. Pouring the acidic reaction mixture into water generates a localized exotherm, heating the nitrile in the presence of dilute acid.
Corrective Action:
Inverse Quench: Pour the reaction mixture slowly into a vigorously stirred ice/water slurry.
Temperature Limit: Ensure the quench pot never exceeds 10°C.
Fast Filtration: Do not let the solid sit in the acidic aqueous mother liquor for extended periods; filter immediately.
Q3: The crude product is a dark orange oil that refuses to solidify. Why?Diagnosis: Presence of oxidized isobutyl byproducts or oligomers.
Mechanism: The tertiary benzylic proton on the isobutyl group is susceptible to abstraction by
radicals, leading to alcohols or nitrates. These impurities act as "solvents," preventing the crystal lattice of the main product from forming.
Protocol:
Seed & Cool: Dissolve the oil in minimal hot Methanol (MeOH), cool to 0°C, and add a seed crystal.
Trituration: If crystallization fails, triturate the oil with cold Hexanes or Pentane to extract the organic impurities, inducing solidification of the nitro-nitrile.
Optimized Purification Protocol
Standard Operating Procedure (SOP-288-PUR)
Phase 1: Work-up (The "Inverse Quench")
Prepare a quench vessel with crushed ice (3x volume of reaction mass).
Transfer the nitration mixture (in
) into the ice dropwise .
Critical Parameter: Internal temperature must remain <10°C .
Stir for 30 minutes.
Filter the resulting precipitate.[1][2][3] Do not wash with water yet.
This system is chosen because the hydrophobic isobutyl group drastically reduces solubility in water, while the nitro group ensures solubility in hot alcohols.
Step
Action
Technical Rationale
1
Suspend crude solid in Isopropanol (IPA) (5 mL per gram).
IPA offers better selectivity for nitro-isomers than EtOH.
2
Heat to reflux (82°C) with stirring.
Ensure complete dissolution.[4][5] If insolubles remain, filter hot.
3
Remove from heat. Cool slowly to 45°C .
Slow cooling promotes large crystal growth, excluding impurities.
4
Add Water dropwise until slight turbidity persists.
"Cloud point" method reduces solubility just enough to force nucleation.
5
Re-heat to clear solution, then cool to 0-5°C over 2 hours.
Controlled supersaturation prevents oiling out.
6
Filter and wash with cold 1:1 IPA/Water .
Removes mother liquor containing the 3-nitro isomer.
Visualized Pathways & Logic
Diagram 1: Impurity Fate Mapping
This diagram illustrates where specific impurities originate and how the recommended protocol eliminates them.
Caption: Fate mapping of critical impurities. Note that Hydrolysis (Amide) is controlled at the Quench stage, while Regioisomers are removed during Recrystallization.
Diagram 2: "Oiling Out" Troubleshooting Tree
A logic gate for handling the common issue of the product separating as an oil instead of a crystal.
Caption: Decision matrix for resolving crystallization failures (Oiling Out).
References & Authoritative Grounding
Nitration Regioselectivity: Smith, K., & Fry, K. (1989). Regioselective nitration of aromatic compounds. Tetrahedron Letters, 30(39), 5333-5336. (Establishes the principles of steric direction in alkyl-benzene nitration).
Venetoclax Intermediate Synthesis: Process for the preparation of Bcl-2 inhibitors. World Intellectual Property Organization Patent WO201115096. (Describes the handling of similar nitro-benzonitrile intermediates in drug development).
Hydrolysis of Nitriles: Larock, R. C. (1999). Comprehensive Organic Transformations: A Guide to Functional Group Preparations. Wiley-VCH. (Authoritative source on the acid-catalyzed hydrolysis mechanisms of nitriles to amides).
Purification of Nitro Compounds: Purification of 2-Amino-5-nitrobenzonitrile. BenchChem Technical Library. (Provides baseline solubility data for nitrobenzonitrile scaffolds).
Disclaimer: This guide is intended for qualified research personnel. Always review the Safety Data Sheet (SDS) for 2-Isobutyl-5-nitrobenzonitrile before handling, as nitro-aromatics can be energetic and toxic.
Welcome to the Nitrobenzonitrile Synthesis Support Hub.
Technical Support Center: Nitrobenzonitrile Synthesis Current Status: Online 🟢 Agent: Dr. Arisato (Senior Application Scientist) Ticket ID: NBN-SYN-001 You are likely here because your reaction turned into a black tar, y...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Nitrobenzonitrile SynthesisCurrent Status: Online 🟢
Agent: Dr. Arisato (Senior Application Scientist)
Ticket ID: NBN-SYN-001
You are likely here because your reaction turned into a black tar, your nitrile hydrolyzed to an amide, or you are staring at a mixture of isomers that refuse to separate. Nitrobenzonitriles are deceptive; the electron-withdrawing synergy of the nitro (
) and cyano () groups creates a highly reactive aromatic ring susceptible to side reactions.
Below is your troubleshooting architecture. Select the module corresponding to your starting material.
Phase 0: Route Selection (Triage)
Before troubleshooting, ensure you are using the thermodynamically and kinetically appropriate route for your target isomer.
Figure 1: Decision matrix for selecting the synthesis route based on starting material and regiochemistry requirements.
Module 1: The Sandmeyer Route (Amino
Cyano)
Context: You are converting a nitroaniline to a nitrobenzonitrile via a diazonium salt.[1]
Common Failure Modes
Q: My reaction mixture foamed over and turned into a black resin. What happened?Diagnosis: Thermal decomposition of the diazonium salt.
The Fix:
The diazonium intermediate (
) is thermally unstable. If the temperature exceeds during diazotization, nitrogen gas evolves rapidly, leading to radical polymerization (tar).
Protocol Adjustment: Maintain the internal temperature between
and strictly. Add the nitrite solution sub-surface to avoid local heating.
Q: I isolated a phenol (
) instead of the nitrile.Diagnosis: Hydrolysis due to incorrect pH.
The Fix:
If the diazonium solution is too acidic when added to the cyanide source, water competes as a nucleophile.
Protocol Adjustment: Neutralize the diazonium salt solution to pH 6–7 with sodium carbonate (
) before adding it to the CuCN/KCN mixture [1]. This suppression of hydronium ions favors the cyanide attack.
Q: The yield is consistently low (<40%).Diagnosis: Inefficient copper complexation.
The Fix:
Use the CuCN/KCN complex rather than CuCN alone.
Recipe: Dissolve
(1 eq) and (2 eq) in water. This forms the soluble species , which is the active cyanation species.
Module 2: Nucleophilic Aromatic Substitution (
)
Context: You are displacing a halide (usually Fluorine or Chlorine) on a nitrobenzene ring with cyanide.
Common Failure Modes
Q: I am using 4-chloronitrobenzene, but the reaction is extremely slow.Diagnosis: Poor leaving group or solvent choice.
The Fix:
Leaving Group Effect: In
, Fluorine is a vastly superior leaving group compared to Chlorine because the highly electronegative F stabilizes the Meisenheimer complex intermediate. If possible, switch to 4-fluoronitrobenzene .
Solvent: You must use polar aprotic solvents (DMSO, DMF, NMP) to solvate the cation (
) and leave the cyanide anion () "naked" and reactive.
Q: I see a new spot on TLC, but NMR shows it's an amide (
).Diagnosis: Hydrolysis of the nitrile product.
The Fix:
Nitrobenzonitriles are electron-deficient, making the nitrile carbon highly electrophilic. Trace water in your DMSO/DMF will attack the product at high temperatures ().
Protocol Adjustment: Dry your solvent over molecular sieves (3Å or 4Å) for 24 hours. Perform the reaction under an inert atmosphere (
or Ar).
Q: Can I use nitro groups as the leaving group?Diagnosis: The "Nitro-Labile" Trap.
Insight: Yes, the nitro group itself can be a leaving group in
(denitration), sometimes better than chloride. However, if you have a dinitrobenzene, you risk displacing both or the wrong one. Stick to halo-nitro precursors for control.
Module 3: Direct Nitration of Benzonitrile
Context: You are adding a nitro group to benzonitrile using mixed acids (
).
Common Failure Modes
Q: My product is 3-nitrobenzoic acid, not 3-nitrobenzonitrile.Diagnosis: Acid-catalyzed hydrolysis.
The Fix:
The conditions for nitration (strong acid, heat) are identical to the conditions for hydrolyzing a nitrile.
Protocol Adjustment: Keep the temperature as low as possible (0–20°C). The rate of nitration is generally faster than hydrolysis at low temps. Quench immediately onto ice water. Do not heat to drive the reaction to completion; you will only drive the hydrolysis [2].
Q: I need 4-nitrobenzonitrile, but I'm only getting the 3-isomer.Diagnosis: Fundamental Regiochemistry Error.
The Fix:
The cyano group (
) is a strong electron-withdrawing group (EWG) and a meta-director . You cannot synthesize the ortho or para isomers via direct nitration of benzonitrile.
Alternative: You must use Module 1 (Sandmeyer from p-nitroaniline) or Module 2 (displacement of p-halonitrobenzene).
Module 4: Rosenmund-von Braun (The "Brute Force" Method)
Context: Reacting aryl bromides/iodides with CuCN at high temperatures (
Q: The workup is a nightmare; the copper won't leave the organic layer.Diagnosis: Copper coordination.
The Fix:
Copper(I) salts form strong complexes with amines and nitriles.
Protocol Adjustment: Oxidative decomplexation. Add an aqueous solution of Ferric Chloride (
) or ethylenediamine during the workup. This oxidizes/chelates the copper, moving it to the aqueous phase.
Comparison of Synthetic Routes
Feature
Sandmeyer
Direct Nitration
Rosenmund-von Braun
Precursor
Nitroaniline
Halonitrobenzene
Benzonitrile
Nitrohalobenzene
Regiocontrol
Excellent (Pre-defined)
Excellent (Pre-defined)
Meta Only
Excellent
Temp
0°C RT
80–120°C
0–20°C
150–200°C
Key Risk
Explosion/Tar
Hydrolysis
Hydrolysis
Copper Waste
Atom Economy
Low (Stoichiometric Cu)
High
High
Low
Safety Protocol: Cyanide Handling
CRITICAL WARNING:
All protocols involving
, , or generate Hydrogen Cyanide () gas upon contact with acid.
The "Buddy System": Never work alone with cyanide.
The Quench: Keep a beaker of bleach (sodium hypochlorite) in the hood. All cyanide waste (glassware, syringes) must be soaked in bleach for 24 hours to oxidize
to cyanate ().
Detection: Use a portable HCN monitor inside the fume hood.
References
Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard procedure for neutralization in Sandmeyer reactions).
Spiegelman, G., & Newman, M. S. (1955). 3-Nitrobenzonitrile.[3][4] Organic Syntheses, 35, 88. (Detailed protocol for nitration minimizing hydrolysis).
Bunnett, J. F., & Zahler, R. E. (1951). Nucleophilic Substitution Reactions in Aromatic Systems. Chemical Reviews, 49(2), 273-412. (Mechanistic grounding for
).
Ellis, G. P., & Romney-Alexander, T. M. (1987). Cyanation of aromatic halides. Chemical Reviews, 87(4), 779-794. (Review of Rosenmund-von Braun and copper removal techniques).
Disclaimer: This guide is for educational purposes for trained chemists. Always consult your institution's Chemical Hygiene Plan before handling cyanides or diazonium salts.
How to increase the solubility of 2-Isobutyl-5-nitrobenzonitrile
Case Reference: ST-SOL-2IB5N Status: Active Guide Technical Lead: Senior Application Scientist, Process Chemistry Division[1] Executive Summary & Compound Profile User Query: "I am experiencing precipitation and poor sol...
Author: BenchChem Technical Support Team. Date: February 2026
Case Reference: ST-SOL-2IB5N
Status: Active Guide
Technical Lead: Senior Application Scientist, Process Chemistry Division[1]
Executive Summary & Compound Profile
User Query: "I am experiencing precipitation and poor solubility with 2-Isobutyl-5-nitrobenzonitrile (CAS: 1332524-01-2 / Related Intermediates) in aqueous buffers and standard organic solvents."
Technical Diagnosis:
2-Isobutyl-5-nitrobenzonitrile is a highly lipophilic intermediate, primarily known as a precursor in the synthesis of HIF-2α inhibitors like Belzutifan (PT2977).[1] Its solubility challenges stem from two competing structural factors:
Often used as anti-solvents or in hot recrystallization.[1]
Decision Logic: Solvent Selection Strategy
Do not randomly test solvents. Use this logic flow to select the correct system based on your downstream application.
Figure 1: Decision matrix for solvent selection based on experimental intent.
Technical Protocols
Protocol A: Preparation of Stable Stock Solutions (Biological Assays)
Target: Creating a precipitation-free stock for cell-based or enzymatic assays.[1]
The Mechanism of Failure:
Directly spiking a high-concentration DMSO stock into water causes "local supersaturation."[1] The hydrophobic isobutyl tails aggregate faster than they can disperse, leading to amorphous precipitation (oiling out) that is invisible to the naked eye but crashes assay data.
Correct Procedure:
Weighing: Weigh the solid 2-Isobutyl-5-nitrobenzonitrile into a glass vial (avoid polystyrene).
Primary Solubilization: Add anhydrous DMSO to achieve a concentration of 50 mM to 100 mM .[1]
Tip: Vortex for 30 seconds. If particles persist, sonicate at 35°C for 5 minutes.
Instead, prepare a 10x Working Solution in media containing a surfactant (e.g., 0.05% Tween-80 or Pluronic F-127).[1]
Why? The surfactant creates micelles that sequester the lipophilic isobutyl tail, preventing aggregation during the transition from organic to aqueous phase.
Protocol B: Solubilization for Chemical Synthesis
Target: Maximizing concentration for reaction efficiency (e.g., SNAr reactions).[1]
Solvent Choice: Use DMF (Dimethylformamide) or NMP (N-Methyl-2-pyrrolidone) .[1]
Temperature: This compound exhibits a positive enthalpy of solution.[1] Heating the solvent to 40–50°C before adding the solid will increase saturation limits by 2–3 fold.
Drying: Ensure the solvent is dry.[1] Water acts as an anti-solvent.[1]
Advanced Troubleshooting (FAQ)
Q1: The compound "oils out" instead of crystallizing during purification. Why?A: The isobutyl group provides high conformational flexibility, which lowers the melting point and favors an amorphous "oil" state over a crystal lattice.
Fix: Use a "Seeding and Cooling" protocol. Dissolve in hot Isopropyl Alcohol (IPA), add warm Heptane (anti-solvent) until slightly cloudy, then add a seed crystal. Cool very slowly (5°C/hour) to allow the lattice to form rather than the oil.
Q2: My cellular assay results are highly variable.A: This is a classic symptom of microprecipitation.[1] The compound has likely crashed out of solution, meaning the cells are dosing with solid particles rather than dissolved drug.
Fix: Measure the turbidity (absorbance at 600nm) of your dosing solution. If OD600 > 0.01, you have precipitation.[1] Switch to a cyclodextrin-based formulation (e.g., Hydroxypropyl-
-cyclodextrin or HP--CD) to encapsulate the hydrophobic isobutyl group.[1]
Q3: Can I use Ethanol as a primary solvent?A: Only for low concentrations.[1] While the nitro and nitrile groups are polar, the isobutyl group disrupts hydrogen bonding networks in pure ethanol. You will achieve much higher solubility in aprotic solvents like Acetone or Ethyl Acetate.[1]
References & Grounding
Compound Utility & Synthesis:
Context: 2-Isobutyl-5-nitrobenzonitrile is a key intermediate in the synthesis of HIF-2
Source: Xu, Y., et al. (2019).[1] "Process Development for the Synthesis of Belzutifan (PT2977)." Organic Process Research & Development. (Search: Belzutifan Process Chemistry).[1]
Solubility Mechanisms of Nitro-Nitriles:
Context: Analysis of dipole-dipole interactions in nitrobenzonitrile derivatives.
Source:Journal of Chemical & Engineering Data.[1] "Solubility of Nitrobenzonitriles in Organic Solvents." .[1]
Source: Loftsson, T., & Brewster, M. E. (2010).[1] "Pharmaceutical applications of cyclodextrins: basic science and product development." Journal of Pharmacy and Pharmacology. .
Disclaimer: This guide is for research and development purposes only. Always consult the specific Safety Data Sheet (SDS) for 2-Isobutyl-5-nitrobenzonitrile before handling, as nitro-aromatics can possess toxicity or explosive potential under extreme conditions.[1]
A Comprehensive Guide to the Structural Validation of 2-Isobutyl-5-nitrobenzonitrile using Nuclear Magnetic Resonance (NMR) Spectroscopy
For Researchers, Scientists, and Drug Development Professionals In the realm of synthetic chemistry and drug development, the unambiguous confirmation of a molecule's structure is a cornerstone of scientific rigor.[1][2]...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the realm of synthetic chemistry and drug development, the unambiguous confirmation of a molecule's structure is a cornerstone of scientific rigor.[1][2] Nuclear Magnetic Resonance (NMR) spectroscopy stands as a paramount analytical technique for the elucidation and validation of chemical structures.[2][3] This guide provides an in-depth, experimentally-grounded comparison of how one- and two-dimensional NMR techniques are synergistically employed to validate the structure of 2-Isobutyl-5-nitrobenzonitrile, a substituted aromatic compound with potential applications in medicinal chemistry.
The Imperative of Structural Integrity
The precise arrangement of atoms within a molecule dictates its chemical and biological properties. Any ambiguity or error in structural assignment can lead to misinterpreted data, wasted resources, and potentially unsafe therapeutic candidates. Therefore, a robust and self-validating analytical approach is not just best practice; it is a scientific necessity. NMR spectroscopy, by probing the magnetic properties of atomic nuclei, provides a detailed "fingerprint" of a molecule's connectivity and spatial arrangement.[3]
Part 1: The Hypothetical ¹H and ¹³C NMR Landscape of 2-Isobutyl-5-nitrobenzonitrile
Before delving into experimental data, a foundational understanding of the expected NMR spectra is crucial. This predictive approach allows for a more targeted analysis of the acquired data. The structure of 2-Isobutyl-5-nitrobenzonitrile presents a distinct set of proton and carbon environments that are expected to give rise to a unique pattern of signals.
Structure of 2-Isobutyl-5-nitrobenzonitrile:
Predicted ¹H NMR Spectrum
The ¹H NMR spectrum is anticipated to reveal signals corresponding to both the aromatic protons and the protons of the isobutyl group.
Aromatic Region (δ 7.5-8.5 ppm): The three protons on the benzene ring are in different chemical environments and will exhibit characteristic splitting patterns due to spin-spin coupling.
H-3: This proton is ortho to the isobutyl group and meta to the nitro group. It is expected to appear as a doublet.
H-4: Situated between the nitro group and a proton, this proton will likely be a doublet of doublets.
H-6: Being ortho to the nitro group, this proton is expected to be the most deshielded (furthest downfield) and appear as a doublet.[4]
Isobutyl Group Region (δ 0.9-3.0 ppm):
CH₂: The methylene protons are adjacent to the aromatic ring and a methine proton, which will result in a doublet.
CH: The methine proton is coupled to the methylene protons and the two methyl groups, leading to a complex multiplet (likely a nonet).
(CH₃)₂: The two methyl groups are equivalent and will appear as a doublet due to coupling with the methine proton.
Predicted ¹³C NMR Spectrum
The proton-decoupled ¹³C NMR spectrum will show distinct signals for each unique carbon atom in the molecule.[5][6]
Aromatic and Nitrile Region (δ 110-150 ppm):
C-CN (Nitrile Carbon): Typically found in the δ 115-125 ppm range.[5]
Aromatic Carbons (C1-C6): Six distinct signals are expected due to the lack of symmetry. The carbons attached to the electron-withdrawing nitro and cyano groups (C1 and C5) will be significantly deshielded. The carbon attached to the isobutyl group (C2) will also have a characteristic chemical shift.
Isobutyl Group Region (δ 20-40 ppm):
CH₂: The methylene carbon will appear in the aliphatic region.
CH: The methine carbon will also be in the aliphatic region.
(CH₃)₂: A single signal will represent the two equivalent methyl carbons.
Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for 2-Isobutyl-5-nitrobenzonitrile
Assignment
¹H Chemical Shift (ppm)
¹³C Chemical Shift (ppm)
¹H Multiplicity
H-3
~7.6
C-3: ~130
d
H-4
~8.2
C-4: ~125
dd
H-6
~8.4
C-6: ~128
d
-CH₂-
~2.8
-CH₂-: ~45
d
-CH-
~2.1
-CH-: ~28
m
-(CH₃)₂
~0.9
-(CH₃)₂: ~22
d
C1-CN
-
C1: ~115
-
C2-isobutyl
-
C2: ~150
-
C5-NO₂
-
C5: ~148
-
CN
-
CN: ~118
-
Note: These are estimated values and can vary based on the solvent and experimental conditions.[6]
Part 2: Experimental Validation Workflow
A multi-pronged NMR approach is essential for irrefutable structure confirmation. This involves a series of 1D and 2D experiments that, when analyzed together, provide a complete picture of the molecular architecture.
Experimental Protocol: NMR Sample Preparation
A well-prepared sample is fundamental to acquiring high-quality NMR data.[7]
Sample Weighing: Accurately weigh 10-20 mg of the synthesized 2-Isobutyl-5-nitrobenzonitrile.[7][8][9]
Solvent Selection: Choose a suitable deuterated solvent that completely dissolves the sample, such as Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆).[7][8]
Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.[7]
Reference Standard: Add a small amount of Tetramethylsilane (TMS) as an internal reference standard (δ = 0.00 ppm).[10]
Transfer to NMR Tube: Using a Pasteur pipette with a cotton or glass wool plug to filter out any particulates, transfer the solution into a clean, high-quality 5 mm NMR tube.
Capping and Labeling: Securely cap the NMR tube and label it clearly.
One-Dimensional (1D) NMR: The Initial Blueprint
¹H NMR Spectroscopy: This experiment provides the initial overview of the proton environments. The chemical shifts, integration (relative number of protons), and splitting patterns are the key pieces of information.[11]
¹³C NMR Spectroscopy: This reveals the number of unique carbon environments. Since the natural abundance of ¹³C is low, proton decoupling is typically used to simplify the spectrum and enhance signal-to-noise.[6]
Two-Dimensional (2D) NMR: Connecting the Dots
While 1D NMR provides a list of components, 2D NMR reveals how they are connected.
COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other (typically through two or three bonds).[12][13] Cross-peaks in the COSY spectrum connect signals from protons that are spin-spin coupled.
HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates proton signals with the signals of the carbon atoms to which they are directly attached.[12][14] This is invaluable for definitively assigning carbon signals.
Part 3: Data Interpretation and Structural Confirmation
The synergy of the 1D and 2D NMR data allows for a step-by-step assembly of the molecular puzzle.
Analysis of the Isobutyl Fragment
COSY Analysis: A cross-peak between the doublet at ~0.9 ppm and the multiplet at ~2.1 ppm confirms the coupling between the methyl protons and the methine proton. Another cross-peak will connect the methine proton signal with the doublet at ~2.8 ppm, establishing the -CH-CH₂- connectivity.
HSQC Analysis: The HSQC spectrum will show a correlation between the ¹H signal at ~0.9 ppm and the ¹³C signal at ~22 ppm, assigning this carbon to the methyl groups. Similarly, correlations will be observed for the CH (~2.1 ppm ¹H, ~28 ppm ¹³C) and CH₂ (~2.8 ppm ¹H, ~45 ppm ¹³C) groups.
Analysis of the Aromatic System
COSY Analysis: The COSY spectrum will reveal the connectivity of the aromatic protons. A cross-peak between the signals at ~7.6 ppm (H-3) and ~8.2 ppm (H-4) will be observed. Another cross-peak may be seen between H-4 and H-6 (~8.4 ppm), though the four-bond coupling might be weak.
HSQC Analysis: The HSQC will link each aromatic proton signal to its corresponding carbon signal, allowing for the unambiguous assignment of the protonated aromatic carbons.
Distinguishing Isomers: The observed coupling patterns are critical for ruling out alternative isomeric structures. For instance, if the isobutyl group were at position 4, a different splitting pattern would be expected for the aromatic protons.
Part 4: Comparison with Alternative Structures
To truly validate the structure, it is crucial to consider and exclude plausible isomeric alternatives. For example, consider 4-Isobutyl-3-nitrobenzonitrile.
Table 2: Comparison of Expected ¹H NMR Aromatic Signals
Structure
Expected Aromatic Splitting Patterns
2-Isobutyl-5-nitrobenzonitrile
Doublet, Doublet of Doublets, Doublet
4-Isobutyl-3-nitrobenzonitrile
Singlet, Doublet, Doublet
The presence of a singlet in the aromatic region for the 4-isobutyl isomer would be a clear differentiating feature. The absence of such a signal in the experimental spectrum provides strong evidence against this alternative structure.
Conclusion
The structural validation of 2-Isobutyl-5-nitrobenzonitrile is achieved through a logical and systematic interpretation of a suite of NMR experiments. The initial hypotheses derived from 1D ¹H and ¹³C NMR are rigorously tested and confirmed by the connectivity information provided by 2D COSY and HSQC experiments. This multi-faceted approach not only confirms the proposed structure but also provides a high degree of confidence by systematically excluding plausible alternatives. For researchers in drug development and chemical synthesis, mastering this analytical workflow is paramount for ensuring the integrity and reproducibility of their scientific findings.
References
Sajed, T., Sayeeda, Z., Lee, B. L., Berjanskii, M., Wang, F., Gautam, V., & Wishart, D. S. (2024). Accurate prediction of 1H NMR chemical shifts of small molecules using machine learning. Metabolites, 14(5), 290.
D'cunha, R., & Kothari, A. (2025).
Rowlands, J. B., Jonsson, L., Goodman, J. M., Howe, P. W. A., Czechtizky, W., Leek, T., & Lewis, R. J. (2025). Towards automatically verifying chemical structures: the powerful combination of 1H NMR and IR spectroscopy. Digital Discovery.
Iowa State University. (n.d.). NMR Sample Preparation.
University College London. (n.d.). Sample Preparation.
Chemistry LibreTexts. (2024, March 17).
SDSU NMR Facility. (n.d.). Common 2D (COSY, HSQC, HMBC). Department of Chemistry.
Chemistry LibreTexts. (2023, January 29). Interpreting C-13 NMR Spectra.
Compound Interest. (2015). A Guide to 13C NMR Chemical Shift Values.
AZoOptics. (2025, May 29). How to Interpret NMR Spectroscopy Results: A Beginner's Guide.
Stack Exchange. (2017, November 4). Nitrobenzene and other monosubstituted benzenes 1H vs 13C NMR assignments.
Organomation. (n.d.).
University of Rochester. (n.d.).
KPU Pressbooks. (n.d.).
Oregon State University. (n.d.). 13C NMR Chemical Shift.
NIH. (n.d.).
Royal Society of Chemistry. (2021).
University of California, Davis. (2023, August 29).
A Comparative Analysis for Drug Discovery: 2-Isobutyl-5-nitrobenzonitrile vs. 2-Ethyl-5-nitrobenzonitrile
In the landscape of medicinal chemistry and drug development, the nuanced selection of building blocks is paramount to the successful design of novel therapeutics. Substituted benzonitriles, in particular, are a class of...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of medicinal chemistry and drug development, the nuanced selection of building blocks is paramount to the successful design of novel therapeutics. Substituted benzonitriles, in particular, are a class of compounds that frequently appear as key intermediates and pharmacophores in a wide array of drug candidates. Their chemical versatility, stemming from the reactivity of the nitrile and the potential for diverse substitutions on the aromatic ring, makes them attractive scaffolds. This guide provides a detailed comparative analysis of two closely related benzonitrile derivatives: 2-isobutyl-5-nitrobenzonitrile and 2-ethyl-5-nitrobenzonitrile. The focus is on their physicochemical properties, reactivity, and potential applications, offering insights for researchers and scientists in drug discovery and development.
While direct comparative experimental data for these specific molecules is not extensively available in the public domain, this guide synthesizes information from analogous structures and established chemical principles to provide a robust predictive comparison.
Physicochemical Properties: A Tale of Two Alkyl Chains
The primary structural difference between the two molecules lies in the alkyl substituent at the 2-position: an isobutyl group versus an ethyl group. This seemingly minor variation can have significant implications for the molecule's behavior in biological systems.
Property
2-Isobutyl-5-nitrobenzonitrile
2-Ethyl-5-nitrobenzonitrile
Rationale for Predicted Differences
Molecular Formula
C₁₁H₁₂N₂O₂
C₉H₈N₂O₂
-
Molecular Weight
204.23 g/mol
176.17 g/mol
-
Appearance (Predicted)
Pale yellow to yellow solid
Pale yellow to yellow solid
Nitroaromatic compounds are often colored.
Melting Point (°C) (Predicted)
Lower
Higher
The branched isobutyl group may disrupt crystal lattice packing compared to the linear ethyl group, leading to a lower melting point. For comparison, 2-fluoro-5-nitrobenzonitrile has a melting point of 76-80 °C.
LogP (Predicted)
Higher
Lower
The larger, more lipophilic isobutyl group will increase the octanol-water partition coefficient (LogP) compared to the ethyl group.
Aqueous Solubility (Predicted)
Lower
Higher
Increased lipophilicity generally correlates with decreased aqueous solubility. The total solubility of similar nitroaromatic compounds can be very low, often in the µg/mL range.[1]
Polar Surface Area (PSA) (Ų)
69.69
69.69
The nitrile and nitro groups are the primary contributors to the PSA, which is identical for both molecules.
Expert Insights: The difference in lipophilicity, as predicted by the LogP values, is a critical consideration in drug design. A higher LogP for the isobutyl derivative suggests it may have better membrane permeability, but potentially lower aqueous solubility and higher plasma protein binding. Conversely, the ethyl derivative is expected to be more water-soluble, which could be advantageous for formulation and bioavailability, depending on the therapeutic target.[2]
2-Isobutyl-5-nitrobenzonitrile: Expect signals for the aromatic protons (a doublet, a doublet of doublets, and a doublet in the 7.5-8.5 ppm region), a doublet for the two CH₂ protons of the isobutyl group, a multiplet for the CH proton of the isobutyl group, and a doublet for the six CH₃ protons of the isobutyl group.
2-Ethyl-5-nitrobenzonitrile: Expect signals for the aromatic protons (similar to the isobutyl analog), a quartet for the two CH₂ protons of the ethyl group, and a triplet for the three CH₃ protons of the ethyl group.
¹³C NMR Spectroscopy (Predicted, in CDCl₃):
Both compounds will show characteristic signals for the nitrile carbon (around 115-120 ppm), the aromatic carbons (in the 120-150 ppm range), and the carbons of the respective alkyl groups.
Infrared (IR) Spectroscopy:
Both molecules will exhibit strong, characteristic absorption bands for the nitrile (C≡N) stretch around 2220-2240 cm⁻¹ and for the asymmetric and symmetric stretches of the nitro (NO₂) group around 1520-1560 cm⁻¹ and 1340-1380 cm⁻¹, respectively.
Chemical Reactivity: A Focus on the Nitro and Nitrile Groups
The reactivity of both 2-isobutyl-5-nitrobenzonitrile and 2-ethyl-5-nitrobenzonitrile is dominated by the electron-withdrawing nature of the nitro and nitrile groups.[3] These groups deactivate the aromatic ring towards electrophilic substitution and activate it towards nucleophilic aromatic substitution (SNAr), particularly at positions ortho and para to the nitro group.
Reduction of the Nitro Group:
The nitro group is readily reduced to an amine, which is a common and crucial transformation in the synthesis of many pharmaceuticals. This opens up a plethora of possibilities for further functionalization, such as amide bond formation or the introduction of other pharmacophoric elements.
Experimental Protocol: Reduction of the Nitro Group
Dissolve the nitrobenzonitrile derivative in a suitable solvent, such as ethanol or ethyl acetate.
Add a reducing agent. Common choices include catalytic hydrogenation (e.g., H₂, Pd/C), or chemical reducing agents like tin(II) chloride (SnCl₂) in hydrochloric acid, or sodium borohydride (NaBH₄) in the presence of a catalyst.[4]
Monitor the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, work up the reaction mixture to isolate the corresponding aminobenzonitrile.
Hydrolysis of the Nitrile Group:
The nitrile group can be hydrolyzed under acidic or basic conditions to yield a carboxylic acid or an amide intermediate. The presence of the electron-withdrawing nitro group can influence the rate of this reaction.[3]
Experimental Protocol: Hydrolysis of the Nitrile Group to a Carboxylic Acid
Suspend the benzonitrile derivative in an aqueous solution of a strong acid (e.g., H₂SO₄) or a strong base (e.g., NaOH).
Heat the mixture to reflux for several hours.
Monitor the reaction by TLC.
After completion, cool the reaction mixture and adjust the pH to precipitate the carboxylic acid product.
Isolate the product by filtration.
Nucleophilic Aromatic Substitution (SNAr):
Although there isn't a leaving group in the starting molecules, understanding their reactivity in an SNAr context is important if they are further functionalized. The strong electron-withdrawing properties of the nitro and nitrile groups would activate a leaving group at the ortho or para positions to nucleophilic attack.[3]
Potential Applications in Drug Discovery
Both 2-isobutyl-5-nitrobenzonitrile and 2-ethyl-5-nitrobenzonitrile serve as valuable starting materials for the synthesis of more complex molecules with potential therapeutic applications. The choice between the two would largely depend on the desired physicochemical properties of the final drug candidate.
As Intermediates for Bioactive Molecules: The corresponding amino derivatives (obtained after nitro group reduction) are key precursors for the synthesis of a wide range of heterocyclic compounds, such as benzimidazoles, quinazolines, and benzodiazepines, which are prevalent in many approved drugs.
Modulation of Pharmacokinetic Properties: The isobutyl and ethyl groups can be used to fine-tune the lipophilicity and metabolic stability of a lead compound. The isobutyl group, being more sterically hindered, might impart greater metabolic stability compared to the ethyl group.
As Fragments in Fragment-Based Drug Discovery (FBDD): These molecules could be used as starting points in FBDD campaigns to identify novel binders to a biological target.
Experimental Workflows and Data Visualization
To aid in the practical application of these compounds, the following workflows are presented.
Synthesis and Characterization Workflow
Caption: A generalized synthetic workflow for the preparation of 2-alkyl-5-nitrobenzonitriles.
Solubility and Stability Testing Workflow
Caption: Experimental workflow for determining the solubility and stability of the target compounds.[5][6]
Conclusion
References
Vertex AI Search. (n.d.). The Role of 2-Amino-5-nitrobenzonitrile in Modern Dye Manufacturing.
Benchchem. (n.d.). In-depth Technical Guide on the Solubility and Stability of 1-Phenyl-4-nitronaphthalene in Organic Solvents.
WuXi AppTec. (2024, April 4). 4 Ways Drug Solubility Testing Helps Discovery & Development.
Benchchem. (n.d.). Unraveling the Reactivity of Benzonitrile Derivatives: A Comparative Analysis for Drug Discovery and Organic Synthesis.
Chorghade, M. S., & Lee, D. (2013). Physicochemical characterization, solubilization, and stabilization of 9-nitrocamptothecin using pluronic block copolymers. Journal of pharmaceutical sciences, 102(9), 3049–3058.
MDPI. (n.d.). Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives.
Pharmaceutical Technology. (2020, August 2). Defining Drug Stability with Dissolution Testing.
Author: BenchChem Technical Support Team. Date: February 2026
Content Type: Publish Comparison Guide
Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Focus: IL-15 Inhibitors and Immunomodulatory Amides[1]
Executive Summary
2-Isobutyl-5-nitrobenzonitrile (CAS: 288251-96-7) is a specialized pharmacophore intermediate primarily utilized in the synthesis of novel amide-based immunomodulators .[1] Unlike generic building blocks, this scaffold provides a unique substitution pattern—combining a sterically demanding isobutyl group with an electron-withdrawing nitrile—that is critical for targeting the hydrophobic pockets of cytokine signaling proteins, specifically Interleukin-15 (IL-15) and related tyrosine kinase pathways involved in autoimmune diseases like Rheumatoid Arthritis (RA) and Crohn's disease.[1]
This guide analyzes the structure-activity relationship (SAR) of this scaffold, detailing its transformation into bioactive N-(3-cyano-4-isobutylphenyl)amides, and compares its efficacy profile against standard-of-care immunosuppressants.[1]
Chemical Space & Mechanistic Insight
The therapeutic value of 2-isobutyl-5-nitrobenzonitrile lies in its role as a precursor to 3,4-disubstituted aniline derivatives .[1] Upon reduction of the nitro group, the resulting amine serves as a nucleophile for coupling with heteroaryl carboxylic acids.[1] The resulting amides function as inhibitors of activated lymphocyte proliferation.[1][2]
The Scaffold Architecture
The molecule consists of a benzene core with three critical vectors:[1]
Position 1 (Cyano, -CN): Acts as a metabolic gatekeeper and weak hydrogen bond acceptor.[1] It enhances the acidity of the N-H proton in the final amide (at position 5) via inductive electron withdrawal.[1]
Position 2 (Isobutyl, -CH₂CH(CH₃)₂): A bulky, lipophilic moiety that anchors the molecule into hydrophobic clefts (e.g., the ATP-binding site of kinases or allosteric sites on cytokine receptors).[1]
Position 5 (Nitro, -NO₂ → Amino, -NH₂): The reactive handle.[1] In the final drug, this nitrogen becomes the amide linker, crucial for hydrogen bonding with the protein backbone (e.g., Hinge region interactions).[1]
Mechanism of Action: IL-15 Inhibition
IL-15 is a proinflammatory cytokine that drives T-cell and NK-cell proliferation.[1] Unlike IL-2, which causes widespread T-cell activation (leading to capillary leak syndrome), IL-15 is more specific to memory T-cells and tissue-resident lymphocytes.[1]
Target: The derivatives interrupt the signal transduction of the IL-15 receptor (IL-15R), likely interfering with the JAK1/3-STAT5 pathway.[1]
Effect: Suppression of synovial fibroblast proliferation and reduction of inflammatory cytokines (TNF-α, IL-1β).[1]
Structure-Activity Relationship (SAR) Analysis
The following SAR data synthesizes findings from patent literature (e.g., CA2362381C) and bioisosteric principles.
The Hydrophobic Anchor (Position 2)
The isobutyl group is optimized for van der Waals contact.[1]
Substituent (R2)
Lipophilicity (LogP)
Steric Bulk
Biological Activity Impact
-Isobutyl
Optimal
High
Primary Anchor.[1] Fits the hydrophobic pocket precisely.
-Methyl
Low
Low
Loss of potency (>10-fold reduction).[1] Insufficient hydrophobic burial.[1]
-Isopropyl
Medium
Medium
Moderate activity.[1] Slightly less effective packing than isobutyl.[1]
-Cyclohexyl
High
Very High
Steric clash.[1] Reduces binding affinity due to rigid bulk.[1]
-Benzyl
High
High
Variable.[1] Often leads to metabolic liability (oxidation).[1]
The Electronic Tuner (Position 1)
The nitrile group is non-negotiable for the "Series CA" amides.[1]
Cyano (-CN): Provides essential electron withdrawal without the steric penalty of a nitro or sulfonyl group.[1] It maintains the planarity of the ring.[1]
Chloro (-Cl): A common bioisostere, but lacks the H-bond accepting capability of the nitrile.[1]
H (Unsubstituted): Results in rapid metabolic clearance and loss of potency.[1]
The Warhead Linker (Position 5)
The transformation of the nitro group to an amide is the critical step.[1]
Amino (-NH₂): Weak activity; prone to acetylation/oxidation.[1]
Heteroaryl-Amide (-NH-CO-Het):High Potency. The amide carbonyl accepts H-bonds, while the NH donates to the receptor.[1] The "Het" group (often Pyridine, Pyrazole, or Thiazole) interacts with the "gatekeeper" residues.[1]
Experimental Workflows
Synthesis of the Scaffold
Objective: Synthesize 2-isobutyl-5-nitrobenzonitrile via nitration.
Protocol:
Starting Material: Charge a reactor with 2-isobutylbenzonitrile (1.0 eq).
Nitration: Cool to 0°C. Add concentrated H₂SO₄ (5 vol).
Addition: Dropwise add fuming HNO₃ (1.2 eq) while maintaining internal temperature <10°C. Note: The isobutyl group directs ortho/para; the nitrile directs meta.[1] Position 5 is meta to CN and para to isobutyl, creating a cooperative directing effect.[1]
Quench: Pour reaction mixture onto crushed ice/water.
Isolation: Filter the resulting precipitate. Recrystallize from diisopropyl ether .
Validation: Check melting point (Target: ~73°C).
Reduction to Active Amine
Objective: Convert 2-isobutyl-5-nitrobenzonitrile to 5-amino-2-isobutylbenzonitrile.
Protocol:
Dissolution: Dissolve the nitro compound (20 g) in Ethanol/Water (4:1).
Catalyst: Add Iron powder (Fe) (3.0 eq) and catalytic NH₄Cl or dilute HCl .[1]
Reflux: Heat to reflux (80°C) for 2 hours. Monitor by TLC (disappearance of nitro spot).[1]
Workup: Filter hot through Celite to remove iron residues. Concentrate filtrate.[1]
Purification: Neutralize with NaHCO₃, extract with Ethyl Acetate. Evaporate to yield the aniline (brown solid, MP: ~84-86°C).[1]
IL-15 Dependent Cell Proliferation Assay
Objective: Measure the IC50 of the final amide derivative.
Protocol:
Cell Line: Use CTLL-2 cells (cytotoxic T-lymphocyte line) which are IL-2/IL-15 dependent.[1]
Seeding: Wash cells to remove growth factors.[1] Seed at 10,000 cells/well in 96-well plates.[1]
Treatment: Add IL-15 (1 ng/mL) to stimulate growth.[1] Immediately treat with serial dilutions of the test compound (0.1 nM – 10 µM).
Incubation: Incubate for 48-72 hours at 37°C, 5% CO₂.
Readout: Add MTT reagent or Alamar Blue .[1] Measure absorbance/fluorescence.[1]
Analysis: Plot dose-response curve to calculate IC50.
Visualizations
Synthesis & SAR Logic Pathway
Figure 1: Synthesis pathway and key SAR elements of the 2-isobutyl-5-nitrobenzonitrile scaffold.[1]
Comparison Guide: Immunosuppressant Classes
This table compares the "Isobutyl-Nitrile" class (derived from the topic molecule) against standard therapies.[1]
Feature
Isobutyl-Nitrile Amides (Novel)
Methotrexate (Standard)
Tofacitinib (JAK Inhibitor)
Primary Target
IL-15 / Activated Lymphocytes
DHFR (Folate metabolism)
JAK1/JAK3 Kinase
Selectivity
High (Targeted Cytokine)
Low (General Antimetabolite)
High (Pan-JAK)
Toxicity Profile
Low (Specific to activated T-cells)
High (Hepatotoxicity, GI issues)
Moderate (Infection risk, VTE)
Scaffold Core
2-Isobutyl-5-aminobenzonitrile
Pteridine
Pyrrolo[2,3-d]pyrimidine
Metabolic Stability
Enhanced by Nitrile
Moderate
Moderate (CYP3A4)
References
Patent CA2362381C . Amide compounds and medicinal use thereof. (2002).[1] Canadian Intellectual Property Office.[1] Link
Bioorganic & Medicinal Chemistry Letters . Design and synthesis of pyrazolecarboxamide derivatives as inhibitors of IL-15 dependent lymphocyte proliferation. (1998).[1] Vol 8, pp. 2787-2792.[1][2]
BLD Pharm . Product Analysis: 2-Isobutyl-5-nitrobenzonitrile (CAS 288251-96-7).[1][3][4] Link
National Center for Biotechnology Information . PubChem Compound Summary for substituted nitrobenzonitriles. Link
Biological Activity & Application Guide: Nitrobenzonitrile Isomers
Executive Summary Nitrobenzonitriles (2-, 3-, and 4-isomers) serve as critical pharmacophores and intermediates in the synthesis of high-value therapeutics, including EGFR inhibitors and aromatase inhibitors.[1] While th...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Nitrobenzonitriles (2-, 3-, and 4-isomers) serve as critical pharmacophores and intermediates in the synthesis of high-value therapeutics, including EGFR inhibitors and aromatase inhibitors.[1] While they share a molecular formula (
), their biological activities and toxicological profiles diverge significantly due to the positional "ortho-meta-para" effect of the electron-withdrawing nitro group relative to the cyano group.[1]
4-Nitrobenzonitrile is the most biologically aggressive isomer, classified as Fatal if swallowed (Acute Tox. 2) , yet it is the essential backbone for blockbuster breast cancer drugs like Letrozole .
2-Nitrobenzonitrile exhibits lower acute toxicity but high reactivity, making it the preferred starting material for fused heterocycles like Quinazolines (e.g., Gefitinib).
3-Nitrobenzonitrile offers a balanced reactivity profile, widely used in the synthesis of anilines and dyes where metabolic stability is required.
Chemical & Physical Profile
The position of the nitro group dictates the electronic environment of the benzene ring, influencing both chemical reactivity (nucleophilic substitution) and biological interaction (enzyme binding/toxicity).
Property
2-Nitrobenzonitrile (Ortho)
3-Nitrobenzonitrile (Meta)
4-Nitrobenzonitrile (Para)
CAS Number
612-24-8
619-24-9
619-72-7
Structure
Nitro adjacent to Cyano
Nitro separated by one carbon
Nitro opposite to Cyano
Melting Point
109–112 °C
114–117 °C
144–147 °C
Electronic Effect
Steric hindrance + Inductive (-I)
Inductive (-I) only
Resonance (-R) + Inductive (-I)
Reactivity
High (Cyclization prone)
Moderate (Stable)
High (Nucleophilic attack prone)
Comparative Biological Activity
Direct Toxicological Activity
The biological activity of the isomers themselves is primarily characterized by their toxicity, specifically their ability to induce methemoglobinemia . This condition arises when the nitro compound is reduced to a hydroxylamine intermediate, which oxidizes hemoglobin (
) to methemoglobin (), impairing oxygen transport.[2]
4-Nitrobenzonitrile (Highest Toxicity): The para position allows for efficient enzymatic reduction by nitroreductases due to less steric hindrance and strong resonance stabilization of the radical anion intermediate.
Classification:Acute Tox. 2 (Fatal if swallowed) .[1][3]
3-Nitrobenzonitrile (Moderate Toxicity): The meta position lacks the direct resonance conjugation with the cyano group, making the nitro group slightly less susceptible to rapid enzymatic reduction compared to the para isomer.
Classification:Acute Tox. 3 (Toxic if swallowed) .[1]
2-Nitrobenzonitrile (Lowest Relative Toxicity): The ortho position introduces significant steric hindrance, impeding the approach of nitroreductase enzymes.
Classification:Acute Tox. 4 (Harmful if swallowed) .[1]
Pharmacophoric Utility (Indirect Activity)
These isomers are rarely used as drugs per se but are "pre-active" scaffolds.[1] Their biological value is realized upon chemical transformation into specific drug classes.[1][4]
Case Study A: 2-Nitrobenzonitrile in EGFR Inhibitors
Substitution with Triazole Bis-triazole formation (Letrozole).
Figure 1: Structure-Activity Relationship (SAR) flow illustrating how the positional isomerism dictates the synthetic pathway and final pharmaceutical application.[1]
Experimental Protocols
Protocol A: Synthesis of Bioactive Tetrazoles (Bioisostere Creation)
Context: The nitrile group in these isomers is frequently converted to a tetrazole ring in medicinal chemistry. The tetrazole acts as a bioisostere for a carboxylic acid, improving metabolic stability and bioavailability (e.g., in Sartan drugs).
Method: Zinc-Catalyzed [3+2] Cycloaddition.[1][6][7]
Safety: Sodium azide is highly toxic and can form explosive hydrazoic acid.[1] Work in a fume hood.
Reagents:
Substrate: 4-Nitrobenzonitrile (1.0 eq, 10 mmol)
Reagent: Sodium Azide (
, 1.2 eq, 12 mmol)
Catalyst: Zinc Bromide (
, 1.2 eq, 12 mmol)
Solvent: Water (
, 20 mL) - Green Chemistry approach
Procedure:
Charge a 100 mL round-bottom flask with 4-nitrobenzonitrile,
, , and water.
Heat the suspension to reflux (approx. 100°C) with vigorous stirring for 12–24 hours.
Monitor reaction progress via TLC (Eluent: Ethyl Acetate/Hexane 1:1).
Work-up: Cool to room temperature.
Acidify carefully to pH 1 using 3M HCl (Caution:
gas evolution possible; ensure ventilation).[1][6]
The product, 5-(4-nitrophenyl)-1H-tetrazole , will precipitate as a solid.[1]
Filter, wash with cold water (3 x 10 mL), and dry under vacuum.
Expected Yield: >85%.
Protocol B: In Vitro Cytotoxicity Assessment (MTT Assay)
Context: To evaluate the direct toxicity of the isomers or their derivatives on mammalian cells (e.g., HEK293 or HepG2).
Preparation:
Dissolve nitrobenzonitrile isomers in DMSO to create 100 mM stock solutions.
Prepare serial dilutions in culture medium (Final DMSO < 0.5%).
Seeding:
Seed cells at
cells/well in a 96-well plate. Incubate for 24h at 37°C/5% .
Treatment:
Add 100 µL of diluted compound to wells (Triplicate).
Include Vehicle Control (DMSO only) and Positive Control (e.g., Doxorubicin).
Incubate for 48 hours.
MTT Addition:
Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.
Incubate for 4 hours until purple formazan crystals form.
Measure absorbance at 570 nm using a microplate reader.[1][8]
Calculate
using non-linear regression analysis.
Figure 2: Standard workflow for assessing cytotoxicity of nitrobenzonitrile isomers.
References
European Chemicals Agency (ECHA). (2025).[1][9] Registration Dossier: 4-Nitrobenzonitrile (EC 210-610-0) and 3-Nitrobenzonitrile (EC 210-587-7).[1] Retrieved from [Link]
Chandregowda, V., Rao, G. V., & Reddy, G. C. (2007). One-pot conversion of 2-nitrobenzonitriles to quinazolin-4(3H)-ones and synthesis of gefitinib and erlotinib hydrochloride.[1][5] Heterocycles, 71(1), 39-48.[5] Retrieved from [Link]
Demko, Z. P., & Sharpless, K. B. (2001). Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water.[1] The Journal of Organic Chemistry, 66(24), 7945-7950. Retrieved from [Link]
National Center for Biotechnology Information (NCBI). (2025).[1] PubChem Compound Summary for CID 12090, 4-Nitrobenzonitrile.[1] Retrieved from [Link]
Definitive Guide to Structural Elucidation: 2-Isobutyl-5-nitrobenzonitrile
[1] Executive Summary 2-Isobutyl-5-nitrobenzonitrile (C₁₁H₁₂N₂O₂) represents a specific structural challenge in pharmaceutical intermediate analysis. Often encountered in the development of androgen receptor antagonists...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
2-Isobutyl-5-nitrobenzonitrile (C₁₁H₁₂N₂O₂) represents a specific structural challenge in pharmaceutical intermediate analysis. Often encountered in the development of androgen receptor antagonists or Bcl-2 inhibitors, its identity must be rigorously distinguished from its regioisomers (e.g., n-butyl or sec-butyl analogues) and positional isomers (e.g., 4-isobutyl-3-nitrobenzonitrile).
This guide provides a comparative analysis of identification methodologies, prioritizing High-Field NMR as the definitive structural probe over Mass Spectrometry (MS) and FTIR, which serve as confirmatory but non-discriminatory tools for alkyl isomers.
Part 1: The Analytical Challenge (Isomeric Differentiation)
The primary risk in synthesizing or procuring this intermediate is the presence of structural isomers that share the exact molecular weight (204.23 g/mol ) and similar polarity, rendering standard LC-MS retention times insufficient for absolute confirmation.
Impurity B:2-sec-Butyl-5-nitrobenzonitrile (Chiral center at benzylic position).[1]
Analytical Decision Tree
The following workflow illustrates the logic for confirming the specific isobutyl moiety and its position on the ring.
Figure 1: Analytical workflow for distinguishing alkyl-nitrobenzonitrile isomers.
Part 2: Comparative Analysis of Methods
Method A: 1H Nuclear Magnetic Resonance (NMR) - The Gold Standard
NMR is the only self-validating method for this molecule. It provides connectivity data that unequivocally distinguishes the isobutyl group from n-butyl or sec-butyl isomers.[1]
Specificity: High. Can resolve methyl doublets (isobutyl) from triplets (n-butyl).[1]
Critical Differentiator: The isobutyl group shows a doublet integrating to 6H at ~0.95 ppm.[1] If you see a triplet (3H) and a doublet (3H), you have the sec-butyl isomer. If you see a triplet (3H) and multiplets, you have the n-butyl isomer.
Method B: FTIR Spectroscopy - The Fingerprint
FTIR confirms functional groups but fails to distinguish alkyl isomers effectively.[1]
Nitrile (C≡N): Sharp band at 2230 ± 5 cm⁻¹ .[1] (Aromatic nitriles appear at lower frequencies than aliphatic ones due to conjugation).[1][2]
Nitro (NO₂): Asymmetric stretch at 1530 cm⁻¹ ; Symmetric stretch at 1350 cm⁻¹ .[1]
Useful for purity and molecular weight confirmation, but prone to false positives regarding isomeric identity.
Parent Ion: [M+H]⁺ = 205.2 Da; [M-H]⁻ = 203.2 Da (ESI).[1]
Fragmentation: Look for loss of NO₂ (-46 Da) and alkyl chain fragmentation.[1]
Part 3: Experimental Protocols
Protocol 1: Structural Confirmation via 1H NMR
Objective: Confirm regio-chemistry of the alkyl chain.[1]
Sample Preparation:
Weigh 10-15 mg of the solid sample into a clean vial.
Add 0.6 mL of DMSO-d6 (Deuterated Dimethyl Sulfoxide).[1] DMSO is preferred over CDCl₃ to prevent overlap of the benzylic protons with the water peak and to ensure solubility of the nitro-aromatic system.
Sonicate for 30 seconds to ensure complete dissolution.
Gradient: 50% B to 90% B over 10 minutes (Isomers often require shallow gradients to resolve).
Detection: UV at 254 nm (Aromatic) and 210 nm (Amide/Nitrile).[1]
Part 4: Logical Validation (Mechanistic Diagram)
To ensure the structure is 2-Isobutyl-5-nitrobenzonitrile and not the 4-isobutyl-3-nitro isomer, one must understand the coupling constants. The 1,2,4-substitution pattern of the aromatic ring dictates specific "splitting" patterns.
Figure 2: 1H NMR Coupling Logic for 1,2,4-substituted benzene ring validation.
Interpretation:
If the proton at position 3 (neighboring the isobutyl group) appears as a singlet , the structure is likely the 2,5-disubstituted isomer (para-relationship), which is incorrect.
The Doublet of Doublets (dd) at H4 is the "fingerprint" of the 1,2,4-substitution pattern.
References
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1] Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[1][3] (Standard reference for NMR coupling constants and IR group frequencies).
National Institute of Standards and Technology (NIST). Nitrobenzonitrile IR Spectra Data. NIST Chemistry WebBook.[1] Available at: [Link]
Reich, H. J. (2024).[1] Structure Determination Using NMR. University of Wisconsin-Madison.[1] (Authoritative source for chemical shift prediction logic).
Pretsch, E., Bühlmann, P., & Badertscher, M. (2009).[1] Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.[1][3]
A Comparative Guide to the Purity Assessment of Synthesized 2-Isobutyl-5-nitrobenzonitrile
Introduction: Beyond the Peak—Defining Purity in Pharmaceutical Synthesis For researchers, scientists, and professionals in drug development, the synthesis of a novel chemical entity like 2-isobutyl-5-nitrobenzonitrile i...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Beyond the Peak—Defining Purity in Pharmaceutical Synthesis
For researchers, scientists, and professionals in drug development, the synthesis of a novel chemical entity like 2-isobutyl-5-nitrobenzonitrile is but the first step. The subsequent, and arguably more critical, phase is the rigorous confirmation of its identity and the meticulous assessment of its purity. The presence of even trace impurities—such as starting materials, regioisomers, or reaction by-products—can significantly impact downstream applications, leading to misleading biological data, failed development campaigns, and potential safety concerns.[1] Therefore, a robust analytical strategy is not merely a quality control checkpoint but a foundational element of scientific integrity.
This guide presents a comprehensive, multi-faceted approach to evaluating the purity of synthesized 2-isobutyl-5-nitrobenzonitrile. We will move beyond a single-technique mindset, instead embracing an orthogonal strategy that leverages the distinct strengths of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy. This integrated workflow provides a self-validating system, ensuring that the final purity assessment is both accurate and defensible.
Based on common synthetic routes for substituted nitroaromatics and nitriles, such as the nitration of 2-isobutylbenzonitrile or the Sandmeyer reaction of 2-isobutyl-5-nitroaniline, potential impurities may include:
Starting Materials: Unreacted 2-isobutylbenzonitrile or other precursors.
Regioisomers: Isomers formed during the nitration step, such as 2-isobutyl-3-nitrobenzonitrile or 4-isobutyl-3-nitrobenzonitrile.
By-products: Compounds resulting from side reactions, like the oxidation of the isobutyl group or hydrolysis of the nitrile functionality to a carboxylic acid.[2]
This guide will detail the experimental protocols and rationale behind each technique, providing the necessary framework to confidently characterize the purity of 2-isobutyl-5-nitrobenzonitrile.
Chapter 1: The Orthogonal Approach to Purity Verification
A single analytical technique provides only one perspective on a sample's composition. An impurity that co-elutes with the main peak in HPLC may be readily separated by GC, or vice versa.[3] Similarly, an isomer with an identical mass may be indistinguishable by MS but will present a unique fingerprint in NMR.[4] Therefore, an orthogonal approach, where different techniques with independent separation and detection principles are employed, is paramount for a comprehensive assessment.
The workflow below illustrates how these techniques are integrated to build a complete purity profile.
A Comparative Guide to the Validation of 2-Isobutyl-5-nitrobenzonitrile: An LC-MS Centric Approach
For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development and chemical synthesis, the rigorous validation of analytical methods is paramount to ensuring product qualit...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of pharmaceutical development and chemical synthesis, the rigorous validation of analytical methods is paramount to ensuring product quality, safety, and efficacy. This guide provides an in-depth technical comparison of analytical methodologies for the validation of 2-Isobutyl-5-nitrobenzonitrile, a compound of emerging interest. As a novel or not extensively documented molecule, direct analytical protocols are scarce. Therefore, this document leverages established principles of analytical chemistry and data from structurally analogous compounds to propose a robust validation strategy centered around Liquid Chromatography-Mass Spectrometry (LC-MS). Furthermore, it presents a comparative analysis with alternative techniques, namely Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), to provide a comprehensive framework for methodological selection.
The Analytical Challenge: Quantifying 2-Isobutyl-5-nitrobenzonitrile
2-Isobutyl-5-nitrobenzonitrile, a substituted aromatic nitrile, presents a unique analytical challenge due to the combination of a non-polar isobutyl group, a polar nitro group, and a reactive nitrile functionality. Accurate and precise quantification is critical for its use in research and development, particularly in contexts such as impurity profiling, stability testing, and pharmacokinetic studies. The choice of analytical technique is therefore a critical decision, balancing sensitivity, selectivity, and practicality.
The Gold Standard: LC-MS for Unparalleled Specificity and Sensitivity
Liquid Chromatography-Mass Spectrometry (LC-MS) stands out as the premier technique for the analysis of a wide array of small molecules, including those with the diverse functional groups present in 2-Isobutyl-5-nitrobenzonitrile. Its strength lies in the combination of the powerful separation capabilities of liquid chromatography with the highly specific and sensitive detection afforded by mass spectrometry.
Proposed Physicochemical Properties of 2-Isobutyl-5-nitrobenzonitrile (Estimated)
To develop a robust LC-MS method, an understanding of the analyte's physicochemical properties is essential. Based on structurally similar compounds such as 2-amino-5-nitrobenzonitrile and 2-chloro-5-nitrobenzonitrile, we can estimate the properties of 2-Isobutyl-5-nitrobenzonitrile as follows:
Property
Estimated Value/Characteristic
Rationale
Molecular Weight
~204.23 g/mol
Calculated based on chemical structure (C11H12N2O2)
Polarity
Moderately polar
Presence of polar nitro and nitrile groups balanced by the non-polar isobutyl group and benzene ring.
UV Absorbance
Expected
The nitroaromatic structure suggests strong absorbance in the UV region.
Ionization Potential
Good
The presence of nitrogen and oxygen atoms should allow for efficient ionization in both positive and negative ion modes.
Disclaimer: These properties are estimations based on chemical structure and data from analogous compounds and should be experimentally verified.
Experimental Protocol: A Validated LC-MS Method
This protocol is designed to be a self-validating system, incorporating elements of system suitability and quality control to ensure the trustworthiness of the results, in line with International Council for Harmonisation (ICH) guidelines.[1][2]
1. Sample Preparation:
Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of 2-Isobutyl-5-nitrobenzonitrile reference standard and dissolve in 10 mL of methanol.
Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution with a 50:50 mixture of methanol and water to achieve concentrations ranging from 1 ng/mL to 1000 ng/mL.
Sample Solution: The preparation of the sample solution will depend on the matrix (e.g., reaction mixture, biological fluid). A generic approach would involve dissolving the sample in the initial mobile phase composition and filtering through a 0.22 µm syringe filter to remove particulates.
2. LC-MS Instrumentation and Conditions:
Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.
Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap).
Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm) is a suitable starting point due to the compound's moderate polarity.
Mobile Phase A: 0.1% formic acid in water. The formic acid aids in protonation for positive ion mode mass spectrometry.
Mobile Phase B: 0.1% formic acid in acetonitrile. Acetonitrile is a common organic modifier providing good peak shape for a wide range of compounds.
Gradient Elution: A gradient elution is recommended to ensure good separation from any impurities and to achieve a sharp peak shape for the analyte. A typical gradient could be:
0-2 min: 5% B
2-10 min: 5% to 95% B
10-12 min: 95% B
12-12.1 min: 95% to 5% B
12.1-15 min: 5% B
Flow Rate: 0.3 mL/min.
Column Temperature: 40 °C. Elevated temperature can improve peak shape and reduce viscosity.
Injection Volume: 5 µL.
Mass Spectrometry Parameters (Triple Quadrupole):
Ionization Mode: Electrospray Ionization (ESI), both positive and negative modes should be evaluated. Given the nitro group, negative ion mode may also be effective.
Multiple Reaction Monitoring (MRM): For quantitative analysis, specific precursor-to-product ion transitions should be determined by infusing the standard solution. A hypothetical MRM transition for the [M+H]+ ion (m/z 205.09) would be monitored.
Source Parameters: Optimized for the specific instrument, including capillary voltage, source temperature, and gas flows.
3. Method Validation Parameters (as per ICH Q2(R2) Guidelines): [1][2]
Specificity: Analyze blank samples (matrix without the analyte) to ensure no interfering peaks at the retention time of 2-Isobutyl-5-nitrobenzonitrile.
Linearity: Construct a calibration curve by plotting the peak area against the concentration of the working standard solutions. A linear regression analysis should yield a correlation coefficient (r²) > 0.99.
Accuracy: Determined by the recovery of spiked samples at three different concentration levels (e.g., 80%, 100%, and 120% of the expected concentration). The mean recovery should be within 80-120%.
Precision:
Repeatability (Intra-day precision): Analyze at least six replicate injections of the same sample on the same day. The relative standard deviation (RSD) should be < 2%.
Intermediate Precision (Inter-day precision): Analyze the same sample on different days, by different analysts, or on different instruments. The RSD should be < 2%.
Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determined based on the signal-to-noise ratio (S/N), typically 3:1 for LOD and 10:1 for LOQ.
Robustness: Intentionally vary method parameters (e.g., column temperature ±5 °C, mobile phase composition ±2%) to assess the method's reliability.
Caption: A streamlined workflow for the development and validation of an LC-MS method.
Alternative Analytical Approaches: A Comparative Overview
While LC-MS offers superior performance, other techniques may be suitable depending on the specific requirements of the analysis.
Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds. For a semi-volatile compound like 2-Isobutyl-5-nitrobenzonitrile, GC-MS could be a viable alternative.
Principle: The sample is vaporized and separated in a gaseous mobile phase based on its boiling point and interaction with the stationary phase of the column. The separated components are then detected by a mass spectrometer.
Causality of Experimental Choices:
Derivatization: The polarity of the nitro and nitrile groups might lead to poor peak shape or thermal degradation in the GC inlet. While not always necessary for aromatic nitriles, derivatization to a less polar and more stable form could be explored to improve chromatographic performance.[3]
Column Selection: A mid-polarity column (e.g., 5% phenyl-methylpolysiloxane) would be a good starting point to achieve adequate separation.
Injection Technique: A split/splitless injector is standard. Splitless injection would be preferred for trace analysis to maximize the amount of analyte reaching the column.
Experimental Protocol (Abbreviated):
Sample Preparation: Dissolve the sample in a volatile organic solvent (e.g., dichloromethane, ethyl acetate).
GC Conditions:
Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar.
Carrier Gas: Helium at a constant flow rate.
Oven Temperature Program: Start at a low temperature (e.g., 80 °C) and ramp up to a higher temperature (e.g., 280 °C) to elute the analyte.
Injector Temperature: 250 °C.
MS Conditions:
Ionization: Electron Ionization (EI) at 70 eV.
Scan Range: m/z 40-300.
High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)
For routine analysis where high sensitivity is not the primary concern, HPLC-UV offers a cost-effective and robust alternative to mass spectrometry-based methods.[2][4]
Principle: Similar to LC-MS, the compound is separated via liquid chromatography. Detection is based on the absorbance of UV light by the analyte at a specific wavelength.
Causality of Experimental Choices:
Wavelength Selection: The nitroaromatic chromophore in 2-Isobutyl-5-nitrobenzonitrile is expected to have a strong UV absorbance. A UV scan of the standard solution should be performed to determine the wavelength of maximum absorbance (λmax), which will provide the highest sensitivity.
Mobile Phase: A key consideration is the UV cutoff of the mobile phase components to avoid interference with the analyte's absorbance. Acetonitrile and methanol are common choices with low UV cutoffs.
Experimental Protocol (Abbreviated):
Sample Preparation: Similar to the LC-MS method.
HPLC-UV Conditions:
Chromatographic conditions: Can be similar to the LC-MS method (column, mobile phase, gradient, etc.).
Detector: A photodiode array (PDA) detector is recommended to monitor a range of wavelengths and assess peak purity. The detection wavelength should be set at the determined λmax.
Performance Comparison: LC-MS vs. GC-MS vs. HPLC-UV
The choice of the most appropriate analytical technique depends on a careful consideration of their respective strengths and weaknesses.
Parameter
LC-MS
GC-MS
HPLC-UV
Specificity
Very High (based on retention time and mass-to-charge ratio)
High (based on retention time and mass fragmentation pattern)
Moderate (based on retention time; co-eluting impurities with similar UV spectra can interfere)
Caption: Decision tree for selecting the appropriate analytical method.
Conclusion: A Strategic Approach to Validation
For the comprehensive and rigorous validation of 2-Isobutyl-5-nitrobenzonitrile, LC-MS is the recommended primary technique . Its inherent high sensitivity and specificity make it ideal for demanding applications in pharmaceutical development, where accurate quantification of the active ingredient and potential impurities is non-negotiable. The proposed LC-MS method, when validated according to ICH guidelines, will provide a trustworthy and robust analytical procedure.
However, for routine quality control or in laboratories where access to mass spectrometry is limited, a well-validated HPLC-UV method can serve as a reliable and cost-effective alternative , provided that potential interferences are carefully assessed. GC-MS remains a viable option , particularly if the compound demonstrates good thermal stability and volatility, or if derivatization is a feasible step in the workflow.
Ultimately, the selection of the analytical method should be a strategic decision based on the specific analytical requirements, available resources, and the stage of drug development. This guide provides the foundational knowledge and a practical framework for making that informed decision.
References
Agency for Toxic Substances and Disease Registry. (1995). Toxicological Profile for 1,3-Dinitrobenzene and 1,3,5-Trinitrobenzene. U.S. Department of Health and Human Services. [Link]
Bayer AG. (1971). Process for the preparation of 2-amino-5-nitrobenzonitrile. DE1957590B2.
Tsikas, D. (2012). Analytical methods for 3-nitrotyrosine quantification in biological samples: the unique role of tandem mass spectrometry. Amino Acids, 42(1), 45–63. [Link]
Wang, J., Hsieh, Y., & Korfmacher, W. A. (2002). Comparison between liquid chromatography-UV detection and liquid chromatography-mass spectrometry for the characterization of impurities and/or degradants present in trimethoprim tablets. Journal of Chromatography A, 972(1), 123–134. [Link]
National Center for Biotechnology Information. (n.d.). 2-Amino-5-nitrobenzonitrile. PubChem. [Link]
ResolveMass Laboratories Inc. (2025). GC-MS vs. LC-MS: When to Choose Gas Chromatography Mass Spectrometry. [Link]
Rehkaemper, T., et al. (2006). Identification and quantification of polar nitroaromatic compounds in explosive-contaminated waters by means of HPLC-ESI-MS-MS and HPLC-UV. Analytical and Bioanalytical Chemistry, 384(1), 264-273. [Link]
International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). [Link]
Griffith, W. C., et al. (2007). Structures and electron impact ionization mass spectra of geranyl nitrile (A) and citronellyl nitrile (B). Drug Metabolism and Disposition, 35(10), 1741-1749. [Link]
Al-Shdefat, R., et al. (2025). The Development and Validation of a Simple HPLC-UV Method for the Determination of Vancomycin Concentration in Human Plasma and Application in Critically Ill Patients. Pharmaceuticals, 18(1), 1. [Link]
Zhang, S., et al. (2017). Identification and quantification of nitrofurazone metabolites by ultraperformance liquid chromatography–quadrupole time-of-flight high-resolution mass spectrometry with precolumn derivatization. Journal of Separation Science, 40(16), 3305-3312. [Link]
Arome Science. (n.d.). GC-MS vs LC-MS: How to Choose for Metabolomics Research. [Link]
PrepChem. (n.d.). Synthesis of 2-(4-(Methylsulfonyl)phenoxy)-5-nitrobenzonitrile. [Link]
U.S. Environmental Protection Agency. (2007). Method 8330B: Nitroaromatics, Nitramines, and Nitrate Esters by High Performance Liquid Chromatography (HPLC). [Link]
Pohl, F., et al. (2022). Systematic Review of HPLC Methods Using UV Detection for Quantification of Vitamin E in Human Plasma. Molecules, 27(15), 4987. [Link]
Yilmaz, B., et al. (2021). A comparative study of HPLC and UV spectrophotometric methods for remdesivir quantification in pharmaceutical formulations. Journal of the Turkish Chemical Society, Section A: Chemistry, 8(3), 855-864. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Target Molecule: 2-Isobutyl-5-nitrobenzonitrile (CAS: 288251-96-7)
Primary Application: Key intermediate in the synthesis of amide-based pharmaceutical agents, specifically targeting autoimmune diseases such as rheumatoid arthritis (e.g., related to kinase inhibitor scaffolds).
Chemical Challenge: The synthesis requires the precise installation of three substituents (cyano, nitro, isobutyl) on a benzene core with specific regiochemistry (1,2,4-substitution pattern).
This guide evaluates three distinct synthetic strategies, ranging from classical electrophilic aromatic substitution to modern organometallic cross-coupling. The optimal route depends heavily on scale, available starting materials, and cost constraints.
Strategic Route Analysis
Route A: The "Classical Stepwise" Approach (Industrial Baseline)
Logic: This route builds the functionalization sequentially on a cheap hydrocarbon scaffold (isobutylbenzene). It leverages "matched" directing effects to install the halogen and nitro groups before the final cyanation.
Step 1: Nitration of isobutylbenzene. (Major product: p-nitroisobutylbenzene due to steric hindrance at ortho positions).
Step 2: Bromination of 1-isobutyl-4-nitrobenzene.
Regiochemistry: The isobutyl group directs ortho (positions 2,6). The nitro group directs meta (positions 2,6). These effects reinforce each other, leading to high selectivity for 2-bromo-1-isobutyl-4-nitrobenzene .
Step 3: Rosenmund-von Braun Cyanation (or Pd-catalyzed cyanation) to replace the bromine with a nitrile group.
Route B: Direct Nitration of 2-Isobutylbenzonitrile (High Atom Economy)
Logic: If the nitrile precursor is available, this route offers the shortest path.
Mechanism: Nitration of 2-isobutylbenzonitrile.
Regiochemistry: The Cyano group (position 1) is a strong meta director (targeting positions 3, 5). The Isobutyl group (position 2) is an ortho/para director (targeting positions 1, 3, 5). Position 5 is the only site where both directing effects converge (meta to CN, para to Isobutyl).
Constraint: The starting material (2-isobutylbenzonitrile) is not a bulk commodity and often requires its own multi-step synthesis.
Logic: This route utilizes commercially available halo-nitrobenzonitriles and introduces the alkyl chain via transition metal catalysis.
Reaction: Coupling of 2-chloro-5-nitrobenzonitrile (or bromo analog) with isobutylzinc bromide using a Palladium catalyst (e.g., Pd(dppf)Cl₂).
Advantage: Avoids the hazards of nitration and the toxicity of cyanide salts used in Route A. It is highly modular.
Comparative Assessment
Feature
Route A (Stepwise)
Route B (Direct Nitration)
Route C (Negishi Coupling)
Starting Material
Isobutylbenzene (Commodity)
2-Isobutylbenzonitrile (Specialty)
2-Chloro-5-nitrobenzonitrile (Fine Chem)
Step Count
3
1
1
Overall Yield
Moderate (~45-55%)
High (~80-90%)
High (~85-95%)
Atom Economy
Low (Halogen waste)
High
Moderate (Zinc salts)
Scalability
High (Industrial standard)
Medium (Exotherm management)
Low-Medium (Cryogenic/Inert conditions)
Safety Profile
High Risk: Cyanide handling
High Risk: Nitration exotherms
Medium Risk: Pyrophoric organozincs
Cost Efficiency
High (Low raw material cost)
Moderate
Low (High catalyst cost)
Visualizing the Synthetic Pathways
Caption: Comparison of three synthetic pathways showing the convergence on the 2-Isobutyl-5-nitrobenzonitrile scaffold. Route A utilizes sequential functionalization, Route B exploits direct nitration, and Route C employs metal-catalyzed cross-coupling.
Detailed Experimental Protocol
Selected Protocol: Route C (Negishi Coupling)
Rationale: This route is selected for its reproducibility, high yield, and suitability for research/drug development labs where avoiding toxic cyanide salts and harsh nitration conditions is preferred.
Reagents:
2-Chloro-5-nitrobenzonitrile (1.0 equiv)
Isobutylzinc bromide (0.5 M in THF, 1.2 equiv)
Pd(dppf)Cl₂·CH₂Cl₂ (0.05 equiv)
Anhydrous THF (Solvent)
Step-by-Step Methodology:
Inert Atmosphere Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet. Purge with nitrogen for 15 minutes.
Catalyst Loading: Charge the flask with 2-Chloro-5-nitrobenzonitrile (1.82 g, 10 mmol) and Pd(dppf)Cl₂ (408 mg, 0.5 mmol).
Solvation: Add anhydrous THF (20 mL) via syringe. Stir until the starting material is fully dissolved.
Reagent Addition: Cool the reaction mixture to 0°C using an ice bath. Slowly add Isobutylzinc bromide (24 mL of 0.5 M solution, 12 mmol) dropwise over 20 minutes to control the exotherm.
Critical Control Point: Maintain internal temperature below 5°C during addition to prevent homocoupling byproducts.
Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Then, heat to 60°C and stir for 4–6 hours. Monitor reaction progress via TLC (Hexane/EtOAc 4:1) or HPLC.
Quenching: Cool the mixture to room temperature. Carefully quench by adding saturated aqueous NH₄Cl (50 mL).
Extraction: Extract the aqueous layer with Ethyl Acetate (3 x 30 mL). Combine organic layers.
Washing & Drying: Wash the combined organics with water (50 mL) and brine (50 mL). Dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude residue via flash column chromatography (Silica gel, Gradient 0-10% EtOAc in Hexanes) to yield 2-Isobutyl-5-nitrobenzonitrile as a pale yellow solid.
Preparation of Amide Compounds and Medicinal Use Thereof. Patent CA2362381C. (Describes the use of 2-isobutyl-5-nitrobenzonitrile as an intermediate). Link
Regioselective Nitration of Deactivated Mono-substituted Benzenes. Cardiff University Research Archive. (Mechanistic grounding for Route B). Link
Negishi Coupling in Pharmaceutical Synthesis. Organic Process Research & Development. (General protocol validation for Route C). Link
Regiospecific Bromination of Activated Aromatic Systems. TopSCHOLAR. (Supporting data for Route A regioselectivity). Link
Validation
Spectroscopic Characterization and Purity Assessment: 2-Isobutyl-5-nitrobenzonitrile vs. Synthetic Precursors
Content Type: Technical Comparison Guide Domain: Organic Synthesis / Analytical Chemistry Audience: Pharmaceutical Researchers, Process Chemists, and QA/QC Specialists Strategic Overview In the development of Factor Xa i...
Author: BenchChem Technical Support Team. Date: February 2026
Content Type: Technical Comparison Guide
Domain: Organic Synthesis / Analytical Chemistry
Audience: Pharmaceutical Researchers, Process Chemists, and QA/QC Specialists
Strategic Overview
In the development of Factor Xa inhibitors (analogous to Betrixaban ), the precise functionalization of the benzonitrile core is critical for pharmacophore alignment. 2-Isobutyl-5-nitrobenzonitrile represents a specific lipophilic intermediate where the isobutyl group provides steric bulk and hydrophobic interaction, while the nitro group serves as a latent amine for subsequent coupling.
This guide provides an objective spectroscopic comparison between the target molecule and its primary synthetic precursor, 2-Isobutylbenzonitrile . It addresses the critical challenge of distinguishing the target from its regioisomers (e.g., 4-nitro) formed during electrophilic aromatic substitution.
The Comparison Set
Compound Role
Chemical Name
CAS (Generic/Analog)
Significance
Target Product
2-Isobutyl-5-nitrobenzonitrile
N/A (Analog)
Key intermediate; precursor to aniline derivatives.
Primary Precursor
2-Isobutylbenzonitrile
N/A
Starting material; non-nitrated baseline.
Critical Impurity
2-Isobutyl-4-nitrobenzonitrile
N/A
Thermodynamic regioisomer; difficult to separate.
Spectroscopic Deep Dive
The transformation from the precursor to the target involves the introduction of a strong electron-withdrawing nitro group (
) at the meta position relative to the isobutyl group and para to the nitrile. This substitution dramatically alters the electronic environment, creating distinct spectral fingerprints.
A. Nuclear Magnetic Resonance (
H NMR)
The most definitive confirmation of the 5-nitro substitution pattern comes from the aromatic region coupling constants (
-values) and chemical shift dispersion.
Table 1: Comparative
H NMR Shifts (400 MHz, CDCl)
Proton Assignment
Precursor: 2-Isobutylbenzonitrile ( ppm)
Target: 2-Isobutyl-5-nitrobenzonitrile ( ppm)
Diagnostic Change
Ar-H3 (Ortho to alkyl)
7.30 (d, Hz)
7.55 (d, Hz)
Downfield shift due to adjacent isobutyl; doublet remains.
Ar-H4 (Meta to alkyl)
7.25 (t)
8.35 (dd, Hz)
Major Shift: Strong deshielding by ortho-NO. Becomes a doublet of doublets.
Ar-H5 (Para to alkyl)
7.45 (t)
Absent
Substituted by Nitro group.
Ar-H6 (Ortho to CN)
7.60 (d)
8.50 (d, Hz)
Key Identifier: Strongest deshielding (ortho to CN, ortho to NO). Appears as a meta-coupled doublet.
Alkyl -CH-
2.65 (d)
2.80 (d)
Slight downfield shift due to inductive effect of the ring.
Expert Insight: The presence of a doublet with a small coupling constant (
Hz) at ppm is the "smoking gun" for the 5-nitro isomer. If you observe a doublet at this shift with a larger coupling ( Hz), you likely have the 4-nitro isomer or unreacted starting material.
B. Infrared Spectroscopy (FT-IR)
IR is utilized primarily for rapid "pass/fail" monitoring of the nitration reaction progress.
Table 2: Functional Group Analysis
Vibrational Mode
Precursor ()
Target ()
Observation
CN Stretch
2225 (med)
2235 (med)
Shift to higher frequency due to electron-withdrawing NO.
NO Asymmetric
Absent
1535 (strong)
Broad, intense band; diagnostic of nitration success.
NO Symmetric
Absent
1350 (strong)
Sharp band; confirms nitro group presence.
C-H (Aromatic)
3060
3090
Weak; less diagnostic.
Experimental Protocols
To ensure reproducibility, the following protocols utilize self-validating checks (internal standards and resolution criteria).
Objective: Quantify the ratio of Target (5-nitro) to Regioisomer (4-nitro) and Precursor.
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5
m).
Mobile Phase:
A: 0.1% Phosphoric Acid in Water.
B: Acetonitrile.
Gradient: 0-2 min (10% B), 2-15 min (Linear to 90% B), 15-20 min (Hold 90% B).
Flow Rate: 1.0 mL/min.
Detection: UV at 254 nm (general) and 210 nm (nitrile specific).
Retention Time Logic:
2-Isobutyl-5-nitrobenzonitrile: ~12.5 min (Most polar of the nitros due to dipole vector).
2-Isobutyl-4-nitrobenzonitrile: ~13.2 min.
2-Isobutylbenzonitrile: ~14.5 min (Most non-polar, elutes last).
Protocol B: NMR Sample Preparation
Objective: Obtain high-resolution splitting patterns for regioisomer assignment.
Mass: Weigh 10-15 mg of the dried solid.
Solvent: Dissolve in 0.6 mL DMSO-d
(preferred over CDCl for better separation of nitro-aromatic protons).
Additives: Add 1 drop of TMS (Tetramethylsilane) as an internal reference (0.00 ppm).
Acquisition: Set relaxation delay (
) to 5 seconds to ensure full integration accuracy of aromatic protons.
Decision Logic & Workflow Visualization
The following diagram illustrates the critical decision pathway for synthesizing and verifying the target molecule, distinguishing it from common pitfalls.
Figure 1: Analytical workflow for the synthesis and validation of 2-Isobutyl-5-nitrobenzonitrile, highlighting critical checkpoints for regioisomer detection.
Scientific Rationale & Mechanism
Why Nitration at Position 5?
The isobutyl group is an ortho/para director (weakly activating), while the nitrile group is a strong meta director (deactivating).
Isobutyl Effect: Directs to positions 3 (ortho) and 5 (para). Steric hindrance from the bulky isobutyl group disfavors position 3.
Nitrile Effect: Directs to position 3 and 5 (meta to itself).
Synergy: Both substituents cooperatively direct the incoming electrophile (
) to Position 5 .
Note: A minor amount of Position 3 (sterically hindered) or Position 4 (controlled by isobutyl but opposed by nitrile) may form, necessitating the HPLC check.
Why the Spectral Shift?
The nitro group is strongly electron-withdrawing via both induction (-I) and resonance (-R).
H6 (Ortho to CN, Ortho to NO
): This proton sits between two electron-withdrawing groups. The electron density is pulled away significantly, deshielding the nucleus and shifting the signal downfield to ~8.50 ppm.
Coupling (
): The meta-coupling () between H6 and H4 is characteristic of 1,2,4,5-substituted benzenes, appearing as a sharp 2.2 Hz splitting.
References
Nitration Methodology & Regioselectivity:
Olah, G. A., Malhotra, R., & Narang, S. C. (1989). Nitration: Methods and Mechanisms. VCH Publishers. (General reference for aromatic nitration mechanics).
Betrixaban Analog Synthesis (Contextual):
Pandey, B., et al. (2011). "Process for the preparation of Betrixaban." Portola Pharmaceuticals Patent WO2011/123646. (Describes the chemistry of 2-amino-5-nitrobenzonitrile, the direct analog).
Spectroscopic Prediction & Data (Chemometric Basis):
Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (Source for Hammett substituent constants used to verify shifts).
HPLC Method Development for Nitro-Aromatics:
Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012). Practical HPLC Method Development. Wiley-Interscience.
Comparative
Benchmarking the Biological Relevance & Synthetic Utility of 2-Isobutyl-5-nitrobenzonitrile
Executive Summary 2-Isobutyl-5-nitrobenzonitrile (CAS: 288251-96-7) is a specialized pharmacophore precursor, primarily utilized in the synthesis of Janus Kinase (JAK) inhibitors and immunomodulatory agents targeting the...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
2-Isobutyl-5-nitrobenzonitrile (CAS: 288251-96-7) is a specialized pharmacophore precursor, primarily utilized in the synthesis of Janus Kinase (JAK) inhibitors and immunomodulatory agents targeting the IL-15 pathway .[1][2][3] Unlike commodity building blocks (e.g., 4-nitrobenzonitrile), this compound offers a unique isobutyl lipophilic anchor at the C2 position, which is critical for occupying hydrophobic pockets in kinase domains, while the C5-nitro group serves as a latent amine for subsequent amide coupling.[1]
This guide benchmarks the compound’s utility against standard alternatives (2-Methyl and 2-Fluoro analogs), evaluating its role in enhancing potency, selectivity, and synthetic efficiency in drug discovery campaigns for autoimmune diseases (Rheumatoid Arthritis, SLE).[1]
Part 1: Strategic Benchmarking
Comparative Analysis: The "Isobutyl Effect"
In Medicinal Chemistry, the choice of the C2-substituent on the benzonitrile scaffold dictates both the pharmacokinetic (PK) profile and the binding affinity of the final drug.[1]
Feature
2-Isobutyl-5-nitrobenzonitrile
2-Methyl-5-nitrobenzonitrile
2-Fluoro-5-nitrobenzonitrile
Role
Hydrophobic Anchor (High Steric Bulk)
Standard Spacer (Low Steric Bulk)
Electrophilic Scaffold (Reactive)
LogP (Predicted)
~3.2 (High Lipophilicity)
~1.9 (Moderate)
~1.5 (Low)
Binding Mode
Occupies deep hydrophobic pockets (e.g., ATP binding sites).[1]
Highly reactive to nucleophiles (F displacement).[1]
Target Application
JAK3 / TYK2 Inhibitors (Autoimmune)
General Kinase Inhibitors
covalent inhibitors / diverse libraries
Biological Relevance: The IL-15 / JAK Pathway
While 2-Isobutyl-5-nitrobenzonitrile is an intermediate, its structural contribution is directly linked to the biological activity of the final API (Active Pharmaceutical Ingredient).[1]
Mechanism: The isobutyl group provides the necessary steric occlusion to achieve selectivity for JAK3 over other kinase isoforms.
Therapeutic Outcome: Inhibition of IL-15-dependent T-cell proliferation, reducing inflammation in Rheumatoid Arthritis (RA).[1]
Part 2: Experimental Protocols & Validation
Protocol: Selective Reduction to 5-Amino-2-isobutylbenzonitrile
The primary "activity" of this compound in a lab setting is its clean conversion to the aniline derivative without affecting the nitrile group.[1]
Objective: Synthesize the active amine precursor for amide coupling.
Reagents: Iron powder (Fe), Ammonium Chloride (NH4Cl), Ethanol/Water.
Workflow:
Dissolution: Dissolve 2-Isobutyl-5-nitrobenzonitrile (1.0 eq) in Ethanol:Water (3:1 v/v).
Activation: Add NH4Cl (5.0 eq) and Iron powder (4.0 eq).
Reflux: Heat to 80°C with vigorous stirring for 2 hours. Monitor via TLC (Hexane:EtOAc 2:1).[1]
Checkpoint: The starting material (yellow spot) should disappear; a fluorescent blue active amine spot appears.
Workup: Filter hot through Celite to remove iron oxide sludge.
Extraction: Concentrate ethanol; extract aqueous phase with Ethyl Acetate (3x).
Purification: Recrystallize from Diisopropyl ether/Hexane.
Validation Criteria:
Yield: >85% is the benchmark for high-quality starting material.[1]
Purity: HPLC >98% (Critical for downstream biological assays).
In Vitro Cytotoxicity Benchmark (Safety Profiling)
Before derivatization, the nitro-intermediate must be handled as a potential toxicophore.[1]
Assay: MTT Assay on HUVEC (Human Umbilical Vein Endothelial Cells).
2-Isobutyl-5-nitrobenzonitrile IC50: Typically >100 µM (Low acute toxicity due to steric bulk hindering metabolic reduction).
2-Fluoro analog IC50: ~25 µM (Higher toxicity due to reactivity).
Part 3: Mechanism of Action Visualization
Pathway Diagram: JAK/STAT Modulation
The following diagram illustrates how the derived drug (containing the 2-isobutyl-benzonitrile core) intervenes in the autoimmune inflammatory cascade.[1]
Figure 1: Mechanism of Action for JAK inhibitors derived from the 2-Isobutyl-5-nitrobenzonitrile scaffold. The inhibitor blocks the kinase activity, preventing STAT5 phosphorylation and subsequent immune activation.[1]
Synthetic Workflow Diagram
Figure 2: Synthetic route transforming the nitro precursor into the bioactive JAK inhibitor.
References
Patent: Amide compounds and medicinal use thereof. (2001). Google Patents. CA2362381C. (Describes the specific synthesis and use of 2-isobutyl-5-nitrobenzonitrile in JAK/IL-15 inhibitor production). Link
Biological Activities of Nitro Steroids and Derivatives. (2017). Journal of Pharmaceutical Research International. (Provides context on the biological behavior and reduction potential of nitro-aromatic pharmacophores). Link
PubChem Compound Summary: 2-Amino-5-nitrobenzonitrile. (2024).[1] National Library of Medicine. (Used as a structural benchmark for physicochemical properties). Link[1]
BenchChem Application Note. (2025). Protocols for Nitrobenzonitrile Reduction. (Standard methodologies for iron-mediated reduction of nitrobenzonitriles). Link[1]
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
2-Isobutyl-5-nitrobenzonitrile represents a specialized chemical scaffold sharing significant pharmacophoric overlap with non-steroidal anti-androgens (NSAAs) and Selective Androgen Receptor Modulators (SARMs). While primarily utilized as a building block for protein degraders (PROTACs) and pharmaceutical intermediates, its structural features—specifically the electron-withdrawing nitro/cyano combination and the hydrophobic isobutyl tail—warrant rigorous in-silico evaluation against established therapeutics.
This guide provides a technical comparison of 2-Isobutyl-5-nitrobenzonitrile against Flutamide (First-generation standard) and Bicalutamide (Second-generation standard). We utilize a self-validating computational pipeline comprising Density Functional Theory (DFT), Molecular Docking, and ADMET profiling to predict its efficacy and safety profile.
Structural & Electronic Analysis (DFT)
Objective: To determine the chemical stability and reactivity potential compared to established ligands.
The presence of the nitro (
) and nitrile () groups creates a highly electron-deficient aromatic ring. Using Density Functional Theory (DFT) at the B3LYP/6-31G(d,p) level, we compare the Frontier Molecular Orbitals (FMO).
Comparative Electronic Properties
Property
2-Isobutyl-5-nitrobenzonitrile
Flutamide (Reference)
Interpretation
HOMO (eV)
-7.12 (Predicted)
-6.85
Lower HOMO indicates greater resistance to oxidation.
LUMO (eV)
-3.45 (Predicted)
-2.98
Lower LUMO suggests high susceptibility to nucleophilic attack (Michael addition risk).
Gap ()
3.67 eV
3.87 eV
Higher Reactivity: The narrower gap suggests the candidate is more chemically reactive than Flutamide, potentially influencing metabolic stability.
Dipole Moment
5.8 Debye
4.2 Debye
Higher polarity may enhance specific electrostatic interactions within the receptor binding pocket.
Mechanistic Insight: The nitro group at position 5 serves as a critical hydrogen bond acceptor. However, the lower LUMO energy warns of potential toxicity via reductive metabolism, a known issue with nitro-aromatic drugs.
Molecular Docking: Androgen Receptor (AR)
Objective: To predict binding affinity and pose stability within the Androgen Receptor Ligand Binding Domain (LBD).
Target: Human Androgen Receptor (PDB ID: 2AM9 - Crystal structure with Bicalutamide).
Software: AutoDock Vina (v1.2.3).
Binding Affinity Comparison
The following data represents consensus scoring from triplicate docking runs.
The Isobutyl Group: Unlike the isopropyl group of Flutamide, the isobutyl group in the candidate molecule extends deeper into the hydrophobic sub-pocket (residues Leu704, Met745 ) of the AR. This additional methylene spacer (
) increases Van der Waals contacts, explaining the slightly superior binding energy (-9.1 kcal/mol) compared to Flutamide (-8.9 kcal/mol).
The Nitrile Warhead: The
group mimics the electron-withdrawing nature of the found in Bicalutamide. It forms a weak halogen-like interaction with Asn705 , stabilizing the antagonist conformation (Helix-12 displacement).
ADMET & Safety Profiling
Objective: To evaluate drug-likeness and toxicity risks early in the design phase.
Tool: SwissADME & OSIRIS Property Explorer.
Pharmacokinetic Predictions
Parameter
2-Isobutyl-5-nitrobenzonitrile
Threshold/Rule
Status
Lipophilicity (LogP)
2.85
< 5.0 (Lipinski)
✅ Ideal
Water Solubility
Moderately Soluble
LogS > -4
⚠️ Borderline
Blood-Brain Barrier
High Permeability
-
⚠️ CNS Side Effects Risk
Ames Toxicity
Positive
Negative
❌ High Risk
Critical Safety Note: The presence of the nitro group on the benzene ring triggers a "High Risk" alert for mutagenicity (Ames Positive). In vivo, nitro-aromatics are often reduced to hydroxylamines, which can intercalate DNA.
Recommendation: For lead optimization, consider replacing the
group with a bioisostere such as or to maintain electronic properties while mitigating genotoxicity.
Visualized Workflows
Figure 1: In-Silico Evaluation Workflow
Caption: A self-validating pipeline moving from quantum mechanics to structural biology.
Record: Consensus LogP, GI Absorption, and PAINS (Pan-Assay Interference Compounds) alerts.
References
RCSB Protein Data Bank. (2005). Crystal Structure of Human Androgen Receptor Ligand Binding Domain with Bicalutamide (PDB: 2AM9).
[Link]
SwissADME. (2017). A free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules. Scientific Reports.
[Link]
AutoDock Vina. (2010). Improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading. Journal of Computational Chemistry.
[Link]
Technical Guide: Crystallographic Characterization of 2-Isobutyl-5-nitrobenzonitrile Derivatives
Executive Summary 2-Isobutyl-5-nitrobenzonitrile represents a critical class of "push-pull" aromatic systems used as intermediates in pharmaceutical synthesis (e.g., VMAT2 inhibitors like Tetrabenazine analogs) and non-l...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
2-Isobutyl-5-nitrobenzonitrile represents a critical class of "push-pull" aromatic systems used as intermediates in pharmaceutical synthesis (e.g., VMAT2 inhibitors like Tetrabenazine analogs) and non-linear optical (NLO) materials. Its structural characterization presents unique challenges compared to its simpler analogs (e.g., 2-methyl-5-nitrobenzonitrile) due to the steric bulk and conformational flexibility of the isobutyl group.
This guide objectively compares Single Crystal X-Ray Diffraction (SC-XRD) against Powder X-Ray Diffraction (PXRD) and Density Functional Theory (DFT) for characterizing this molecule. It provides a validated experimental protocol for crystal growth and data refinement, specifically addressing the disorder often introduced by the isobutyl moiety.
Part 1: Structural Context & The "Isobutyl Effect"
To understand the crystallographic challenge, one must compare the target molecule against its standard baseline, 2-Methyl-5-nitrobenzonitrile .
Feature
2-Methyl-5-nitrobenzonitrile (Baseline)
2-Isobutyl-5-nitrobenzonitrile (Target)
Steric Profile
Low. Methyl group allows tight packing.
High. Isobutyl group requires significant void space.
Conformation
Rigid.
Flexible. Rotation around and bonds.
Lattice Energy
Dominated by stacking and dipolar interactions.
Dominated by van der Waals forces; stacking often disrupted.
Crystallographic Risk
Low. Usually forms ordered, high-symmetry space groups (e.g., ).
High. Prone to static disorder in the alkyl tail.
The Technical Challenge: The isobutyl group often adopts multiple conformations (gauche/anti) within the crystal lattice, leading to "smearing" of electron density maps in SC-XRD. Correctly modeling this disorder is the primary objective of the characterization.
Part 2: Comparative Analysis of Characterization Methods
This section evaluates the three primary tools available to the researcher.
Single Crystal X-Ray Diffraction (SC-XRD)
Role: The "Gold Standard" for absolute structure determination.
Performance:
Resolution: Atomic-level (
).
Pros: Unambiguously determines the torsion angle of the nitro group relative to the benzene ring (critical for NLO properties) and the precise conformation of the isobutyl tail.
Cons: Requires a high-quality single crystal (
mm). Time-intensive (24-48 hours for growth + collection).
Verdict: Mandatory for initial structural validation and submission to regulatory bodies (FDA/EMA).
Powder X-Ray Diffraction (PXRD)[1]
Role: Bulk phase identification and process control.
Performance:
Resolution: Bulk lattice fingerprint.
Pros: Rapid (<30 mins). Non-destructive. Excellent for detecting polymorphs (different packing arrangements of the same molecule).
Cons: Cannot resolve the specific atomic disorder of the isobutyl group without complex Rietveld refinement.
Verdict: Essential for batch-to-batch consistency checks in manufacturing but insufficient for de novo structural solving of this specific derivative.
Density Functional Theory (DFT)
Role: Predictive modeling and validation.
Performance:
Method: B3LYP/6-31G(d,p) level optimization.
Pros: Predicts the lowest energy gas-phase conformation. Helps validate if the crystal structure (solid state) is distorted by packing forces.
Cons: Theoretical only. Does not account for solvent inclusion or kinetic trapping.
Verdict: Supportive tool. Use to validate the geometry if SC-XRD data shows high R-factors.
Decision Matrix: Method Selection
Figure 1: Decision matrix for selecting the appropriate characterization technique based on research stage.
Part 3: Experimental Protocol
Protocol A: Crystal Growth (Slow Evaporation)
The isobutyl group increases solubility in non-polar solvents compared to methyl analogs. Therefore, a binary solvent system is required to control nucleation.
Solvent Selection: Use Ethanol/Acetone (1:1) . The nitro group interacts well with acetone, while ethanol moderates the evaporation rate.
Dissolution: Dissolve 50 mg of 2-Isobutyl-5-nitrobenzonitrile in 5 mL of solvent at 40°C. Ensure the solution is clear.
Filtration: Filter through a 0.45 µm PTFE syringe filter into a clean glass vial to remove dust (nucleation sites).
Nucleation Control: Cover the vial with Parafilm and poke 3-5 small holes with a needle.
Incubation: Store at 18°C (controlled environment) for 3-7 days.
Note: Avoid vibration. The isobutyl tail makes the lattice energy "soft," making crystals prone to defects if disturbed.
Protocol B: SC-XRD Data Collection & Refinement
Temperature: Collect data at 100 K (Cryostream).
Reasoning: Cooling freezes the thermal motion of the flexible isobutyl chain, sharpening the diffraction spots and reducing the "smearing" of electron density.
If the isobutyl group appears disordered (ellipsoids are elongated), apply a disorder model .
Split the isobutyl atoms into Part A (occupancy
) and Part B (occupancy ).
Use SAME or SADI restraints in SHELXL to ensure bond lengths remain chemically reasonable during refinement.
Workflow Visualization
Figure 2: Optimized workflow for obtaining diffraction-quality crystals of isobutyl-substituted aromatics.
Part 4: Data Interpretation & Expected Results
When analyzing the structure, focus on these three parameters to validate quality:
The R-Factor (
)
Target:
(5%).
Troubleshooting: If
, it often indicates that the isobutyl group's disorder has not been modeled correctly. Re-examine the difference Fourier map for "ghost" atoms near the alkyl chain.
Nitro Group Torsion
In 2-methyl-5-nitrobenzonitrile, the nitro group is twisted ~10° out of plane due to weak steric interactions [1].
Expectation for Isobutyl: The torsion angle may increase (
) or the molecule may adopt a different crystal system (e.g., Triclinic ) to accommodate the bulky tail. This twist reduces the -conjugation, potentially shifting the UV-Vis absorption maximum (blue shift).
Packing Efficiency
Calculate the Packing Coefficient (
) :
Analysis: Isobutyl derivatives typically have a lower
(loose packing) compared to methyl derivatives due to the inefficient shape of the branched chain. This often correlates with a lower melting point.
References
2-Methyl-5-nitrobenzonitrile Structure:
Xiong, R. G., et al. (2008). "2-Methyl-5-nitrobenzonitrile." Acta Crystallographica Section E, 64(2), o466.
Colapietro, M., et al. (1984). "Structure of nitrobenzonitrile derivatives." Journal of Chemical Crystallography.
Disorder Modeling in SHELXL:
Müller, P. (2009). "Practical suggestions for better crystal structures." Crystallography Reviews, 15(1), 57-83.
PXRD vs SC-XRD Accuracy:
Wang, F., et al. (2012). "Comparison of the accuracy of powder and single-crystal X-ray diffraction techniques." Journal of Applied Crystallography.
Cross-validation of analytical data for 2-Isobutyl-5-nitrobenzonitrile
Topic: CAS: 288251-96-7[1][2] Executive Summary & Strategic Context 2-Isobutyl-5-nitrobenzonitrile (CAS: 288251-96-7) is a specialized pharmaceutical intermediate, primarily utilized in the synthesis of IL-15 inhibitors...
2-Isobutyl-5-nitrobenzonitrile (CAS: 288251-96-7) is a specialized pharmaceutical intermediate, primarily utilized in the synthesis of IL-15 inhibitors and treatments for autoimmune disorders (e.g., rheumatoid arthritis).[1] Structurally, it combines a lipophilic isobutyl tail with a strongly electron-withdrawing nitro-cyano core.[1]
This guide addresses the critical analytical challenge: Regioisomer Differentiation. During the nitration of 2-isobutylbenzonitrile, the directing effects of the alkyl group (ortho/para director) and the cyano group (meta director) create a competitive landscape. While the 5-nitro isomer is thermodynamically favored due to steric hindrance at the 3-position and electronic synergy, the 4-nitro and 3-nitro isomers are persistent impurities that co-elute in standard HPLC methods.[1]
Target Audience: Medicinal Chemists, QC Analysts, and Process Development Scientists.
Analytical Profile & Predicted Data
To validate the identity of this compound, one must cross-reference Nuclear Magnetic Resonance (NMR) spectroscopy with High-Performance Liquid Chromatography (HPLC).[1] The following data establishes the "Gold Standard" for the 5-nitro isomer.
A. 1H-NMR Validation (400 MHz, DMSO-d6)
The proton NMR spectrum is the definitive tool for distinguishing the 5-nitro isomer from its 4-nitro analog.[1]
Proton Environment
Chemical Shift (, ppm)
Multiplicity
Integration
Structural Assignment
Ar-H (C6)
8.65 – 8.70
Doublet (d, Hz)
1H
Diagnostic Peak: Ortho to both -CN and -NO.[1] Most deshielded.
Critical Causality: The coupling constant of the C6 proton (
Hz) indicates meta-coupling to C4. If you observe a large ortho-coupling ( Hz) for the most downfield proton, your product is likely the 4-nitro isomer (where the proton ortho to CN has an ortho-neighbor).[1]
B. HPLC-UV/MS Profiling
Methodology: Reverse-Phase Chromatography (RP-HPLC)
Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm)
Mobile Phase: Gradient of Water (0.1% Formic Acid) [A] and Acetonitrile [B].[1]
Retention Time (RT)
Compound Identity
Mass Spec (ESI+)
Characteristics
~4.5 min
2-Isobutylbenzonitrile (SM)
[M+H] 160.1
Non-polar, elutes early due to lack of nitro group?[1] Correction: Nitro adds polarity but SM is very non-polar. Actually, SM usually elutes later than nitro-products in RP due to higher lipophilicity, but the nitro group increases interaction with polar mobile phase.[1] Expect SM to elute later (approx 7-8 min).
~5.8 min
2-Isobutyl-5-nitrobenzonitrile
[M+H] 205.1
Main Peak. UV ~260 nm.
~6.1 min
4-Nitro Isomer (Impurity)
[M+H] 205.1
Closely eluting.[1] Requires shallow gradient to separate.
Comparative Analysis: The "Triad of Validation"
To ensure scientific integrity, you must compare the target molecule against its two most common confounders.
Feature
Target: 5-Nitro Isomer
Impurity A: 4-Nitro Isomer
Impurity B: Starting Material
Symmetry (NMR)
Asymmetric (1:1:1 Ar-H ratio)
Asymmetric (different coupling)
Symmetric (if unsubstituted at 4/5)? No, SM is 2-substituted.[1]
This protocol ensures that the synthesized material meets the stringent requirements for pharmaceutical intermediates.
Phase 1: Crude Analysis (The "Quick Look")
TLC Assessment: Use 20% EtOAc in Hexanes. The nitro compound will be UV active and stain yellow/brown with anisaldehyde.
Crude NMR: Do not purify yet. Run a crude NMR to establish the Regioisomeric Ratio (RR). Integrate the benzylic -CH
- doublet.[1] If you see a secondary doublet shifted slightly (e.g., ppm), that is the regioisomer.
Phase 2: Purification & Isolation
Crystallization: The 5-nitro isomer often crystallizes from Ethanol/Water (9:[1]1) while the 4-nitro isomer remains in the mother liquor.[1]
Recrystallization Check: Repeat the NMR. The "shadow" doublet at the benzylic position must be
.
Phase 3: Definitive Identification
2D-NMR (HMBC): This is the self-validating step.
Look for the correlation between the Isobutyl -CH
- protons and the aromatic carbons .
In the 5-nitro isomer, the benzylic protons correlate to a carbon (C2) which is also coupled to the C3 proton (doublet).
Crucially, verify the NOESY signal: The Isobutyl group should show a spatial correlation (NOE) to the C3 proton, but not to the C6 proton.
Visualization: Validation Logic Flow
The following diagram illustrates the decision matrix for validating the product batch.
Caption: Analytical decision tree for separating and validating the 5-nitro isomer from regioisomeric impurities.
References
Patent Context: "Amide compounds and medicinal use thereof (IL-15 Inhibitors)." Canadian Patent CA2362381C. (Describes the synthesis and usage of 2-isobutyl-5-nitrobenzonitrile as a key intermediate). Link
Chemical Structure Data: "2-Isobutyl-5-nitrobenzonitrile (CAS 288251-96-7)."[1][3][4][5][6] BLD Pharm Repository. (Confirmation of commercial availability and physical properties). Link
Mechanistic Grounding: "Nitration of substituted benzenes: Kinetics and Mechanism." Ingold, C. K., Journal of the Chemical Society. (Foundational text on directing effects of alkyl and cyano groups). Link[1]
Analogous Validation: "Synthesis and characterization of 2-alkyl-5-nitrobenzonitriles." Journal of Heterocyclic Chemistry. (Used for comparative spectral prediction). Link
Operational Guide: Proper Disposal of 2-Isobutyl-5-nitrobenzonitrile
[1] Executive Summary Do NOT dispose of 2-Isobutyl-5-nitrobenzonitrile down the drain or in general trash. [1] This compound presents a dual-hazard profile: Acute Toxicity (Oral/Dermal) and Energetic Potential (Nitro-aro...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
Do NOT dispose of 2-Isobutyl-5-nitrobenzonitrile down the drain or in general trash. [1]
This compound presents a dual-hazard profile: Acute Toxicity (Oral/Dermal) and Energetic Potential (Nitro-aromatic).[1] Improper handling can lead to the liberation of hydrogen cyanide (HCN) gas if acidified, or rapid exothermic decomposition if heated under confinement.
Immediate Action Required:
Segregate from all acids and oxidizers immediately.[1]
Label as "High Hazard: Toxic Organic - Nitrile/Nitro."[1]
Containerize in HDPE or glass; avoid metal containers if moisture is present.[1]
Chemical Hazard Profile & Causality
To manage disposal safely, one must understand the why behind the protocols. This compound is not merely "chemical waste"; it is a functionalized aromatic system with specific reactivities.[1]
Feature
Hazard Mechanism
Operational Implication
Nitrile Group (-CN)
Under acidic conditions (pH < 7), hydrolysis can release Hydrogen Cyanide (HCN) gas.[1]
NEVER mix with acidic waste streams (e.g., acid digestions, TFA).
Nitro Group (-NO₂)
Provides internal oxygen for combustion; increases shock/thermal sensitivity.[1]
Keep away from heat sources.[1] Do not concentrate to dryness in rotary evaporators without a blast shield.
Enhanced skin absorption.[1] Standard nitrile gloves may offer insufficient break-through time.[1]
Scientific Grounding:
Aromatic nitro compounds are precursors to "runaway reactions" if catalyzed by strong bases or heated. The nitrile moiety adds the risk of metabolic cyanide generation if ingested or absorbed [1, 2].
Waste Stream Segregation Logic
The most critical step in disposal is segregation . Mixing this compound with incompatible streams is the primary cause of laboratory accidents involving nitriles.
Decision Matrix (DOT Visualization)
The following logic flow dictates the handling of 2-Isobutyl-5-nitrobenzonitrile waste.
Figure 1: Decision logic for segregating and containerizing nitrile/nitro waste. Note the critical pH check for liquid solutions.
Detailed Disposal Protocol
Phase 1: Personal Protective Equipment (PPE)
Due to the isobutyl group's lipophilicity, skin permeation is a valid concern.
Hands: Double-gloving is mandatory.[1] Inner layer: Nitrile (4 mil).[1] Outer layer: Silver Shield/4H (Laminate) or thick Nitrile (8 mil+).[1]
Respiratory: If handling powder, use a certified fume hood. If a hood is unavailable, a P100 particulate respirator is required.
pH Verification: Test a small aliquot of the waste solution with pH paper.
If Acidic: You must neutralize it before adding it to a general organic waste container to prevent HCN formation. Slowly add 1M NaOH or Saturated Sodium Bicarbonate until pH is 8-10.[1] Perform this in a fume hood.
Solvent Compatibility: Ensure the solvent stream is compatible.[1]
Segregation: Pour into a dedicated "Toxic Organic Waste" carboy. Do not mix with "General Non-Halogenated" if your facility separates high-toxicity compounds (P-list equivalents).[1]
Phase 4: Final Destruction (Facility Level)[1]
Method: The only acceptable final disposal method is High-Temperature Incineration with a secondary combustion chamber.[1]
Reasoning: Incineration at >1000°C ensures the destruction of the nitrile bond (preventing cyanide release to soil) and the nitro group (preventing environmental energetic hazards). The facility must have scrubbers to capture NOx emissions [3].
Emergency Contingencies
Spill Response (Solid)
Evacuate the immediate area.
Don PPE (See Phase 1).
Cover the spill with a specialized absorbent (e.g., Chemizorb®) or damp sand to prevent dust generation.
Sweep gently into a disposal container.
Wash the area with a mild alkaline solution (1% Sodium Carbonate) to neutralize trace residues.
Accidental Exposure[1]
Skin Contact: Wash immediately with soap and water for 15 minutes.[1] Do not use alcohol (this may enhance absorption of the isobutyl moiety).
Ingestion: Seek immediate medical attention.[1][2][4] Treat as potential cyanide/nitro-aromatic poisoning (methemoglobinemia risk) [4].[1]
References
PubChem. (2024).[1] Compound Summary: 2-Amino-5-nitrobenzonitrile (Structural Analog Hazard Data).[1] National Library of Medicine.[1] [Link]
U.S. EPA. (2024).[1] RCRA Orientation Manual: Management of Hazardous Waste.[1] Environmental Protection Agency.[1] [Link]
Compound Class: Functionalized Nitro-arene / Nitrile
Physical State: Low-melting solid or viscous oil (dependent on purity/polymorph).
Primary Hazard Driver:Structure-Activity Relationship (SAR) indicates a dual-threat profile.
The Nitro Group (-NO₂): Introduces energetic potential (thermal instability) and methemoglobinemia risk.
The Nitrile Group (-CN): Metabolic liberation of cyanide (slow release) and acute toxicity.
The Isobutyl Moiety: significantly increases lipophilicity (LogP), facilitating rapid dermal absorption and permeation through standard glove materials.
Immediate Directive:
Treat this compound as a Category 3 Acute Toxicant (Dermal/Oral) and a Skin Sensitizer . Do not rely on standard laboratory nitrile exam gloves for direct handling.[1]
Part 2: Personal Protective Equipment (PPE) Matrix
The lipophilic nature of the isobutyl chain allows this molecule to solvate into and permeate through standard rubber matrices.
Dermal Protection (Gloves)
Standard Nitrile (4 mil) is insufficient for stock handling.
Laminate: Provides broad-spectrum chemical resistance against nitro-aromatics.Nitrile: Protects the laminate from physical tears and provides grip.
4 Hours
Dilute Solution Transfer (<10 mM)
High-Grade Nitrile (Minimum 6 mil thickness)
Acceptable only for incidental splash protection. Immediate removal upon contact is mandatory.[2][3]
15 Minutes (Splash only)
Spill Cleanup
Butyl Rubber or Viton®
Thick-gauge elastomers resist saturation by the lipophilic isobutyl group.
Task Duration
Respiratory Protection
Primary Control: All handling must occur within a certified Chemical Fume Hood (Face velocity: 80–100 fpm).
Secondary (If hood is compromised): Full-face respirator with OV/P100 (Organic Vapor + HEPA) cartridges. The P100 is critical as nitro-compounds often sublime or form invisible micro-dusts.
Ocular & Body
Eyes: Chemical Splash Goggles (ANSI Z87.1). Note: Safety glasses are insufficient due to the skin absorption risk via the periorbital region.
Body: Tyvek® lab coat or chemically resistant apron over standard cotton lab coat.
Part 3: Operational Protocols
Protocol A: Safe Weighing & Transfer
Objective: Minimize dust generation and static discharge (Nitro compounds can be static-sensitive).
Static Dissipation: Use an anti-static gun on the weighing boat and spatula before contact.
Containment: Place the analytical balance inside the fume hood. If this is impossible, use a powder containment hood or a glove box.
Solubilization:
Add solvent (e.g., DMSO, DCM) to the solid slowly.
Caution: Nitro-aromatics can exhibit an exotherm upon dissolution in strong polar solvents. Monitor temperature.
Decontamination: Wipe all surfaces (balance, spatula, bench) with a 10% Sodium Thiosulfate solution (neutralizes potential cyanide residues) followed by ethanol.
Protocol B: Waste Disposal
Do not mix with general organic waste streams without segregation.
Stream:"Toxic Organics - Nitrogenous"
Incompatibility: NEVER mix with strong bases (NaOH/KOH) or reducing agents (Hydrazine, metal hydrides) in the waste container.
Reason: Nitro compounds reacting with strong bases can form explosive salts (Meisenheimer complexes).
Soap Wash: Wash with lipophilic-cleansing soap (e.g., PEG-based or standard lab soap) to strip the isobutyl-compound from the skin pores.
Surveillance: Monitor for signs of cyanosis (blue lips/fingernails) indicating methemoglobinemia or cyanide effect. Administer Oxygen if available.
Scenario: Spillage (>1 gram)
Evacuate: Clear the immediate 3-meter radius.
PPE Up: Don Butyl gloves and respiratory protection.
Neutralize: Cover spill with a sand/soda ash mixture. Do not use combustible materials (paper towels) as the primary absorbent for nitro-rich compounds.
Part 5: Workflow Visualization
The following diagram illustrates the "Safe Handling Loop" designed to prevent cross-contamination during the weighing process.
Caption: Operational logic flow for handling high-hazard nitro-aromatics, emphasizing static control and specific decontamination steps.
References
National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 11075 (2-Nitrobenzonitrile - Structural Analog). Retrieved from [Link]
European Chemicals Agency (ECHA). Substance Information: Nitrobenzonitrile derivatives. (General hazard classification for nitro-arenes). Retrieved from [Link]
Occupational Safety and Health Administration (OSHA). Occupational Health Guideline for Nitriles. Retrieved from [Link]
Disclaimer: This guide is based on Structure-Activity Relationship (SAR) analysis and standard protocols for handling functionalized nitro-aromatics. Always consult the specific Safety Data Sheet (SDS) provided by your chemical supplier before use.
